Scandium acetate

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Scandium Acetate from Scandium Oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of scandium acetate (B1210297) from scandium oxide, a common and crucial starting point for various applications in materials science, catalysis, and the development of radiopharmaceuticals. This document details the prevalent synthesis methodologies, experimental protocols, and key characterization techniques.

Introduction

Scandium acetate, with the chemical formula Sc(CH₃COO)₃, is a moderately water-soluble crystalline compound that serves as a vital precursor for the production of high-purity scandium oxide (Sc₂O₃) upon thermal decomposition.[1][2] Its utility extends to the synthesis of advanced ceramics, scandium-doped materials for solid oxide fuel cells, and as a catalyst in organic chemistry.[3][4][5] In the pharmaceutical realm, scandium radioisotopes chelated within molecules are being explored for theranostic applications in nuclear medicine, making the synthesis of scandium precursors like acetate a topic of significant interest.[6][7]

The most direct and widely employed method for producing scandium acetate involves the reaction of scandium oxide with acetic acid.[3][8] This guide will focus primarily on this established route.

Synthesis Pathway and Stoichiometry

The core reaction involves the dissolution of scandium oxide in an excess of acetic acid. Scandium oxide is a refractory material, often requiring heat to facilitate its reaction with most acids.[9][10] The reaction proceeds according to the following balanced equation:

Sc₂O₃ + 6CH₃COOH → 2Sc(CH₃COO)₃ + 3H₂O [3]

This stoichiometry shows that one mole of scandium oxide reacts with six moles of acetic acid to produce two moles of scandium acetate and three moles of water.[1][3] Using an excess of glacial acetic acid is common practice to drive the reaction to completion and prevent the hydrolysis of the scandium ions.[3]

References

• 1. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]
• 2. americanelements.com [americanelements.com]
• 3. Buy Acetic acid, scandium(3+) salt | 3804-23-7 [smolecule.com]
• 4. Scandium Acetate Hydrate Powder [stanfordmaterials.com]
• 5. Scandium acetate | 3804-23-7 [chemicalbook.com]
• 6. Scandium for Medical Applications | Scandium [scandium.org]
• 7. Accelerator-Based Production of Scandium Radioisotopes for Applications in Prostate Cancer: Toward Building a Pipeline for Rapid Development of Novel Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Scandium acetate - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. Scandium oxide - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Scandium Acetate: Formula, Structure, and Applications

Introduction

Scandium acetate (B1210297), with the chemical formula Sc(CH₃COO)₃, is an inorganic compound that exists in both anhydrous and various hydrated forms.[1] It is a colorless, water-soluble solid that serves as a critical precursor in the synthesis of high-purity scandium-containing materials.[1][2] This guide provides a comprehensive overview of the chemical formula, structure, synthesis, and applications of scandium acetate, tailored for researchers, scientists, and professionals in drug development and material science.

Chemical Formula and Forms

The fundamental chemical formula for scandium acetate is Sc(CH₃COO)₃ or C₆H₉O₆Sc.[1][3] It is commonly found in its anhydrous state or as a hydrate (B1144303) with a general formula of Sc(CH₃COO)₃ · xH₂O.[4] Several hydrated forms have been identified, including the monohydrate, tetrahydrate, and hexahydrate.[5]

Property	Anhydrous Scandium Acetate	Hydrated Scandium Acetate
Chemical Formula	Sc(CH₃COO)₃	Sc(CH₃COO)₃ · xH₂O
Molecular Weight	222.09 g/mol	Varies with hydration state (e.g., 243.13 g/mol for monohydrate)[6]
CAS Number	3804-23-7[3]	304675-64-7[1]
Appearance	White solid[1]	White powder, crystals, or chunks

Chemical Structure

The anhydrous form of scandium acetate exhibits a unique one-dimensional coordination polymer structure.[2] This structure consists of infinite chains of octahedral scandium(III) centers.[1][2] The scandium centers are linked together by bridging acetate ligands, which creates a linear, extended structure throughout the crystal lattice.[2] Each scandium atom maintains an octahedral coordination geometry within this polymeric chain.[2]

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. Buy Acetic acid, scandium(3+) salt | 3804-23-7 [smolecule.com]
• 3. scandium(3+) acetate [webbook.nist.gov]
• 4. lehvoss.de [lehvoss.de]
• 5. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]
• 6. Scandium(III) acetate hydrate (99.9%-Sc) (REO) | C6H14O7Sc | CID 16212068 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unraveling the Solubility of Scandium Acetate: A Technical Guide for Researchers

Executive Summary

Scandium (III) acetate (B1210297) is a key precursor in the synthesis of advanced materials, including high-purity scandium oxide, and serves as a source of scandium for various research applications. Despite its importance, a comprehensive, quantitative understanding of its solubility in aqueous and organic media is notably absent from publicly accessible literature. This technical guide consolidates the available qualitative information on the solubility of scandium acetate and provides a detailed, generalized experimental protocol for its precise determination. The methodologies outlined herein are based on established international standards and are intended to empower researchers to generate the critical solubility data required for advancements in materials science, catalysis, and drug development.

Solubility Profile of Scandium Acetate

A thorough review of chemical databases and scientific literature reveals a consistent qualitative description of scandium acetate's solubility in water. However, quantitative metrics are conspicuously absent. Information regarding its solubility in common organic solvents is even more limited. The following table summarizes the available qualitative data.

Solvent	Chemical Formula	Molar Mass ( g/mol )	Qualitative Solubility	Quantitative Solubility ( g/100 mL at 25°C)
Water	H₂O	18.02	Soluble[1][2], Moderately Soluble[3][4]	Data Not Available
Ethanol	C₂H₅OH	46.07	Data Not Available	Data Not Available
Methanol	CH₃OH	32.04	Data Not Available	Data Not Available
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	78.13	Data Not Available	Data Not Available
Acetone	C₃H₆O	58.08	Data Not Available	Data Not Available

This significant data gap highlights the need for empirical determination of scandium acetate's solubility to facilitate its application in various solvent systems.

Experimental Protocol for Solubility Determination

The following protocol describes a generalized method for determining the solubility of scandium acetate in water and organic solvents. This procedure is adapted from the internationally recognized OECD Guideline 105 for Testing of Chemicals ("Water Solubility"), specifically the Flask Method, which is suitable for substances with solubilities above 10⁻² g/L.

Principle

The method involves saturating a solvent with scandium acetate at a constant temperature. The concentration of scandium acetate in the resulting saturated solution is then determined analytically. This concentration represents the solubility of the compound at that specific temperature.

Materials and Equipment

• Scandium (III) acetate, anhydrous or hydrate (B1144303) (purity ≥ 99.9%)

• Solvent of interest (e.g., deionized water, absolute ethanol, HPLC-grade DMSO)

• Thermostatic shaker or water bath with temperature control (± 0.5°C)

• Analytical balance (± 0.1 mg)

• Glass flasks with stoppers

• Centrifuge and centrifuge tubes

• Syringe filters (e.g., 0.45 µm pore size)

• Volumetric flasks and pipettes

• Analytical instrumentation for concentration measurement (e.g., ICP-MS for scandium analysis, or a validated titration method)

Procedure

• Preliminary Test: A preliminary test is recommended to estimate the approximate solubility and the time required to reach equilibrium. This will inform the amount of scandium acetate to be used in the definitive test.

• Sample Preparation: Add an excess amount of scandium acetate to a flask containing a known volume of the solvent. The excess solid is crucial to ensure that a saturated solution is formed.

• Equilibration: Place the flask in a thermostatic shaker or water bath set to the desired temperature (e.g., 25°C). Agitate the mixture for a sufficient period to allow for equilibrium to be reached. A minimum of 24 hours is recommended, but the exact time should be determined from the preliminary test by analyzing samples at different time intervals (e.g., 24, 48, and 72 hours) until the concentration remains constant.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. To ensure complete separation of the solid and liquid phases, centrifugation of an aliquot of the suspension is recommended.

• Sample Collection: Carefully withdraw a sample from the clear supernatant using a pipette or syringe. If necessary, filter the sample through a syringe filter that has been pre-conditioned with the solution to avoid any adsorption of the solute onto the filter material.

• Analysis: Accurately determine the concentration of scandium in the filtrate. Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) is a highly sensitive method for quantifying metal ions. Alternatively, a validated titration method can be employed.

• Data Reporting: The solubility should be reported in units of mass per volume (e.g., g/100 mL) or moles per liter (mol/L) at the specified temperature. The mean of at least three independent determinations should be calculated.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of scandium acetate solubility.

Caption: Workflow for the gravimetric determination of scandium acetate solubility.

Conclusion

While scandium acetate is qualitatively recognized as being soluble in water, this guide underscores the critical lack of quantitative solubility data in both aqueous and organic solvents. The provided experimental protocol, based on the established OECD flask method, offers a robust framework for researchers to systematically and accurately determine this vital physicochemical property. The generation of reliable solubility data for scandium acetate will be invaluable for optimizing its use in the synthesis of advanced materials, the formulation of catalysts, and its potential applications in drug development and other scientific disciplines.

References

• 1. oecd.org [oecd.org]
• 2. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 3. laboratuar.com [laboratuar.com]
• 4. oecd.org [oecd.org]

Thermal Decomposition of Scandium Acetate to Scandium Oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of scandium acetate (B1210297) into scandium oxide. Scandium oxide (Sc₂O₃) is a high-performance rare-earth metal oxide with significant applications in advanced ceramics, catalysis, high-intensity lighting, and as a component in solid oxide fuel cells. The controlled thermal decomposition of scandium acetate is a common and effective method for producing high-purity scandium oxide powders with tailored properties. This document details the decomposition pathway, experimental protocols, and key thermal analysis data.

Introduction to the Thermal Decomposition Process

The thermal decomposition of scandium acetate (Sc(CH₃COO)₃), typically in its hydrated form, to scandium oxide (Sc₂O₃) is a multi-step process involving dehydration followed by the decomposition of the anhydrous acetate. The overall reaction can be summarized as follows:

2Sc(CH₃COO)₃(s) + nH₂O → 2Sc(CH₃COO)₃(s) + nH₂O(g) 2Sc(CH₃COO)₃(s) + 9O₂(g) → Sc₂O₃(s) + 12CO₂(g) + 9H₂O(g)

The precise nature of the decomposition, including the temperatures of the various stages and the formation of any intermediate species, is highly dependent on experimental conditions such as the heating rate and the composition of the atmosphere. Techniques like Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are crucial for elucidating the specific steps of this transformation.

Experimental Protocols

A typical experimental setup for the thermal analysis of scandium acetate involves the use of a simultaneous TGA-DTA or TGA-DSC (Differential Scanning Calorimetry) instrument.

Materials and Equipment

• Precursor: Scandium(III) acetate hydrate (B1144303) (Sc(CH₃COO)₃·xH₂O) of high purity.

• Instrumentation: A calibrated simultaneous thermal analyzer (e.g., TGA/DTA or TGA/DSC).

• Crucibles: Alumina (Al₂O₃) or platinum (Pt) crucibles are commonly used. Alumina is a cost-effective option, while platinum is more inert at higher temperatures.

• Atmosphere: The decomposition can be carried out in an inert atmosphere (e.g., nitrogen, argon) or an oxidizing atmosphere (e.g., air, oxygen). The choice of atmosphere significantly influences the decomposition pathway and the nature of the final product.

• Balance: A high-precision microbalance integrated within the TGA instrument.

General Experimental Procedure

• Sample Preparation: A small, accurately weighed sample of scandium acetate hydrate (typically 5-15 mg) is placed into the crucible.

• Instrument Setup: The crucible is placed on the TGA balance, and the furnace is sealed.

• Atmosphere Control: The desired purge gas (e.g., nitrogen or air) is introduced into the furnace at a constant flow rate (e.g., 20-100 mL/min) to ensure a controlled and stable atmosphere.

• Thermal Program: The sample is heated from ambient temperature to a final temperature (typically 800-1000 °C) at a constant, linear heating rate (e.g., 10 °C/min).

• Data Acquisition: The instrument continuously records the sample weight and the differential temperature (or heat flow) as a function of the furnace temperature.

• Data Analysis: The resulting TGA and DTA/DSC curves are analyzed to determine the temperature ranges of decomposition, the corresponding weight losses, and the endothermic or exothermic nature of the transitions.

Data Presentation and Analysis

The thermal decomposition of scandium acetate hydrate proceeds through distinct stages, which can be quantitatively analyzed from TGA and DTA data.

Thermogravimetric Analysis (TGA)

The TGA curve plots the percentage of weight loss against temperature. For scandium acetate hydrate, the curve typically shows multiple weight loss steps.

Decomposition Stage	Temperature Range (°C)	Weight Loss (%) (Observed)	Weight Loss (%) (Theoretical)	Description
Dehydration	50 - 250	Variable	Dependent on initial hydration	Removal of water molecules. This may occur in one or more steps, corresponding to the loss of loosely bound and coordinated water.
Anhydrous Acetate Decomposition	300 - 500	~50-60% (of anhydrous mass)	~58.1% (for 2Sc(CH₃COO)₃ → Sc₂O₃)	Decomposition of the anhydrous scandium acetate to form scandium oxide. This stage involves the breakdown of the acetate ligands.
Final Product	> 500	-	-	Stable scandium oxide (Sc₂O₃) residue.

Note: The exact temperatures and weight losses can vary depending on the specific hydrate and experimental conditions.

Differential Thermal Analysis (DTA)

The DTA curve plots the temperature difference between the sample and a reference material against temperature, revealing whether a process is endothermic (absorbs heat) or exothermic (releases heat).

Decomposition Stage	DTA Peak	Thermal Event
Dehydration	Endothermic	Energy is required to break the bonds between the water molecules and the scandium acetate.
Anhydrous Acetate Decomposition	Exothermic	The combustion of the organic acetate ligands in an oxidizing atmosphere releases a significant amount of heat. In an inert atmosphere, the decomposition may be a more complex series of endothermic and exothermic events.

Visualizing the Process

Thermal Decomposition Pathway

The following diagram illustrates the sequential steps involved in the thermal decomposition of hydrated scandium acetate to scandium oxide.

Thermal decomposition pathway of hydrated scandium acetate.

Experimental Workflow

The logical flow of a typical thermal analysis experiment is depicted in the diagram below.

Experimental workflow for TGA/DTA analysis.

Conclusion

The thermal decomposition of scandium acetate is a reliable method for the synthesis of high-purity scandium oxide. A thorough understanding of the decomposition pathway, facilitated by thermal analysis techniques such as TGA and DTA, is essential for controlling the properties of the final oxide product. The data and protocols presented in this guide provide a solid foundation for researchers and professionals working with scandium-based materials. By carefully controlling experimental parameters like heating rate and atmosphere, it is possible to tailor the characteristics of the resulting scandium oxide for specific high-technology applications.

An In-depth Technical Guide to the Crystal Structure and Morphology of Scandium Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and morphology of scandium acetate (B1210297), a compound of increasing interest in materials science and as a precursor in various synthetic applications, including the development of advanced radiopharmaceuticals. This document summarizes key crystallographic data, outlines detailed experimental protocols for its synthesis and characterization, and presents visual workflows to elucidate the processes involved.

Crystal Structure of Scandium Acetate

Scandium acetate (Sc(CH₃COO)₃) can exist in both anhydrous and hydrated forms.[1] The crystal structure of the anhydrous form has been determined by single-crystal X-ray diffraction, while the hydrated forms are known to exist but their detailed crystal structures have not been fully elucidated.

Anhydrous Scandium Acetate

The anhydrous form of scandium acetate possesses a well-defined crystal structure. Contrary to some reports suggesting a monoclinic system, the definitive study by Fuchs & Strähle (1984) established a hexagonal crystal system. The structure consists of one-dimensional polymeric chains of scandium(III) ions linked by bridging acetate ligands.[1][2] Each scandium atom is octahedrally coordinated to six oxygen atoms from the acetate groups.

The key crystallographic data for anhydrous scandium acetate is summarized in the table below.

Crystallographic Parameter	Value
Crystal System	Hexagonal
Space Group	P 63/mcm
a (Å)	7.911(3)
c (Å)	8.866(7)
Unit Cell Volume (ų)	480.7
Z	2
Calculated Density (g/cm³)	1.53

Data sourced from Fuchs & Strähle (1984).

Hydrated Scandium Acetate

Scandium acetate is also commonly found in hydrated forms, with the general formula Sc(CH₃COO)₃·xH₂O.[1][3] While the exact crystal structures of these hydrates are not yet published, they are known to exist in various hydration states. The appearance is typically a white crystalline solid.[4][5] The water molecules are coordinated to the scandium ion, affecting the overall crystal packing. The level of hydration can influence the material's properties and stability.

Crystal Morphology of Scandium Acetate

The macroscopic shape and size of scandium acetate crystals are influenced by the synthesis and crystallization conditions. Generally, it is obtained as a white crystalline powder, with individual crystals that can be in the form of powders, crystals, or chunks.[3]

Detailed morphological studies using techniques such as Scanning Electron Microscopy (SEM) are required to fully characterize the crystal habit, surface topography, and size distribution of scandium acetate crystals grown under specific conditions. Such information is crucial for applications where particle size and shape play a significant role.

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of scandium acetate.

Synthesis of Scandium Acetate

Scandium acetate can be synthesized by reacting a scandium precursor, such as scandium oxide (Sc₂O₃) or scandium hydroxide (B78521) (Sc(OH)₃), with acetic acid.[1]

Protocol 1: Synthesis from Scandium Oxide

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add a stoichiometric excess of glacial acetic acid.

• Addition of Scandium Oxide: Slowly add scandium oxide powder to the acetic acid while stirring.

• Reaction: Heat the mixture to reflux (approximately 118 °C) with continuous stirring. The reaction is complete when the scandium oxide has fully dissolved, resulting in a clear solution. This may take several hours.

• Crystallization: Cool the solution to room temperature. The hydrated scandium acetate can be crystallized by slow evaporation of the solvent or by the addition of a suitable anti-solvent. For anhydrous crystals, recrystallization in water can yield hexagonal columns.

• Isolation and Drying: Collect the crystals by filtration. Wash the crystals with a small amount of cold deionized water or a suitable organic solvent to remove any residual acetic acid. Dry the crystals under vacuum to obtain the final product.

Protocol 2: Synthesis from Scandium Hydroxide

• Reaction: Suspend scandium hydroxide in an aqueous solution of acetic acid.

• Dissolution: Stir the mixture until the scandium hydroxide completely dissolves. Gentle heating can be applied to facilitate this process.

• Filtration: Filter the solution to remove any insoluble impurities.

• Crystallization: Concentrate the filtrate by slow evaporation at a controlled temperature to induce crystallization.

• Isolation and Drying: Isolate the crystals by filtration, wash, and dry as described in Protocol 1.

Characterization Methods

Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction is the definitive method for determining the crystal structure of scandium acetate.

• Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. X-ray diffraction data are collected by rotating the crystal in the X-ray beam and recording the diffraction pattern on a detector.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using least-squares methods to obtain the final atomic coordinates and displacement parameters.

Scanning Electron Microscopy (SEM)

SEM is used to visualize the morphology of the scandium acetate crystals.

• Sample Preparation: A small amount of the crystalline powder is mounted on an SEM stub using conductive carbon tape. The sample is then coated with a thin layer of a conductive material (e.g., gold or carbon) to prevent charging under the electron beam.

• Imaging: The prepared sample is introduced into the SEM chamber. The electron beam is scanned across the sample surface, and the secondary or backscattered electrons are detected to generate a high-resolution image of the crystal morphology.

Thermogravimetric Analysis (TGA)

TGA is employed to determine the thermal stability and water content of hydrated scandium acetate.

• Sample Preparation: A small, accurately weighed amount of the scandium acetate sample is placed in a TGA crucible.

• Analysis: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate. The mass of the sample is continuously monitored as a function of temperature. Weight loss at specific temperatures corresponds to the loss of water molecules or decomposition of the acetate groups.

Workflow and Process Visualization

The following diagrams, generated using Graphviz, illustrate the experimental workflow for the synthesis and characterization of scandium acetate.

Caption: Experimental workflow for the synthesis and characterization of scandium acetate.

Caption: Logical workflow for single-crystal X-ray diffraction analysis.

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 3. 乙酸钪(III) 水合物 99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 4. assignmentpoint.com [assignmentpoint.com]
• 5. Page loading... [guidechem.com]

A Technical Guide to the Physical and Chemical Properties of Scandium Acetate

Introduction: Scandium acetate (B1210297) (Sc(CH₃COO)₃) is an inorganic compound of the rare-earth element scandium. It serves as a critical precursor for the synthesis of ultra-high purity materials, acts as a catalyst in organic chemistry, and is gaining significant attention in the field of nuclear medicine for theranostic applications.[1][2][3] This guide provides an in-depth overview of its physical and chemical properties, experimental protocols for its synthesis, and its applications, tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties

Scandium acetate is a white, crystalline solid that exists in both anhydrous and hydrated forms.[4][5] It is moderately soluble in water, a property that makes it a versatile starting material for various chemical processes.[1][2][4] Upon heating, it decomposes to form scandium oxide.[1][4]

Data Presentation: Physical and Chemical Identifiers

The fundamental identifiers and properties of both anhydrous and hydrated scandium acetate are summarized below for easy reference and comparison.

Property	Anhydrous Scandium Acetate	Hydrated Scandium Acetate
Molecular Formula	C₆H₉O₆Sc[4][6]	Sc(CH₃CO₂)₃ · xH₂O (typically x=4)[1]
Molecular Weight	222.09 g/mol [4][6]	~240.10 - 243.13 g/mol [7][8]
CAS Number	3804-23-7[4][6]	304675-64-7[4][5][9]
Appearance	White solid[1][4]	White powder or crystal[5][9][10]
Melting Point	Decomposes upon heating (~150°C, varies)[11][12]	Decomposes upon heating[12]
Boiling Point	Not Applicable[1]	Not Applicable
Solubility in Water	Soluble[4]	Moderately to highly soluble[1][2][9]
Crystal Structure	Polymeric chains of octahedral Sc(III) centers[2][4]	Varies with hydration state[2]
Stability	Stable under normal conditions; hygroscopic[2][13]	Stable under proper conditions; sensitive to moisture[5][14]
Key Reactivity	Decomposes at high temperature to Sc₂O₃[4]	Incompatible with strong oxidizing agents[15][14]

Chemical Structure and Reactivity

Crystal Structure

The structure of anhydrous scandium acetate has been determined by X-ray crystallography.[4][11] It features a one-dimensional coordination polymer structure.[2] In this arrangement, octahedral Sc(III) centers are linked by bridging acetate ligands, forming infinite chains that propagate throughout the crystal lattice.[2][4] The hydrated forms of scandium acetate exhibit more complex structures where water molecules coordinate directly to the scandium centers, which can disrupt the polymeric chain and increase solubility in aqueous solutions.[2]

Chemical Stability and Reactivity

Scandium acetate is stable under standard storage conditions but is sensitive to moisture and should be stored away from heat and reactive chemicals.[11][13] It is incompatible with strong oxidizing agents.[15][14] The primary reaction of note for its application as a precursor is its thermal decomposition. When heated to high temperatures, it decomposes to form scandium oxide (Sc₂O₃), releasing carbon monoxide and carbon dioxide as byproducts.[4][15]

Synthesis and Experimental Protocols

Scandium acetate is synthetically produced, most commonly through the reaction of a scandium source like scandium oxide (Sc₂O₃) or scandium hydroxide (B78521) (Sc(OH)₃) with acetic acid.[4][11]

Experimental Protocol 1: Synthesis from Scandium Oxide

This method involves the direct reaction of scandium oxide with glacial acetic acid at elevated temperatures.[2]

Objective: To synthesize scandium acetate from scandium(III) oxide.

Materials:

• Scandium(III) oxide (Sc₂O₃)

• Glacial acetic acid (CH₃COOH)

• Deionized water

• Round-bottom flask with a reflux condenser

• Stirring hotplate and filtration apparatus

Procedure:

• Calculate the stoichiometric amounts based on the reaction: Sc₂O₃ + 6CH₃COOH → 2Sc(CH₃COO)₃ + 3H₂O.[2]

• Suspend the Sc₂O₃ powder in an excess of glacial acetic acid in the round-bottom flask.

• Heat the mixture under reflux with continuous stirring until the scandium oxide is fully dissolved.

• After the reaction is complete, filter the hot solution to remove any unreacted solids.

• Allow the filtrate to cool slowly to room temperature to induce crystallization of scandium acetate.

• Collect the resulting crystals by filtration and wash with a small amount of cold deionized water.

• Dry the crystals under a vacuum to obtain the final product.

Experimental Protocol 2: Synthesis from Scandium Hydroxide

This alternative method is suitable for lab-scale preparations and proceeds readily at room temperature.[2][8]

Objective: To synthesize scandium acetate from scandium(III) hydroxide.

Materials:

• Scandium(III) hydroxide (Sc(OH)₃)

• Acetic acid solution

• Beaker and stirring apparatus

• Filtration apparatus

Procedure:

• Prepare a solution of acetic acid in a beaker.

• Slowly add scandium hydroxide to the acetic acid solution while stirring continuously. The reaction is exothermic and follows the stoichiometry: Sc(OH)₃ + 3CH₃COOH → Sc(CH₃COO)₃ + 3H₂O.[2][8]

• Continue stirring until all the scandium hydroxide has reacted and dissolved.

• Filter the resulting solution to remove any impurities.

• Concentrate the filtrate by gentle heating to promote crystallization.

• Collect the scandium acetate crystals by filtration and dry them appropriately.

Workflow for the primary synthesis routes of Scandium Acetate.

Applications in Research and Drug Development

Scandium acetate's utility extends from materials science to advanced medical applications.

• Precursor for Advanced Materials: It is a key precursor for producing high-purity scandium compounds, catalysts, and nanomaterials.[1] Its solubility and defined thermal decomposition make it ideal for thin-film deposition techniques like Atomic Layer Deposition (ALD).[2]

• Catalysis: Scandium compounds, including the acetate, are explored as catalysts in organic transformations and olefin polymerization.[2][11]

• Drug Development and Nuclear Medicine: The most promising application for the target audience lies in nuclear medicine.[3] Radioactive isotopes of scandium, such as ⁴³Sc, ⁴⁴Sc (positron emitters for PET imaging), and ⁴⁷Sc (beta emitter for therapy), form a "theranostic pair".[3][16] These isotopes can be chelated (captured) by molecules like DOTA and then attached to tumor-targeting drugs (e.g., peptides or antibodies). Scandium acetate can serve as a non-radioactive standard or starting material in the development of these complex radiopharmaceuticals.[3][8] This approach allows for both diagnosing (imaging) and treating cancer with chemically identical molecules, embodying the principles of personalized medicine.[3][16]

Logical workflow of a Scandium-based theranostic agent.

Toxicology and Safety

Elemental scandium is generally considered non-toxic.[17] However, its compounds, including scandium acetate, should be handled as moderately toxic substances.[17] The median lethal dose (LD₅₀) for a related compound, scandium chloride, in rats was determined to be 4 g/kg for oral administration.[17] Standard laboratory safety protocols, including the use of personal protective equipment, should be followed. The material is hygroscopic and should be stored in a cool, dry place in tightly sealed containers.[13]

References

• 1. americanelements.com [americanelements.com]
• 2. Buy Acetic acid, scandium(3+) salt | 3804-23-7 [smolecule.com]
• 3. Towards Clinical Development of Scandium Radioisotope Complexes for Use in Nuclear Medicine: Encouraging Prospects with the Chelator 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic Acid (DOTA) and Its Analogues | MDPI [mdpi.com]
• 4. Scandium acetate - Wikipedia [en.wikipedia.org]
• 5. Scandium Acetate | Scandium triacetate | C6H14O7Sc - Ereztech [ereztech.com]
• 6. scandium(3+) acetate [webbook.nist.gov]
• 7. Scandium(III) acetate hydrate (99.9%-Sc) (REO) | C6H14O7Sc | CID 16212068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]
• 9. One moment, please... [prochemonline.com]
• 10. Scandium(III) Acetate CAS#: 207671-51-0 [chemicalbook.com]
• 11. assignmentpoint.com [assignmentpoint.com]
• 12. Scandium acetate | 3804-23-7 [chemicalbook.com]
• 13. cn.canbipharm.com [cn.canbipharm.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. tcichemicals.com [tcichemicals.com]
• 16. Towards Clinical Development of Scandium Radioisotope Complexes for Use in Nuclear Medicine: Encouraging Prospects with the Chelator 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic Acid (DOTA) and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Scandium - Wikipedia [en.wikipedia.org]

Scandium acetate CAS number and safety data sheet

An In-depth Technical Guide to Scandium Acetate (B1210297): CAS Number and Safety Data

This technical guide provides comprehensive information on the chemical compound scandium acetate, focusing on its Chemical Abstracts Service (CAS) number and critical safety data. It is intended for researchers, scientists, and professionals in drug development who handle this compound. This document summarizes key quantitative data, outlines experimental protocols for safe handling, and visualizes important safety workflows.

Chemical Identification

Scandium acetate is a chemical compound that can exist in both anhydrous and hydrated forms. Each form has a unique CAS number for precise identification.

• Scandium Acetate (Anhydrous): CAS Number 3804-23-7[1][2]

• Scandium Acetate Hydrate (B1144303): CAS Number 304675-64-7[1][3][4][5]

The hydrated form is often denoted with the formula Sc(CH₃COO)₃ · xH₂O.[3][4][5]

Physicochemical Properties

A summary of the key physical and chemical properties of scandium acetate is presented in the table below. This data is essential for understanding its behavior under various experimental conditions.

Property	Value	Source
Molecular Formula	C₆H₉O₆Sc (anhydrous)	[5]
Molecular Weight	222.10 g/mol (anhydrous basis)	[3][5]
Appearance	White powder, crystals, or chunks	[3][4]
Solubility	Soluble in water	[1][3]
Melting Point	Decomposes upon heating	[2]
Stability	Stable under recommended storage conditions; hygroscopic	[5][6][7]

Safety and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), scandium acetate is not classified as a hazardous substance or mixture.[5][8] However, standard laboratory safety precautions should always be observed.

Hazard Information	Details	Source
GHS Classification	Not a hazardous substance or mixture	[5][8]
Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation)	[2]
Precautionary Statements	P261 (Avoid breathing dust), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)	[2]
Incompatible Materials	Oxidizing agents	[7]
Hazardous Decomposition Products	Carbon monoxide, carbon dioxide, scandium oxide	[7]

Experimental Protocols

Detailed methodologies for the safe handling, storage, and disposal of scandium acetate are crucial for laboratory safety.

Handling Procedures

Proper handling is essential to minimize exposure and maintain the integrity of the compound.

• Engineering Controls: Use in a well-ventilated area. A local exhaust ventilation system is recommended to prevent the dispersion of dust.[8]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety glasses with side-shields or goggles.

  • Hand Protection: Wear compatible chemical-resistant gloves.

  • Respiratory Protection: For operations that may generate dust, use a NIOSH-approved N95 respirator.

• Hygiene Measures: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing.[8]

Storage

Correct storage conditions are necessary to ensure the stability of scandium acetate.

• Conditions: Store in a cool, dry, and well-ventilated place.[5][7]

• Container: Keep the container tightly closed.[5][7]

• Atmosphere: For the hygroscopic hydrate form, storage under an inert atmosphere is recommended to prevent moisture absorption.[6][7]

First-Aid Measures

In case of accidental exposure, the following first-aid procedures should be followed.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[6][8]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Get medical attention if irritation develops.[5][6]

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Seek medical attention.[6]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and drink plenty of water afterwards. Seek medical attention.[5][6]

Spill and Disposal Procedures

• Spill Containment: Sweep up the spilled material and place it in a suitable, closed container for disposal. Avoid generating dust.[5][7]

• Disposal: Dispose of the waste material in accordance with local, state, and federal regulations. Do not let the product enter drains.[5][8]

Visualized Workflows

The following diagrams, created using the DOT language, illustrate key logical and experimental workflows for handling scandium acetate.

Caption: A logical workflow for the safe handling of scandium acetate.

Caption: First-aid response protocol for different routes of exposure.

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. Scandium acetate | 3804-23-7 [chemicalbook.com]
• 3. Scandium (III) Acetate Hydrate - ProChem, Inc. [prochemonline.com]
• 4. Scandium Acetate | Scandium triacetate | C6H14O7Sc - Ereztech [ereztech.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. tcichemicals.com [tcichemicals.com]

An In-depth Technical Guide to Scandium Acetate Hydrolysis Reactions in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the hydrolysis reactions of scandium acetate (B1210297) in aqueous solutions. It is designed to be a valuable resource for researchers, scientists, and professionals in drug development who work with scandium-containing compounds. This document details the underlying coordination chemistry of scandium(III), the stepwise hydrolysis of the hydrated scandium ion, and the influence of the acetate ligand on the speciation of scandium in aqueous environments. Key quantitative data from the literature is summarized, and detailed experimental protocols for characterizing these reactions are provided.

Introduction

Scandium, the lightest of the rare-earth elements, exhibits a chemistry dominated by the +3 oxidation state. In aqueous solutions, the Sc³⁺ ion is known to be highly susceptible to hydrolysis, a tendency driven by its high charge density. Scandium acetate, Sc(CH₃COO)₃, is a common water-soluble salt of scandium and serves as a precursor in the synthesis of various materials and potential pharmaceutical agents. Understanding its behavior in aqueous solution is critical for controlling its reactivity, bioavailability, and stability in various applications.

This guide will delve into the complex equilibria involved in the hydrolysis of scandium acetate, exploring the formation of various monomeric and polynuclear hydroxo and acetato-hydroxo complexes.

Scandium(III) Coordination Chemistry in Aqueous Solution

In aqueous solution, the scandium(III) ion exists as a hydrated cation, [Sc(H₂O)ₙ]³⁺. The coordination number (n) of scandium in aqueous solution typically ranges from 7 to 8.[1] The high positive charge and small ionic radius of the Sc³⁺ ion polarize the coordinated water molecules, making them more acidic than bulk water. This increased acidity leads to a series of hydrolysis reactions where protons are lost from the coordinated water molecules, resulting in the formation of hydroxo complexes.

Hydrolysis of the Aqueous Scandium(III) Ion

The hydrolysis of the scandium(III) ion in non-complexing media has been studied, and several key mononuclear and polynuclear hydroxo species have been identified. The primary hydrolysis reactions and their corresponding equilibrium constants are presented in Table 1. These reactions demonstrate that as the pH of the solution increases, a cascade of deprotonation and polymerization events occurs.

Table 1: Equilibrium Constants for the Hydrolysis of Aqueous Sc³⁺ at 25 °C

Equilibrium Reaction	-log βpq	Reference
Sc³⁺ + H₂O ⇌ [Sc(OH)]²⁺ + H⁺	4.840 (± 0.008)	[2][3]
2Sc³⁺ + 2H₂O ⇌ [Sc₂(OH)₂]⁴⁺ + 2H⁺	6.096 (± 0.004)	[2][3]
3Sc³⁺ + 5H₂O ⇌ [Sc₃(OH)₅]⁴⁺ + 5H⁺	17.567 (± 0.006)	[2][3]

Data obtained in 0.10 mol dm⁻³ potassium nitrate (B79036) medium.

The formation of these hydroxo complexes is a critical factor in the aqueous chemistry of scandium, leading to the eventual precipitation of scandium hydroxide (B78521), Sc(OH)₃, at higher pH values.

The Role of the Acetate Ligand: Formation of Mixed-Ligand Complexes

In a solution of scandium acetate, the acetate ion (CH₃COO⁻) acts as a ligand, competing with water and hydroxide ions for coordination to the Sc³⁺ center. This leads to the formation of a complex array of scandium-acetate, scandium-hydroxo, and mixed scandium-acetato-hydroxo species in solution. The presence of the acetate ligand can significantly influence the hydrolysis behavior of scandium, potentially stabilizing it against precipitation at higher pH values compared to solutions of non-complexing scandium salts.

The general hydrolysis pathway for scandium acetate can be visualized as a series of competing equilibria involving the coordination of acetate and hydroxide ligands.

Scandium Acetate Hydrolysis Pathway

Experimental Protocols for Studying Scandium Acetate Hydrolysis

The characterization of the hydrolysis reactions of scandium acetate requires a combination of experimental techniques to determine the stoichiometry, stability, and formation kinetics of the various species in solution.

Potentiometric Titration

Potentiometric titration is a powerful technique for determining the stability constants of metal complexes. A detailed protocol for studying the hydrolysis of scandium acetate is provided below.

Objective: To determine the formation constants of scandium-hydroxo and scandium-acetato-hydroxo complexes.

Materials:

• Scandium acetate solution of known concentration (e.g., 0.01 M)

• Standardized strong acid (e.g., 0.1 M HClO₄)

• Standardized strong base (e.g., 0.1 M NaOH, carbonate-free)

• Inert electrolyte solution (e.g., 1.0 M NaClO₄) to maintain constant ionic strength

• High-purity water (deionized and degassed)

• pH electrode and meter, calibrated with standard buffers

• Autotitrator or precision burette

• Thermostated reaction vessel

Procedure:

• Solution Preparation: Prepare a solution containing a known concentration of scandium acetate and the inert electrolyte in the thermostated reaction vessel.

• Acidification: Add a known excess of the standard strong acid to the solution to protonate all acetate and hydroxo species, ensuring the starting solution contains predominantly [Sc(H₂O)ₙ]³⁺ and acetic acid.

• Titration: Titrate the solution with the standard strong base. Record the pH and the volume of titrant added at regular intervals. It is crucial to allow the system to reach equilibrium after each addition of base, which may take several minutes.

• Data Analysis: The collected data (volume of titrant vs. pH) is processed using a suitable computer program (e.g., OPIUM) to refine a chemical model of the system.[2] This involves proposing a set of possible species and their corresponding equilibrium reactions and then fitting the calculated titration curve to the experimental data by adjusting the stability constants.

Potentiometric Titration Workflow

Spectroscopic Methods

Spectroscopic techniques can provide complementary information on the structure and concentration of individual species in solution.

• Raman Spectroscopy: Raman spectroscopy can be used to probe the vibrational modes of the Sc-O bonds in the coordination sphere of scandium. Changes in the Raman spectra as a function of pH can be correlated with the formation of different hydroxo and acetato complexes.[5]

• ⁴⁵Sc Nuclear Magnetic Resonance (NMR) Spectroscopy: ⁴⁵Sc is a quadrupolar nucleus, and its NMR signal is highly sensitive to the symmetry of the coordination environment.[6] Different scandium species in solution will have distinct chemical shifts and line widths, allowing for their identification and quantification.[7]

Experimental Protocol for Spectroscopic Analysis:

• Sample Preparation: Prepare a series of scandium acetate solutions at different pH values, maintaining a constant ionic strength.

• Spectral Acquisition: Acquire the Raman or ⁴⁵Sc NMR spectra for each sample under controlled temperature conditions.

• Data Analysis: Analyze the changes in peak positions, intensities, and line shapes as a function of pH. These changes can be used to identify the pH ranges where different species are dominant and, in conjunction with potentiometric data, can help to build a comprehensive speciation model.

Applications in Drug Development

The hydrolysis of scandium acetate is a critical consideration in the development of scandium-based radiopharmaceuticals. The stability of the scandium complex in vivo is paramount to prevent the release of free Sc³⁺, which can lead to off-target accumulation and toxicity. Understanding the hydrolysis behavior of scandium acetate and its derivatives allows for the design of more stable and effective chelating agents for scandium radioisotopes.

Conclusion

The hydrolysis of scandium acetate in aqueous solutions is a complex process involving the formation of a variety of monomeric and polynuclear hydroxo and acetato-hydroxo species. A thorough understanding of these equilibria is essential for controlling the speciation and reactivity of scandium in various applications. The combination of potentiometric titrations and spectroscopic methods provides a powerful approach for elucidating the intricate solution chemistry of scandium acetate. Further research is needed to fully quantify the stability constants of all relevant mixed-ligand complexes to develop a complete and predictive model of scandium acetate hydrolysis.

References

• 1. Determination of stability constants of strong metal–ligand complexes using anion or cation exchange chromatography and atomic spectrometry detection ... - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/C3JA50358E [pubs.rsc.org]
• 2. Sc(III) Complexes of 1,4,7-Triazacyclononane-1,4,7-triacetic Acid and Its Monoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Experimental and theoretical studies of 45Sc NMR interactions in solids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, solid-state, solution, and theoretical characterization of an “in-cage” scandium-NOTA complex - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT03887G [pubs.rsc.org]
• 5. (45Sc) Scandium NMR [chem.ch.huji.ac.il]
• 6. researchgate.net [researchgate.net]
• 7. d-nb.info [d-nb.info]

An In-depth Technical Guide to the Basic Characterization of Scandium Acetate Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental characteristics of Scandium Acetate (B1210297) powder. It is intended to be a valuable resource for researchers, scientists, and professionals in drug development who are working with or considering the use of this compound. This document outlines its chemical and physical properties, provides detailed experimental protocols for its characterization, and discusses its applications, particularly in the burgeoning field of nuclear medicine.

Physicochemical Properties

Scandium acetate is a white, crystalline powder that is moderately soluble in water.[1][2] It is an inorganic salt that serves as a precursor for the synthesis of various high-purity scandium compounds.[3] The hydrated form is common and can readily absorb moisture from the atmosphere.[3]

Table 1: Chemical and Physical Properties of Scandium Acetate

Property	Value	Reference(s)
Chemical Formula	Sc(CH₃COO)₃ (anhydrous)	[4][5]
(CH₃CO₂)₃Sc · xH₂O (hydrated)
Molecular Weight	222.09 g/mol (anhydrous)	[6]
Appearance	White powder, crystals, or chunks
Solubility in Water	Moderately soluble	[1][2]
Decomposition	Decomposes to Scandium oxide upon heating	[2][4]
CAS Number	3804-23-7 (anhydrous), 304675-64-7 (hydrate)	[4]

Synthesis of Scandium Acetate Powder

The most common method for synthesizing Scandium Acetate is through the reaction of Scandium(III) oxide with acetic acid.[4]

A simplified workflow for the synthesis of Scandium Acetate.

Experimental Protocols for Characterization

Precise characterization is crucial for ensuring the quality and purity of Scandium Acetate powder for research and drug development applications. The following are detailed methodologies for key analytical techniques.

Determination of Water Solubility

Methodology:

• Preparation of a Saturated Solution: Add an excess amount of Scandium Acetate powder to a known volume of deionized water in a sealed flask.

• Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.[7][8]

• Phase Separation: Allow the solution to stand undisturbed to let the excess solid settle. Alternatively, centrifuge or filter the solution to separate the saturated aqueous phase from the undissolved powder.[9]

• Analysis: Accurately measure a specific volume of the clear supernatant.

• Quantification: Evaporate the solvent from the measured supernatant and weigh the remaining solid residue. Alternatively, use analytical techniques such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) to determine the concentration of scandium in the solution.

• Calculation: Express the solubility in grams of solute per 100 mL of solvent ( g/100 mL).

A flowchart of the experimental workflow for solubility determination.

Thermal Analysis: Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition of Scandium Acetate powder.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to the manufacturer's instructions.

• Sample Preparation: Accurately weigh a small amount of Scandium Acetate powder (typically 5-10 mg) into a TGA crucible (e.g., alumina (B75360) or platinum).

• Experimental Conditions: Place the crucible in the TGA furnace. Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., from room temperature to 800 °C).

• Data Acquisition: Continuously record the sample's mass as a function of temperature.

• Data Analysis: Analyze the resulting TGA curve to identify the temperatures at which mass loss occurs, corresponding to dehydration and decomposition events. The final residual mass should correspond to Scandium oxide (Sc₂O₃).

Structural Analysis: Powder X-ray Diffraction (XRD)

XRD is employed to determine the crystalline structure and phase purity of Scandium Acetate powder.

Methodology:

• Sample Preparation: Finely grind the Scandium Acetate powder to ensure a random orientation of the crystallites.[10] Mount the powder onto a sample holder.

• Instrument Setup: Place the sample holder in the X-ray diffractometer. Set the X-ray source (e.g., Cu Kα radiation), voltage, and current.

• Data Collection: Scan the sample over a specific 2θ range (e.g., 10-80 degrees) with a defined step size and scan speed.[10]

• Data Analysis: Process the raw data to obtain a diffraction pattern. Identify the peak positions (2θ values) and intensities. Compare the experimental pattern with reference patterns from crystallographic databases (e.g., the International Centre for Diffraction Data - ICDD) to confirm the phase identity.[3][11]

Vibrational Spectroscopy: Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in Scandium Acetate.

Methodology:

• Sample Preparation (KBr Pellet Method): Mix a small amount of finely ground Scandium Acetate powder (1-2 mg) with dry potassium bromide (KBr) powder (100-200 mg).[12][13] Press the mixture in a hydraulic press to form a thin, transparent pellet.[1]

• Background Spectrum: Record a background spectrum of the empty sample compartment or a pure KBr pellet.

• Sample Spectrum: Place the sample pellet in the FTIR spectrometer and record the infrared spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the acetate functional groups (e.g., C=O and C-O stretching vibrations) and Sc-O bonds.

Applications in Drug Development

Scandium acetate is a valuable precursor in the development of radiopharmaceuticals for both diagnostic and therapeutic applications in oncology.[14][15] The radioactive isotopes of scandium, such as ⁴⁴Sc for Positron Emission Tomography (PET) imaging and ⁴⁷Sc for targeted radionuclide therapy, are of particular interest.[14][15] This "theranostic" approach allows for both the diagnosis and treatment of diseases like cancer.[15]

Scandium complexes have also been investigated for their potential to inhibit enzymes, such as acetylcholinesterase.[2] Furthermore, scandium-exopolysaccharide complexes have demonstrated antiproliferative effects on various cancer cell lines, suggesting a potential role in altering growth factor-receptor signaling pathways.[16]

The role of Scandium Acetate as a precursor in cancer theranostics.

Safety and Handling

Scandium Acetate powder should be handled with care in a well-ventilated area or fume hood. It is advisable to wear personal protective equipment, including safety glasses, gloves, and a dust mask, to avoid inhalation and contact with skin and eyes. The material is hygroscopic and should be stored in a tightly sealed container in a dry place.[17] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00522A [pubs.rsc.org]
• 2. Noncompetitive inhibition by aluminum, scandium and yttrium of acetylcholinesterase from Electrophorus electricus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ywcmatsci.yale.edu [ywcmatsci.yale.edu]
• 4. Scandium acetate - Wikipedia [en.wikipedia.org]
• 5. scandium(3+) acetate [webbook.nist.gov]
• 6. Scandium(III) Acetate CAS#: 207671-51-0 [m.chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. lup.lub.lu.se [lup.lub.lu.se]
• 9. researchgate.net [researchgate.net]
• 10. X-ray Powder Diffraction (XRD) [serc.carleton.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. eng.uc.edu [eng.uc.edu]
• 14. Scandium Isotopes in Medical Applications | Scandium [scandium.org]
• 15. Towards Clinical Development of Scandium Radioisotope Complexes for Use in Nuclear Medicine: Encouraging Prospects with the Chelator 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic Acid (DOTA) and Its Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antiproliferative Properties of Scandium Exopolysaccharide Complexes on Several Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Scandium Acetate Hydrate Powder [stanfordmaterials.com]

Protocols & Analytical Methods

Scandium Acetate: A Versatile Precursor for Advanced Nanoparticle Synthesis

Introduction

Scandium acetate (B1210297) (Sc(CH₃COO)₃) is a highly soluble, white crystalline solid that serves as an excellent precursor for the synthesis of various scandium-containing nanoparticles.[1][2] Its utility stems from its ability to decompose cleanly into scandium oxide at elevated temperatures and its solubility in water and polar organic solvents, making it suitable for a range of synthesis techniques, including thermal decomposition and sol-gel methods.[1][2] This document provides detailed application notes and experimental protocols for the synthesis of scandium oxide (Sc₂O₃), scandium-doped, and scandium-alloy nanoparticles using scandium acetate as the primary precursor. These advanced nanomaterials have significant potential in diverse fields such as high-performance ceramics, catalysis, and electronics.[1][3]

Data Presentation

The following tables summarize key experimental parameters for the synthesis of scandium-based nanoparticles using methods analogous to those established for other metal acetate precursors.

Table 1: Experimental Parameters for Scandium Oxide (Sc₂O₃) Nanoparticle Synthesis

Parameter	Thermal Decomposition	Sol-Gel Method
Precursor	Scandium Acetate Hydrate (B1144303)	Scandium Acetate Hydrate
Solvent	None (solid-state)	Ethanol (B145695)/Water mixture
Precipitating/Gelling Agent	N/A	Ammonium (B1175870) Hydroxide (B78521)
Reaction Temperature	500-800 °C	60-80 °C (aging)
Reaction Time	2-4 hours	12-24 hours (aging)
Calcination Temperature	N/A	400-600 °C
Resulting Nanoparticle Size	20-100 nm (estimated)	10-50 nm (estimated)

Table 2: Characterization Techniques for Scandium-Based Nanoparticles

Technique	Information Provided
X-ray Diffraction (XRD)	Crystalline structure and phase purity.
Transmission Electron Microscopy (TEM)	Particle size, morphology, and size distribution.
Scanning Electron Microscopy (SEM)	Surface morphology and agglomeration.
Brunauer-Emmett-Teller (BET) Analysis	Specific surface area.
Dynamic Light Scattering (DLS)	Hydrodynamic diameter in suspension.
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of residual organic groups.

Experimental Protocols

Protocol 1: Synthesis of Scandium Oxide (Sc₂O₃) Nanoparticles via Thermal Decomposition

This protocol describes a straightforward, solvent-free method for synthesizing scandium oxide nanoparticles.

Materials:

• Scandium Acetate Hydrate (Sc(CH₃COO)₃·xH₂O)

• Ceramic crucible

• Programmable muffle furnace

Procedure:

• Place a known amount of scandium acetate hydrate powder into a ceramic crucible.

• Transfer the crucible into a programmable muffle furnace.

• Heat the furnace to a target temperature between 500 °C and 800 °C at a controlled ramp rate (e.g., 5 °C/min).

• Maintain the target temperature for 2 to 4 hours to ensure complete decomposition of the acetate precursor.

• Allow the furnace to cool down to room temperature naturally.

• The resulting white powder is scandium oxide (Sc₂O₃) nanoparticles.

• Characterize the synthesized nanoparticles using XRD, TEM, and BET analysis.

Protocol 2: Synthesis of Scandium Oxide (Sc₂O₃) Nanoparticles via Sol-Gel Method

This method allows for greater control over particle size and distribution.

Materials:

• Scandium Acetate Hydrate (Sc(CH₃COO)₃·xH₂O)

• Ethanol (absolute)

• Deionized water

• Ammonium hydroxide (NH₄OH) solution (e.g., 28-30%)

• Beakers, magnetic stirrer, and reflux setup

• Centrifuge

• Drying oven and muffle furnace

Procedure:

• Prepare a 0.1 M solution of scandium acetate in a mixture of ethanol and deionized water (e.g., 3:1 v/v).

• While stirring vigorously, add ammonium hydroxide dropwise to the scandium acetate solution until a pH of 9-10 is reached, inducing the formation of a gel.

• Age the gel at 60-80 °C for 12-24 hours with continuous stirring.

• Collect the precipitate by centrifugation and wash it multiple times with deionized water and then with ethanol to remove unreacted precursors and byproducts.

• Dry the washed precipitate in an oven at 80-100 °C for 12 hours.

• Calcine the dried powder in a muffle furnace at 400-600 °C for 2 hours to obtain crystalline Sc₂O₃ nanoparticles.

• Characterize the nanoparticles using XRD, TEM, DLS, and FTIR.

Protocol 3: Synthesis of Scandium-Doped Nanoparticles (e.g., Sc-doped ZnO)

This protocol outlines a co-precipitation approach for synthesizing scandium-doped zinc oxide nanoparticles.

Materials:

• Scandium Acetate Hydrate (Sc(CH₃COO)₃·xH₂O)

• Zinc Acetate Dihydrate (Zn(CH₃COO)₂·2H₂O)

• Ethanol (absolute)

• Deionized water

• Ammonium hydroxide (NH₄OH) solution

• Standard laboratory glassware for sol-gel synthesis

Procedure:

• Prepare separate solutions of scandium acetate and zinc acetate in an ethanol/water solvent. The molar ratio of Sc to Zn will determine the doping concentration.

• Mix the two solutions under vigorous stirring.

• Proceed with the sol-gel method as described in Protocol 2 (steps 2-7) by adding ammonium hydroxide to co-precipitate the metal hydroxides.

• The final calcination step will yield scandium-doped zinc oxide nanoparticles.

• Characterize the doped nanoparticles to confirm the incorporation of scandium into the host lattice using techniques like XRD and Energy-Dispersive X-ray Spectroscopy (EDS).

Visualizations

Caption: Thermal Decomposition Workflow for Sc₂O₃ Nanoparticles.

Caption: Sol-Gel Synthesis Workflow for Sc₂O₃ Nanoparticles.

Applications of Scandium-Based Nanoparticles

• Scandium Oxide (Sc₂O₃) Nanoparticles: These are used in high-strength ceramics, as catalysts, and in electronic components. Their high refractive index and transparency also make them suitable for optical coatings.[1][3]

• Scandium-Doped Nanoparticles: The introduction of scandium into other metal oxide lattices can significantly enhance their properties. For instance, scandium-doped aluminum nitride exhibits improved piezoelectric properties, which is beneficial for applications in MEMS resonators.

• Scandium-Aluminum (Sc-Al) Alloy Nanoparticles: The addition of scandium to aluminum alloys leads to a remarkable increase in strength and thermal stability.[4] Nanoparticles of these alloys are of great interest in the aerospace and automotive industries for creating lightweight, high-performance components.[4]

Conclusion

Scandium acetate is a valuable and versatile precursor for the synthesis of a variety of scandium-containing nanoparticles. The protocols provided herein, based on established thermal decomposition and sol-gel methodologies for metal acetates, offer a solid foundation for researchers and drug development professionals to produce high-quality scandium oxide, scandium-doped, and scandium-alloy nanoparticles for a wide range of advanced applications. Further optimization of the outlined parameters will enable fine-tuning of the nanoparticle properties to meet specific application requirements.

References

• 1. Scandium Acetate Hydrate Powder [stanfordmaterials.com]
• 2. Scandium acetate - Wikipedia [en.wikipedia.org]
• 3. Scandium acetate | 3804-23-7 [chemicalbook.com]
• 4. moodle2.units.it [moodle2.units.it]

Application Note: Scandium Acetate for Atomic Layer Deposition of Scandium Oxide (Sc₂O₃) Thin Films

Introduction

This document provides a detailed guide for researchers, scientists, and drug development professionals on the use of Scandium acetate (B1210297) ((CH₃COO)₃Sc) as a precursor for the deposition of high-quality Scandium oxide (Sc₂O₃) thin films via Atomic Layer Deposition (ALD). Scandium oxide is a promising dielectric material with a high melting point, thermal stability, and a wide bandgap, making it suitable for applications in electronic ceramics, optical coatings, and as a component in high-k dielectric stacks.[1][2][3] While various metal-organic precursors have been explored for Sc₂O₃ ALD, Scandium acetate presents a potentially cost-effective and viable alternative.[4] This document outlines the fundamental principles, a detailed experimental protocol, and expected film characteristics based on the thermal properties of Scandium acetate and established ALD methodologies for other metal oxides.

Overview of Scandium Acetate as an ALD Precursor

Scandium acetate is a moderately water-soluble crystalline solid that thermally decomposes to form Scandium oxide.[4][5] This property is central to its application in thermal ALD, where it can be reacted with a suitable oxygen source, such as water (H₂O) or ozone (O₃), in a sequential, self-limiting manner to grow highly conformal and uniform Sc₂O₃ films. Acetates are recognized as excellent precursors for the production of ultra-high purity compounds and nanoscale materials.[4]

Key Properties of Scandium Acetate:

Property	Value	Reference
Chemical Formula	(CH₃CO₂)₃Sc · xH₂O	[6]
Molecular Weight (anhydrous)	222.09 g/mol	[6]
Appearance	White crystalline powder	[5]
Decomposition Temperature	> 200°C (to Sc₂O₃)	[5]
Solubility	Moderately soluble in water	[4]

Proposed Atomic Layer Deposition Protocol

The following protocol is a recommended starting point for the ALD of Sc₂O₃ using Scandium acetate and deionized water as the co-reactant. Optimization of these parameters will be necessary to achieve the desired film properties for specific applications.

Pre-Deposition Preparation

• Substrate Cleaning: Thoroughly clean the substrate to remove any organic and inorganic contaminants. A standard RCA clean or a piranha etch followed by a deionized water rinse and nitrogen drying is recommended for silicon substrates.

• Precursor Handling: Scandium acetate is hygroscopic and should be handled in a dry, inert atmosphere (e.g., a glovebox).[5] Load the precursor into a suitable ALD precursor vessel.

• System Bake-out: Bake the ALD reactor to remove residual moisture and other contaminants to ensure a clean deposition environment.

ALD Process Parameters

The proposed ALD process consists of a four-step cycle:

• Scandium Acetate Pulse: Introduce vaporized Scandium acetate into the reactor.

• Inert Gas Purge: Purge the chamber with an inert gas (e.g., N₂ or Ar) to remove unreacted precursor and byproducts.

• Water Vapor Pulse: Introduce water vapor as the oxygen source.

• Inert Gas Purge: Purge the chamber to remove unreacted water and byproducts.

Table of Proposed ALD Parameters:

Parameter	Recommended Starting Value	Range for Optimization
Substrate Temperature	250 °C	200 - 350 °C
Scandium Acetate Source Temperature	180 °C	160 - 220 °C
Scandium Acetate Pulse Time	1.0 s	0.5 - 2.0 s
First Purge Time	5.0 s	3.0 - 10.0 s
Water Source Temperature	Room Temperature	N/A
Water Pulse Time	0.5 s	0.1 - 1.0 s
Second Purge Time	5.0 s	3.0 - 10.0 s
ALD Cycles	Dependent on desired thickness	N/A

Post-Deposition Annealing

A post-deposition anneal in a nitrogen or forming gas atmosphere at temperatures between 400 °C and 800 °C can be performed to improve the crystallinity and electrical properties of the Sc₂O₃ film.

Visualizing the ALD Process and Workflow

Scandium Acetate ALD Cycle

References

• 1. Scandium oxide - Wikipedia [en.wikipedia.org]
• 2. CAS 12060-08-1: Scandium oxide (Sc2O3) | CymitQuimica [cymitquimica.com]
• 3. Scandium Oxide Sc2O3-Liche Opto Co., Ltd.|Chemical|Material [en.licheopto.com]
• 4. americanelements.com [americanelements.com]
• 5. Scandium Acetate Hydrate Powder [stanfordmaterials.com]
• 6. Scandium acetate | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for Scandium Acetate in Thin Film Deposition by MOCVD

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the potential use of scandium acetate (B1210297) as a precursor for the deposition of scandium-containing thin films via Metal-Organic Chemical Vapor Deposition (MOCVD). While scandium acetate is not a commonly documented precursor for MOCVD, its thermal decomposition to scandium oxide suggests its viability.[1] The following sections outline the fundamental principles, a proposed experimental protocol, and the necessary considerations for utilizing scandium acetate in an MOCVD process, drawing parallels from more established scandium precursors.

Introduction to Scandium-Containing Thin Films and MOCVD

Metal-Organic Chemical Vapor Deposition (MOCVD) is a versatile technique for depositing high-quality thin films with precise control over thickness, composition, and uniformity.[2] Scandium-containing thin films, particularly scandium oxide (Sc₂O₃), are of significant interest for various applications, including high-k dielectric materials in microelectronics, optical coatings, and as host materials for solid-state lasers.[2][3]

The choice of the metal-organic precursor is critical for a successful MOCVD process. An ideal precursor should exhibit good volatility, thermal stability to ensure controlled decomposition on the substrate surface, and a clean decomposition pathway that minimizes the incorporation of impurities into the growing film. While precursors like scandium β-diketonates (e.g., Sc(thd)₃) and guanidinates have been successfully used for the MOCVD of scandium oxide films, the exploration of alternative precursors like scandium acetate is warranted due to potential advantages in synthesis, cost, or handling.[3][4][5]

Properties of Scandium Acetate as a Potential MOCVD Precursor

Scandium acetate, Sc(CH₃COO)₃, is a colorless, water-soluble solid that exists in both anhydrous and hydrated forms.[1] Its potential as an MOCVD precursor is primarily based on its thermal decomposition to scandium oxide at elevated temperatures.[1]

Key Properties:

• Chemical Formula: Sc(CH₃COO)₃[1]

• Molar Mass: 222.088 g/mol (anhydrous)[1]

• Decomposition Product: Scandium Oxide (Sc₂O₃)[1]

For successful application in MOCVD, the volatility and thermal decomposition profile of scandium acetate under reduced pressure are critical parameters that require experimental determination.

Proposed Experimental Protocol for MOCVD of Scandium Oxide using Scandium Acetate

The following is a generalized protocol for the deposition of scandium oxide thin films on a silicon (100) substrate using scandium acetate as the precursor. Researchers should note that optimization of all parameters is essential for achieving high-quality films.

3.1. Precursor Handling and System Preparation

• Precursor Loading: Anhydrous scandium acetate powder is loaded into a stainless-steel bubbler in an inert atmosphere (e.g., a glovebox) to prevent hydration.

• System Purging: The MOCVD reactor and gas lines are thoroughly purged with a high-purity inert gas (e.g., Argon or Nitrogen) to remove residual oxygen and moisture.

3.2. Deposition Parameters

The following table summarizes the proposed starting parameters for the MOCVD of Sc₂O₃ using scandium acetate. These are based on typical conditions for other scandium precursors and will require optimization.[4][5]

Parameter	Proposed Range	Notes
Precursor Temperature (Bubbler)	150 - 250 °C	Requires experimental determination to achieve adequate vapor pressure.
Substrate Temperature	400 - 700 °C	Influences film crystallinity, density, and growth rate.
Reactor Pressure	1 - 10 Torr	Lower pressures increase the mean free path of molecules, potentially improving film uniformity.
Carrier Gas (Ar or N₂) Flow Rate	50 - 200 sccm	Transports the precursor vapor into the reactor.
Oxidizing Agent (O₂ or H₂O vapor)	50 - 200 sccm	Required for the formation of stoichiometric scandium oxide.
Deposition Time	30 - 120 min	Determines the final film thickness.

3.3. Deposition Procedure

• The substrate (e.g., Si(100)) is loaded into the MOCVD reactor.

• The reactor is heated to the desired substrate temperature under a continuous flow of inert gas.

• The scandium acetate bubbler is heated to the setpoint temperature to generate sufficient vapor pressure.

• The carrier gas is passed through the bubbler to transport the scandium acetate vapor into the reactor.

• The oxidizing agent is introduced into the reactor through a separate line to mix with the precursor vapor near the substrate.

• Deposition proceeds for the specified duration.

• After deposition, the precursor and oxidant flows are stopped, and the reactor is cooled down to room temperature under an inert gas flow.

3.4. Post-Deposition Characterization

The deposited films should be characterized to determine their properties:

• Thickness and Refractive Index: Ellipsometry

• Crystallinity and Phase: X-ray Diffraction (XRD)

• Surface Morphology: Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM)

• Compositional Analysis: X-ray Photoelectron Spectroscopy (XPS)

Visualizing the MOCVD Workflow

The following diagrams illustrate the key logical steps in the MOCVD process.

Caption: MOCVD Experimental Workflow.

Potential Challenges and Future Research

The successful implementation of scandium acetate as an MOCVD precursor requires addressing several potential challenges:

• Volatility: Scandium acetate may have a low vapor pressure, requiring high bubbler temperatures that could lead to premature decomposition.

• Precursor Stability: The thermal stability of scandium acetate under MOCVD conditions needs to be evaluated to ensure it does not decompose in the gas lines before reaching the substrate.

• Impurity Incorporation: The acetate ligands may lead to carbon incorporation into the film, which could be detrimental to its properties.

Future research should focus on the detailed thermal analysis (Thermogravimetric Analysis/Differential Scanning Calorimetry) of scandium acetate to determine its volatility and decomposition characteristics. Mass spectrometry can be used to identify the gas-phase species during sublimation and decomposition. Experimental trials based on the proposed protocol will be necessary to validate its suitability and optimize the deposition process for high-quality scandium oxide thin films.

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Sc2O3, Er2O3, and Y2O3 thin films by MOCVD from volatile guanidinate class of rare-earth precursors - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Scandium Acetate in the Synthesis of Perovskite Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

The remarkable rise of metal halide perovskites as a class of materials for photovoltaic and optoelectronic applications has spurred intensive research into optimizing their performance and stability. A key strategy in this endeavor is the use of additives and dopants during the synthesis process to control crystallization, passivate defects, and enhance material properties. While various metal cations and organic molecules have been explored, the potential of scandium (Sc) incorporation, particularly through the use of scandium acetate (B1210297) [Sc(CH₃COO)₃], presents an intriguing avenue for further advancements.

This document provides detailed application notes on the hypothesized use of scandium acetate as a novel additive in the synthesis of perovskite materials for solar cells. The protocols and data presented are a synthesis of established methodologies for perovskite fabrication and the known effects of acetate-based additives and scandium doping on perovskite crystal growth and device performance.

Rationale for Using Scandium Acetate

The use of scandium acetate in perovskite synthesis is predicated on the synergistic effects of both the scandium cation (Sc³⁺) and the acetate anion (CH₃COO⁻).

• The Role of the Acetate Anion: Acetate ions have been shown to modulate the crystallization kinetics of perovskite films.[1][2] They can form intermediate complexes with lead precursors (e.g., PbI₂), which facilitates a more controlled and uniform growth of the perovskite crystals.[1] This leads to films with larger grain sizes, reduced pinholes, and fewer defects at the grain boundaries and surfaces.[3][4] The use of acetate-containing precursors has been linked to improved power conversion efficiencies (PCE) and enhanced stability of perovskite solar cells.[5][6]

• The Potential of the Scandium Cation: Scandium, a trivalent metal ion, is expected to have a significant impact on the perovskite structure and electronic properties. Doping with trivalent cations can influence the perovskite's tolerance factor, potentially stabilizing the desired photoactive perovskite phase. Furthermore, scandium doping could passivate defects within the perovskite lattice, such as lead vacancies, thereby reducing non-radiative recombination and improving charge carrier lifetime.

Experimental Protocols

The following protocols are based on established methods for the fabrication of perovskite solar cells, adapted to include the use of scandium acetate as an additive.

Protocol 1: One-Step Solution Processing of MAPbI₃ with Scandium Acetate Additive

This protocol describes the fabrication of a methylammonium (B1206745) lead iodide (MAPbI₃) perovskite solar cell using a one-step spin-coating method with the addition of scandium acetate to the precursor solution.

Materials:

• Lead(II) iodide (PbI₂)

• Methylammonium iodide (MAI)

• Scandium(III) acetate [Sc(CH₃COO)₃]

• N,N-Dimethylformamide (DMF), anhydrous

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Chlorobenzene (B131634) (antisolvent)

• FTO-coated glass substrates

• Titanium dioxide (TiO₂) paste (for electron transport layer)

• Spiro-OMeTAD (for hole transport layer)

• Bis(trifluoromethane)sulfonimide lithium salt (Li-TFSI)

• 4-tert-Butylpyridine (tBP)

• Gold or Silver (for top electrode)

Procedure:

• Substrate Preparation:

  • Clean FTO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes to enhance wettability.

  • Deposit a compact TiO₂ layer by spin-coating and anneal at 500°C for 30 minutes.

• Perovskite Precursor Solution Preparation:

  • Prepare a stock solution of MAPbI₃ by dissolving 461 mg of PbI₂ and 159 mg of MAI in a solvent mixture of 750 µL DMF and 250 µL DMSO.[7] Stir the solution at 60°C for at least 2 hours.

  • Prepare a stock solution of scandium acetate in DMSO (e.g., 1-10 mg/mL).

  • Add a specific volume of the scandium acetate stock solution to the perovskite precursor solution to achieve the desired molar doping concentration (e.g., 0.1%, 0.5%, 1%). Stir the final solution for 30 minutes.

• Perovskite Film Deposition:

  • Transfer the prepared precursor solution into a nitrogen-filled glovebox.

  • Spin-coat the scandium acetate-containing perovskite precursor solution onto the TiO₂-coated substrates at 4000 rpm for 30 seconds.

  • During the last 10 seconds of spinning, dispense 100 µL of chlorobenzene onto the spinning substrate.

  • Immediately transfer the substrate to a hotplate and anneal at 100°C for 10 minutes.

• Device Completion:

  • Deposit the hole transport layer (Spiro-OMeTAD solution containing Li-TFSI and tBP) via spin-coating.

  • Thermally evaporate a gold or silver top electrode to complete the device.

Protocol 2: Two-Step Sequential Deposition with Scandium Acetate Treatment

This protocol outlines a two-step deposition method where a PbI₂ film is first deposited and then converted to perovskite, with scandium acetate introduced during the conversion step.

Materials:

• Lead(II) iodide (PbI₂)

• Methylammonium iodide (MAI)

• Scandium(III) acetate [Sc(CH₃COO)₃]

• N,N-Dimethylformamide (DMF), anhydrous

• Isopropanol (IPA)

• Other materials as listed in Protocol 1.

Procedure:

• PbI₂ Film Deposition:

  • Prepare a 1 M solution of PbI₂ in DMF.

  • Spin-coat the PbI₂ solution onto the prepared TiO₂/FTO substrates at 2000 rpm for 30 seconds.

  • Anneal the PbI₂ film at 70°C for 30 minutes.

• Perovskite Conversion:

  • Prepare a conversion solution containing 10 mg/mL of MAI in IPA.

  • Prepare a separate conversion solution containing 10 mg/mL of MAI and a specific concentration of scandium acetate (e.g., 0.1, 0.5, 1.0 mg/mL) in IPA.

  • Immerse the PbI₂-coated substrates in the respective conversion solutions for 1 minute.

  • Rinse the films with IPA and dry with a nitrogen stream.

  • Anneal the resulting perovskite films at 100°C for 10 minutes.

• Device Completion:

  • Follow step 4 from Protocol 1 to complete the device fabrication.

Data Presentation

The following tables summarize the expected quantitative effects of acetate additives and scandium doping on perovskite solar cell performance, based on existing literature.

Table 1: Effect of Acetate-Based Additives on Perovskite Solar Cell Performance

Additive (Molar %)	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Reference
Control (no additive)	13.80	-	-	-	[4]
Acetic Acid (0.5 M)	14.71	1.073	18.66	73	[4]
Control (no additive)	~13.8	-	-	-	[3]
NH₄Ac (10 wt%)	17.02	-	-	-	[3]
Control (no additive)	20.38	-	-	-	[1]
Cesium Acetate (1 mol%)	21.26	-	-	-	[1]
Control (no additive)	14.1	0.99	20.16	0.69	[8]
Cesium Doping (5 mol%)	15.57	1.01	21.08	0.75	[8]
Control (no additive)	~18	-	-	-	[5]
Barium Acetate (optimized)	19.82	1.13	-	-	[5]

Table 2: Hypothetical Effect of Scandium Acetate Doping on Perovskite Material Properties

Doping Level (mol%)	Grain Size	Defect Density	Carrier Lifetime
0 (Control)	Non-uniform, smaller grains	High	Shorter
0.1	Increased uniformity and size	Reduced	Increased
0.5	Large, well-defined grains	Significantly reduced	Significantly increased
1.0	Potential for phase segregation	May increase	May decrease

Mandatory Visualization

Mechanism of Action of Scandium Acetate

The proposed mechanism involves the dual action of the acetate anion and the scandium cation. The acetate anion coordinates with Pb²⁺ ions in the precursor solution, forming an intermediate phase that slows down the rapid crystallization of the perovskite, leading to higher quality films. The scandium cation is proposed to be incorporated into the perovskite lattice, where it can passivate defects and improve structural stability.

References

• 1. Beneficial effects of cesium acetate in the sequential deposition method for perovskite solar cells - Nanoscale (RSC Publishing) DOI:10.1039/D1NR01281A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Improving the photovoltaic performance of perovskite solar cells with acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Barium acetate as an additive for high performance perovskite solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. Liquid metal acetate assisted preparation of high-efficiency and stable inverted perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Catalytic Applications of Scandium Acetate in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scandium(III) acetate (B1210297), Sc(CH₃COO)₃, is a versatile Lewis acid catalyst that has garnered attention in organic synthesis.[1] Its utility stems from the strong Lewis acidity and oxophilicity of the scandium(III) ion, which allows it to activate a wide variety of substrates. While scandium triflate (Sc(OTf)₃) is more extensively studied and documented, scandium acetate is expected to exhibit similar catalytic activity in many organic transformations due to the shared Sc(III) center. This document provides an overview of the catalytic applications of scandium(III) salts, with specific protocols and data primarily drawn from studies using the more documented scandium triflate as a representative catalyst for the scandium(III) ion. The principles and reaction types are broadly applicable to scandium acetate.

Scandium-based catalysts are known for their unique stability, particularly their resistance to hydrolysis, making them effective in both aqueous and organic media.[2] They have been successfully employed in a range of reactions including, but not limited to, carbon-carbon bond-forming reactions, cycloadditions, and esterifications.[2][3]

Key Catalytic Applications

The Lewis acidic nature of the scandium(III) ion is central to its catalytic activity. It can coordinate to carbonyl oxygens and other heteroatoms, thereby activating the substrate towards nucleophilic attack. This property is harnessed in a variety of important organic transformations.

Data Presentation: Quantitative Overview of Scandium-Catalyzed Reactions

The following tables summarize the quantitative data for representative reactions catalyzed by scandium(III) salts. While these examples utilize scandium triflate, they illustrate the potential efficacy of scandium acetate under similar conditions.

Table 1: Scandium(III)-Catalyzed Asymmetric Michael Addition

Entry	Michael Acceptor	Michael Donor	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)
1	Chalcone (B49325)	Indole (B1671886)	10	CH₂Cl₂	24	95	92
2	Methyl vinyl ketone	1,3-Dicarbonyl compound	5	Toluene	12	88	95
3	Nitro-olefin	Malonate ester	10	THF	36	92	90
4	α,β-Unsaturated ester	Thiophenol	5	Acetonitrile	8	98	N/A

Table 2: Scandium(III)-Catalyzed Domino Reactions

Entry	Reaction Type	Substrate 1	Substrate 2	Catalyst Loading (mol%)	Solvent	Temp (°C)	Yield (%)
1	Ring-opening/Cyclization/Retro-Mannich	Cyclopropyl (B3062369) ketone	Aryl 1,2-diamine	10 (ScCl₃·6H₂O)	DCE	35	56-99
2	Bromination/Amination	(E)-cinnamyl carbamate	DBDMH	2 (Sc(OTf)₃)	Chloroform	-50	65-96
3	Michael/Aldol	α,β-Unsaturated pyrazolone	Aldehyde	10 (Sc(OTf)₃)	CH₂Cl₂/H₂O	RT	75-98

Table 3: Scandium(III)-Catalyzed Acetylation of Alcohols

Entry	Alcohol	Acetylating Agent	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Yield (%)
1	Benzyl alcohol	Acetic acid	1 (Sc(OTf)₃)	100	5	98
2	1-Octanol	Acetic anhydride	0.5 (Sc(OTf)₃)	RT	0.5	99
3	(-)-Menthol	Acetic acid	1 (Sc(OTf)₃)	100	10	95
4	tert-Butanol	Acetic anhydride	2 (Sc(OTf)₃)	50	2	92

Experimental Protocols

The following are detailed methodologies for key scandium-catalyzed reactions. These protocols are based on procedures reported for scandium triflate and can be adapted for use with scandium acetate, although optimization of reaction conditions may be necessary.

Protocol 1: Asymmetric Michael Addition of Indole to Chalcone

This protocol describes a scandium(III)-catalyzed asymmetric Michael addition reaction.

Materials:

• Scandium(III) triflate (or Scandium(III) acetate)

• Chiral N,N'-dioxide ligand

• Indole

• Chalcone

• Dichloromethane (B109758) (CH₂Cl₂)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add scandium(III) triflate (0.1 mmol, 10 mol%) and the chiral N,N'-dioxide ligand (0.11 mmol, 11 mol%).

• Add dry dichloromethane (5 mL) and stir the mixture at room temperature for 30 minutes to pre-form the catalyst complex.

• Add indole (1.2 mmol) to the reaction mixture.

• Add chalcone (1.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired Michael adduct.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Protocol 2: Domino Ring-Opening/Cyclization/Retro-Mannich Reaction

This protocol details a scandium-catalyzed domino reaction for the synthesis of benzimidazole (B57391) derivatives.[4]

Materials:

• Scandium(III) chloride hexahydrate (ScCl₃·6H₂O) (or Scandium(III) acetate)

• Chiral N,N'-dioxide ligand

• Cyclopropyl ketone

• Aryl 1,2-diamine

• 1,2-Dichloroethane (B1671644) (DCE)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a dry Schlenk tube under an inert atmosphere, combine ScCl₃·6H₂O (0.02 mmol, 10 mol%) and the chiral N,N'-dioxide ligand (0.022 mmol, 11 mol%).

• Add dry 1,2-dichloroethane (1.0 mL) and stir the mixture at 35 °C for 1 hour.

• Add the aryl 1,2-diamine (0.2 mmol) to the catalyst solution.

• Add the cyclopropyl ketone (0.24 mmol) to the reaction mixture.

• Stir the reaction at 35 °C for the time indicated by TLC monitoring until the starting material is consumed.

• After the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the final benzimidazole product.

Visualizations: Mechanisms and Workflows

The following diagrams illustrate the proposed mechanisms and workflows for scandium-catalyzed reactions.

Caption: Proposed mechanism for the Scandium-catalyzed domino reaction.

Caption: General experimental workflow for a catalyzed reaction.

Conclusion

Scandium acetate, as a source of the catalytically active Sc(III) ion, holds significant promise for a variety of organic transformations. The protocols and data presented, though largely derived from studies on the more common scandium triflate, provide a strong foundation for researchers to explore the catalytic potential of scandium acetate. Its properties as a water-tolerant Lewis acid make it an attractive candidate for the development of environmentally benign and efficient synthetic methodologies. Further research into the specific applications of scandium acetate is encouraged to fully elucidate its catalytic scope and advantages.

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. alfachemic.com [alfachemic.com]
• 4. mdpi.com [mdpi.com]

Sol-Gel Synthesis of Scandium Oxide Nanoparticles Using Scandium Acetate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of scandium oxide (Sc₂O₃) nanoparticles via a sol-gel method using scandium acetate (B1210297) as the precursor. This approach offers a reliable route to produce high-purity, nanostructured scandium oxide with controlled particle size, which is of significant interest for various applications including advanced ceramics, catalysis, and biomedical applications.[1]

Introduction

Scandium oxide is a rare earth oxide with unique properties such as a wide bandgap, high refractive index, and excellent thermal stability.[1] These characteristics make it a valuable material in diverse fields, from optical coatings and high-power laser systems to electronics and catalysts.[1][2] The sol-gel process is a versatile wet-chemical technique for fabricating metal oxides with fine control over the product's chemical composition and microstructure at relatively low temperatures.[3]

This protocol outlines a reproducible sol-gel synthesis of scandium oxide nanoparticles from a scandium acetate precursor. The process involves the hydrolysis and condensation of scandium acetate in a controlled environment to form a gel, followed by calcination to yield the final scandium oxide nanoparticles.

Experimental Data

The following table summarizes typical quantitative data for scandium oxide nanoparticles synthesized via sol-gel methods. It is important to note that the specific properties of the synthesized particles will depend on the precise experimental conditions.

Parameter	Typical Value Range	Analytical Technique
Crystallite Size	5 - 50 nm	X-ray Diffraction (XRD)
Particle Size	10 - 100 nm	Transmission Electron Microscopy (TEM)
Surface Area	50 - 200 m²/g	Brunauer-Emmett-Teller (BET) Analysis
Crystal Structure	Cubic (Bixbyite)	X-ray Diffraction (XRD)
Purity	> 99.9%	Inductively Coupled Plasma (ICP) Spectroscopy

Experimental Protocol

This section details the step-by-step procedure for the sol-gel synthesis of scandium oxide nanoparticles.

Materials and Reagents

• Scandium (III) Acetate Hydrate (Sc(CH₃COO)₃ · xH₂O)

• Ethanol (B145695) (C₂H₅OH), Anhydrous

• Deionized Water (H₂O)

• Ammonium (B1175870) Hydroxide (B78521) (NH₄OH), 30% solution

• Nitric Acid (HNO₃), 1 M (for pH adjustment)

• Beakers and Magnetic Stir Bars

• Hotplate with Magnetic Stirring Capability

• Drying Oven

• Tube Furnace

Synthesis Procedure

Step 1: Precursor Solution Preparation

• In a 250 mL beaker, dissolve a specific amount of Scandium (III) Acetate Hydrate in a mixture of ethanol and deionized water. A typical starting concentration is 0.1 M. The ratio of ethanol to water can be varied to control the hydrolysis rate; a common starting point is a 3:1 (v/v) ratio.

• Stir the solution vigorously at room temperature until the scandium acetate is completely dissolved.

Step 2: Hydrolysis and Gelation

• While continuously stirring the precursor solution, slowly add a 30% ammonium hydroxide solution dropwise. The addition of the base will catalyze the hydrolysis and condensation reactions, leading to the formation of a gel.

• Monitor the pH of the solution. The gelation process is highly dependent on the pH. A neutral to slightly basic pH (around 7-8) is generally targeted for the formation of a stable gel. If necessary, use a dilute nitric acid solution to adjust the pH.

• Once the desired pH is reached and the solution becomes more viscous, cover the beaker and continue stirring for another 1-2 hours to ensure a homogeneous gel.

Step 3: Aging the Gel

• After the stirring is complete, seal the beaker and allow the gel to age at room temperature for 24-48 hours. During this aging process, the gel network strengthens through further condensation reactions.

Step 4: Drying the Gel

• Transfer the aged gel to a drying oven and heat it at 80-100°C for 12-24 hours. This step removes the solvent and other volatile components, resulting in a xerogel. The drying process should be gradual to avoid cracking of the gel structure.

Step 5: Calcination

• Grind the dried xerogel into a fine powder using a mortar and pestle.

• Place the powder in a ceramic crucible and transfer it to a tube furnace for calcination.

• Heat the powder to a temperature between 500°C and 800°C for 2-4 hours in an air atmosphere. The calcination temperature significantly influences the crystallinity and particle size of the final scandium oxide nanoparticles. Higher temperatures generally lead to larger crystallite sizes. Scandium acetate decomposes to scandium oxide at high temperatures.[4]

• After calcination, allow the furnace to cool down to room temperature naturally.

• The resulting white powder is scandium oxide (Sc₂O₃) nanoparticles.

Visualizations

Experimental Workflow

Caption: Workflow for the sol-gel synthesis of scandium oxide nanoparticles.

Chemical Transformation Pathway

References

• 1. The evolution of ‘sol–gel’ chemistry as a technique for materials synthesis - Materials Horizons (RSC Publishing) DOI:10.1039/C5MH00260E [pubs.rsc.org]
• 2. Scandium oxide nanoparticles produced from sol–gel chemistry - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Sol–gel process - Wikipedia [en.wikipedia.org]
• 4. Scandium acetate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Scandium Acetate Solution in Spin Coating Applications

Introduction

Scandium oxide (Sc₂O₃) thin films are gaining interest in various high-technology sectors, including as high-k dielectric materials in semiconductors, for optical coatings due to their high refractive index and transparency in the UV region, and in advanced ceramics.[1][2] The spin coating of a scandium acetate (B1210297) precursor solution followed by thermal annealing is a cost-effective and versatile method for producing uniform, high-quality Sc₂O₃ thin films.[3] This document provides a detailed protocol for the preparation of a stable scandium acetate precursor solution and its subsequent use in fabricating scandium oxide thin films via spin coating. The procedures outlined are intended for researchers in materials science, electronics, and drug development professionals exploring novel coating technologies.

Precursor Solution Preparation

A stable, homogeneous, and particulate-free precursor solution is fundamental to achieving uniform thin films with reproducible characteristics. Scandium (III) acetate is soluble in water, but aqueous solutions are prone to hydrolysis, which can lead to the precipitation of scandium hydroxide.[1][4] To mitigate this, a sol-gel route using an organic solvent and a stabilizer is recommended for enhanced stability and viscosity control.

2.1 Materials

• Scandium (III) acetate hydrate (B1144303) (Sc(CH₃COO)₃ · xH₂O) (Purity: 99.9% or higher)

• 2-Methoxyethanol (B45455) (Solvent, anhydrous)

• Monoethanolamine (MEA) (Stabilizer)

• Syringe filters (0.2 µm pore size, PTFE or similar solvent-resistant membrane)

2.2 Protocol for 0.2 M Scandium Acetate Precursor Solution

• In a clean, dry glass beaker under a fume hood, dissolve the required amount of scandium (III) acetate hydrate in 2-methoxyethanol to achieve a final concentration of 0.2 M.

• Add monoethanolamine (MEA) as a stabilizer. A 1:1 molar ratio of MEA to scandium acetate is recommended to prevent hydrolysis and improve solution stability.[5]

• Place a magnetic stir bar in the beaker and seal it to prevent solvent evaporation and moisture absorption.

• Stir the solution vigorously on a magnetic stir plate at room temperature for a minimum of 2 hours, or until the scandium acetate is fully dissolved, resulting in a clear and homogeneous solution.

• Age the prepared solution for 24-48 hours at room temperature. This aging process can improve film morphology and final crystallinity upon annealing.[5]

• Immediately before use, filter the solution through a 0.2 µm syringe filter to eliminate any particulate impurities that could cause defects in the spin-coated film.[5][6]

Spin Coating Protocol

The parameters of the spin coating process directly influence the thickness, uniformity, and overall quality of the resulting film.[3][7]

3.1 Substrate Preparation

• Prepare substrates of choice (e.g., silicon wafers, quartz, or glass slides).

• Thoroughly clean the substrates to ensure proper film adhesion. A recommended cleaning sequence involves sequential ultrasonic bathing in acetone, isopropanol, and deionized water (10-15 minutes each).[6]

• Dry the substrates completely using a nitrogen gun and, if necessary, a hot plate bake at 120°C for 10 minutes to remove any residual moisture.

3.2 Thin Film Deposition

• Place the cleaned, dry substrate on the chuck of the spin coater and ensure it is centered.

• Dispense an adequate amount of the filtered scandium acetate solution onto the center of the substrate to cover approximately two-thirds of the surface.

• Initiate the spin coating program. A two-step process is highly recommended for achieving superior film uniformity.[5]

  • Step 1 (Spread Cycle): A low spin speed of 500-1000 rpm for 5-10 seconds. This allows the solution to spread evenly across the entire substrate.

  • Step 2 (High-Speed Cycle): A higher spin speed, typically between 2000-5000 rpm, for 30-60 seconds. The majority of the solvent is expelled during this stage, and the final film thickness is primarily determined by the spin speed and solution concentration.[7]

• After the cycle completes, carefully remove the substrate from the spin coater chuck.

• To remove residual solvent and stabilize the as-deposited film, place the coated substrate on a hot plate set to 100-150°C for 5-10 minutes.

Post-Deposition Annealing

A final annealing step is crucial to decompose the scandium acetate precursor and form the desired crystalline scandium oxide (Sc₂O₃) thin film.[1] The annealing conditions significantly affect the film's crystallinity, density, and optical/electrical properties.[8][9]

4.1 Annealing Protocol

• Place the dried, coated substrates into a tube furnace or a rapid thermal annealing system.

• Heat the substrates to the target annealing temperature. A temperature range of 400°C to 800°C is typically required for the complete decomposition of the acetate precursor and crystallization of scandium oxide.[8][10]

• The heating rate should be controlled (e.g., 5-10°C/min) to prevent thermal shock and film cracking.[5]

• Maintain the target temperature for a dwell time of 30 to 60 minutes.

• The annealing should be performed in an air or oxygen atmosphere to facilitate the complete oxidation of the precursor.

• After the dwell time, allow the substrates to cool down slowly to room temperature to minimize thermal stress.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the preparation of scandium oxide thin films using the scandium acetate spin coating method.

Parameter Category	Parameter	Recommended Value	Significance	Reference(s)
Solution Preparation	Precursor Concentration	0.1 - 0.5 M	Directly influences solution viscosity and final film thickness.	[3][10]
Solvent	2-Methoxyethanol	Good solvent for rare-earth acetates, suitable for sol-gel processes.	[5]
Stabilizer (MEA) to Sc Molar Ratio	1:1	Prevents hydrolysis and precipitation, improving solution shelf-life and film quality.	[5]
Solution Aging Time	24 - 48 hours	Promotes the formation of a stable sol, leading to improved film morphology.	[5]
Spin Coating	Spread Cycle Speed	500 - 1000 rpm	Ensures uniform coverage of the substrate by the precursor solution.	[5]
Spread Cycle Duration	5 - 10 seconds	Sufficient time for the solution to spread without significant solvent evaporation.	[5]
High-Speed Cycle Speed	2000 - 5000 rpm	Primarily determines the final film thickness; higher speeds result in thinner films.	[3][7]
High-Speed Cycle Duration	30 - 60 seconds	Ensures most of the solvent is evaporated and the film is set.	[10]
Post-Deposition	Drying Temperature	100 - 150 °C	Removes residual solvent before high-temperature annealing.	[10]
Annealing Temperature	400 - 800 °C	Critical for thermal decomposition of the acetate and crystallization of Sc₂O₃.	[8][10]
Annealing Atmosphere	Air or Oxygen	Provides the necessary oxygen for the complete conversion to scandium oxide.	[5]
Annealing Dwell Time	30 - 60 minutes	Affects the grain size and crystallinity of the final film.	[11]

Experimental Workflow Visualization

The logical flow from precursor preparation to the final annealed thin film is illustrated below.

Caption: Experimental workflow for Sc₂O₃ thin film fabrication.

References

• 1. Buy Acetic acid, scandium(3+) salt | 3804-23-7 [smolecule.com]
• 2. Scandium Oxide (Sc2O3) for Optical Coating | Scandium [scandium.org]
• 3. researchgate.net [researchgate.net]
• 4. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. The Nonlinear Optics Home Page [nlosource.com]
• 7. ossila.com [ossila.com]
• 8. researchgate.net [researchgate.net]
• 9. politesi.polimi.it [politesi.polimi.it]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols: Scandium Acetate as a Precursor for Doping Rare-Earth Elements

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of scandium acetate (B1210297) as a precursor in the synthesis of scandium-doped rare-earth materials. Scandium doping is a critical strategy for enhancing the performance of rare-earth-based materials in various applications, including high-power lasers, phosphors for lighting and displays, and catalysts.

Introduction

Scandium, a rare-earth element, is increasingly utilized as a doping agent to modify and enhance the properties of other rare-earth-containing materials.[1][2] When incorporated into a host lattice, scandium ions (Sc³⁺) can induce changes in the crystal structure, leading to improved thermal stability, enhanced luminescence, and altered magnetic properties.[3][4] The use of scandium acetate as a precursor offers several advantages in the synthesis of these advanced materials, including its solubility in water and common organic solvents, and its decomposition to scandium oxide upon heating, which facilitates its incorporation into the host material.[5]

This document outlines two primary methodologies for introducing scandium into rare-earth hosts using a scandium acetate precursor: co-precipitation and the sol-gel method followed by thermal decomposition.

Data Presentation

The following tables summarize quantitative data from studies on scandium-doped rare-earth materials. While the synthesis methods in these examples may not exclusively use acetate precursors, they illustrate the significant impact of scandium doping on material properties.

Table 1: Effect of Scandium Doping on the Properties of Er:YAG Ceramics

Property	Er:YAG	Er:YSAG (Sc-doped)	Reference
Crystal Structure	Cubic (Ia3d)	Cubic (Ia3d)	[3][6]
Transmittance (at 1500 nm)	Lower	Up to 60%	[3][4]
Mechanical Properties	Standard	Improved	[3][4]

Table 2: Impact of Scandium Doping on the Performance of Layered Perovskite Cathodes for LT-SOFCs

Material	Maximum Power Density (at 500 °C)	Polarization Resistance (at 500 °C)	Reference
PrBaCo₂O₅+δ (PBCO)	~0.56 W cm⁻²	~0.60 Ω cm²	[2]
PrBaCo₁.₉Sc₀.₁O₅+δ (PBCSc)	0.73 W cm⁻²	0.44 Ω cm²	[2]

Experimental Protocols

Protocol 1: Co-precipitation Method for Scandium Doping

This protocol describes a general method for synthesizing scandium-doped rare-earth oxides via co-precipitation using acetate precursors. This technique is widely applicable for producing homogeneous, finely-dispersed powders.

Materials:

• Scandium acetate (Sc(CH₃COO)₃)

• Rare-earth acetate (e.g., Yttrium acetate, Y(CH₃COO)₃; Erbium acetate, Er(CH₃COO)₃)

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH) solution (1 M)

• Deionized water

• Ethanol (B145695)

• Beakers, magnetic stirrer, centrifuge, furnace

Procedure:

• Precursor Solution Preparation:

  • Dissolve stoichiometric amounts of scandium acetate and the desired rare-earth acetate(s) in deionized water in a beaker with continuous stirring to create a homogeneous precursor solution. The molar ratio will depend on the target doping concentration.

• Precipitation:

  • While vigorously stirring the precursor solution, slowly add ammonium hydroxide solution dropwise. This will cause the co-precipitation of scandium and rare-earth hydroxides.

  • Continue adding the precipitating agent until the pH of the solution reaches approximately 9-10 to ensure complete precipitation.

• Washing and Separation:

  • Age the resulting precipitate by stirring for 1-2 hours.

  • Separate the precipitate from the solution by centrifugation.

  • Wash the precipitate multiple times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

• Drying and Calcination:

  • Dry the washed precipitate in an oven at 80-100 °C for several hours to remove the solvent.

  • Calcine the dried powder in a furnace at a high temperature (e.g., 800-1200 °C) for several hours. The exact temperature and duration will depend on the specific host material and desired crystallinity. This step converts the hydroxides to the final scandium-doped rare-earth oxide.

Protocol 2: Sol-Gel Synthesis of Scandium-Doped Rare-Earth Phosphors

The sol-gel method is another versatile technique for preparing highly homogeneous and crystalline scandium-doped rare-earth materials at relatively low temperatures.

Materials:

• Scandium acetate (Sc(CH₃COO)₃)

• Rare-earth acetate (e.g., Europium acetate, Eu(CH₃COO)₃)

• Tetraethyl orthosilicate (B98303) (TEOS) as a silica (B1680970) precursor (for silicate-based phosphors)

• Ethanol

• Nitric acid (as a catalyst)

• Deionized water

Procedure:

• Sol Preparation:

  • In a beaker, dissolve scandium acetate and the rare-earth acetate in a mixture of ethanol and deionized water.

  • In a separate beaker, mix TEOS with ethanol.

• Hydrolysis and Condensation:

  • Slowly add the TEOS solution to the acetate solution under vigorous stirring.

  • Add a few drops of nitric acid to catalyze the hydrolysis of TEOS.

  • Continue stirring the mixture until a transparent gel is formed.

• Aging and Drying:

  • Age the gel at room temperature for 24-48 hours.

  • Dry the gel in an oven at 60-80 °C to remove the solvent, resulting in a xerogel.

• Calcination:

  • Grind the xerogel into a fine powder.

  • Calcine the powder in a furnace at a temperature typically ranging from 500 to 1000 °C to obtain the final crystalline scandium-doped rare-earth phosphor.[7]

Mandatory Visualization

Caption: Co-precipitation workflow for Sc-doped rare-earth oxides.

Caption: Sol-gel synthesis workflow for Sc-doped rare-earth phosphors.

References

• 1. Synthesis and certain properties of double rare earth scandium oxides (Journal Article) | ETDEWEB [osti.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. sciforum.net [sciforum.net]
• 5. US5496528A - Rare earth oxides - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Scandium Acetate in the Preparation of Solid Oxide Fuel Cell Materials

Audience: Researchers, scientists, and drug development professionals.

Introduction to Scandia-Stabilized Materials in Solid Oxide Fuel Cells (SOFCs)

Solid Oxide Fuel Cells (SOFCs) are highly efficient electrochemical devices that convert chemical energy from fuel directly into electricity. A critical component of an SOFC is the solid electrolyte, which facilitates the transport of oxygen ions between the anode and cathode. For decades, yttria-stabilized zirconia (YSZ) has been the benchmark electrolyte material. However, its optimal ionic conductivity is achieved at high operating temperatures (800–1000°C), which presents challenges related to material degradation, thermal stress, and cost.

Scandia-stabilized zirconia (ScSZ) has emerged as a superior alternative, exhibiting the highest ionic conductivity among zirconia-based electrolytes.[1][2] This enhanced conductivity, often 3-4 times that of YSZ, allows for a reduction in operating temperatures to an intermediate range (600-800°C), improving long-term stability and enabling the use of less expensive materials for cell components.[2][3][4] Scandium acetate (B1210297) ((CH₃CO₂)₃Sc), as a high-purity, water-soluble precursor, offers a versatile and reliable starting point for the synthesis of these advanced ceramic materials.[5][6] It is widely used in various synthesis routes, including sol-gel, co-precipitation, and combustion synthesis, to produce nanocrystalline ScSZ powders with controlled composition and morphology.[7][8][9]

Principle of Scandia Doping in Zirconia

The high ionic conductivity of ScSZ stems from the substitution of tetravalent zirconium ions (Zr⁴⁺) with trivalent scandium ions (Sc³⁺) in the zirconia crystal lattice. To maintain charge neutrality, this substitution creates oxygen vacancies. These vacancies act as charge carriers, allowing oxide ions (O²⁻) to migrate through the electrolyte under an applied voltage, a fundamental process for the operation of an SOFC. The ionic radius of Sc³⁺ (0.81 Å) is very similar to that of Zr⁴⁺ (0.79 Å), which minimizes lattice strain and contributes to the material's high conductivity.[1]

Caption: Logical diagram illustrating how scandia doping creates oxygen vacancies in the zirconia lattice, enhancing ionic conductivity.

Experimental Protocols for SOFC Material Synthesis

Scandium acetate hydrate (B1144303) is a versatile precursor for various wet-chemical synthesis methods, which are preferred for producing homogenous, nanocrystalline powders.

Protocol 1: Aqueous Combustion Synthesis of 11ScSZ Powder

This method utilizes an exothermic reaction between metal nitrates and an organic fuel (e.g., alanine (B10760859) or glycine) to produce fine, homogenous ceramic powders at relatively low temperatures.[8]

Materials:

• Scandium Acetate Hydrate ((CH₃CO₂)₃Sc · xH₂O)

• Zirconyl Nitrate (B79036) Hydrate (ZrO(NO₃)₂ · xH₂O)

• Nitric Acid (HNO₃, 70%)

• L-Alanine (C₃H₇NO₂)

• Deionized Water

Procedure:

• Precursor Solution Preparation:

  • Dissolve a stoichiometric amount of Scandium Acetate Hydrate in deionized water. A slight excess of nitric acid can be added to ensure the complete conversion to scandium nitrate in solution.

  • In a separate beaker, dissolve the corresponding amount of Zirconyl Nitrate Hydrate in deionized water to achieve an 11 mol% scandia doping level (11ScSZ).

• Mixing: Combine the two solutions and stir for 30 minutes to ensure a homogenous mixture.

• Fuel Addition: Add L-alanine to the solution. A molar ratio of alanine to total metal nitrates of 1:1 is typically effective. Stir until the alanine is completely dissolved.

• Combustion:

  • Transfer the precursor solution to a large borosilicate glass beaker and place it on a hot plate set to 250-300°C in a fume hood.

  • The solution will dehydrate, forming a viscous gel.

  • Upon further heating, the gel will auto-ignite, producing a voluminous, foamy ash. The combustion process is rapid.

• Calcination:

  • Lightly grind the resulting ash in an agate mortar.

  • Calcination of the powder at 500°C for 2-4 hours is sufficient to obtain a single-phase cubic 11ScSZ powder.[8]

• Pellet Fabrication (for conductivity measurement):

  • Uniaxially press the calcined powder into pellets (e.g., 15 mm diameter) at approximately 250 MPa.

  • Sinter the pellets at 1200-1400°C for 6 hours in air to achieve high density.[8]

Caption: Experimental workflow for the aqueous combustion synthesis of ScSZ powder using scandium acetate as a starting material.

Protocol 2: Sol-Gel Synthesis of Ceria-Doped ScSZ (ScCeSZ)

The sol-gel method allows for excellent chemical homogeneity and control over particle size at the atomic level. Co-doping ScSZ with ceria can improve its phase stability.[9]

Materials:

• Scandium Acetate Hydrate ((CH₃CO₂)₃Sc · xH₂O)

• Zirconium (IV) propoxide (Zr(OCH₂(CH₂)₂CH₃)₄)

• Cerium (III) Acetate Hydrate (Ce(CH₃COO)₃ · xH₂O)

• Ethanol (B145695) (Absolute)

• Acetic Acid (Glacial)

• Deionized Water

Procedure:

• Precursor Solution:

  • In a dry glovebox or under an inert atmosphere, dissolve Zirconium (IV) propoxide in absolute ethanol. Add glacial acetic acid as a chelating agent to control the hydrolysis rate.

  • In a separate beaker, dissolve stoichiometric amounts of Scandium Acetate and Cerium Acetate in a mixture of ethanol and deionized water.

• Sol Formation: Slowly add the scandium/cerium acetate solution to the zirconium propoxide solution under vigorous stirring. Continue stirring for 2-4 hours to form a stable, transparent sol.

• Gelation: Allow the sol to age at room temperature for 24-48 hours, or heat gently (e.g., 60°C) to promote gelation. The sol will transform into a rigid, transparent gel.

• Drying: Dry the gel at 100-120°C for 12-24 hours to remove the solvent, resulting in a xerogel.

• Calcination: Calcine the dried xerogel powder in air. A typical program involves heating to 600-800°C for 2-4 hours to remove residual organics and crystallize the ScCeSZ powder.[7]

Performance Data of Scandia-Doped SOFC Materials

The primary benefit of using scandium-doped materials is the significant enhancement in ionic conductivity, which translates to higher power densities at lower operating temperatures.

Table 1: Ionic Conductivity of Various Scandia-Stabilized Electrolytes

Material Composition	Synthesis Method	Sintering Temp. (°C)	Measurement Temp. (°C)	Ionic Conductivity (S/cm)
11ScSZ	Aqueous Combustion[8]	1400	700	7.3 x 10⁻³
10ScSZ	Not Specified	>1200	800	~0.12
1Bi10ScSZ (1% Bi₂O₃)[10]	Homogeneous Precipitation	1200	800	0.12
10Sc1CeSZ (1% CeO₂)	Sol-Gel[9]	1500	800	~0.18

| 8YSZ (Reference) | Various | >1400 | 800 | ~0.03 - 0.04 |

Table 2: Performance of SOFCs with Doped-Ceria Electrolytes

Electrolyte Material	Operating Temp. (°C)	Peak Power Density (mW/cm²)	Reference
Sm₀.₀₇₅Nd₀.₀₇₅Ce₀.₈₅O₂-δ (SNDC)	550	1070.31	[11]
Ca-doped Ceria (0.10 CDC)	700 (973 K)	(Conductivity: 8.01 x 10⁻³ S/cm)	[12]

| Gd-doped Ceria (GDC) | 600 | (Used as barrier layer or low-temp electrolyte) |[13] |

Characterization of Synthesized Materials

To ensure the successful synthesis of high-quality SOFC materials, several characterization techniques are essential:

• X-Ray Diffraction (XRD): Used to identify the crystalline phases present in the calcined powder and sintered pellets, confirming the formation of the desired cubic or rhombohedral ScSZ structure.[8][14]

• Scanning Electron Microscopy (SEM): Provides information on the morphology, particle size, and microstructure of the powders and the density of the sintered pellets.[15]

• Electrochemical Impedance Spectroscopy (EIS): Employed to measure the ionic conductivity of the sintered electrolyte pellets across a range of temperatures. This is the primary technique for evaluating the material's performance as an electrolyte.[12][14]

Conclusion

Scandium acetate is an excellent and highly soluble precursor for the synthesis of advanced scandia-stabilized materials for solid oxide fuel cells. Wet-chemical methods, such as combustion and sol-gel synthesis, leverage the benefits of scandium acetate to produce homogenous, nanocrystalline powders like ScSZ and its derivatives. These materials exhibit significantly higher ionic conductivity compared to traditional YSZ, paving the way for the development of more durable and cost-effective intermediate-temperature SOFCs. The protocols and data presented herein provide a foundational guide for researchers in the synthesis and evaluation of these promising energy materials.

References

• 1. researchgate.net [researchgate.net]
• 2. fuelcellmaterials.com [fuelcellmaterials.com]
• 3. Scandium Oxide: Key Material for Next-Generation Solid Oxide Fuel Cells (SOFCs) | Scandium [scandium.org]
• 4. scandiummining.com [scandiummining.com]
• 5. Scandium Acetate Hydrate Powder [stanfordmaterials.com]
• 6. Scandium acetate - Wikipedia [en.wikipedia.org]
• 7. electrochem.org [electrochem.org]
• 8. ias.ac.in [ias.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis and ionic conductivity of calcium-doped ceria relevant to solid oxide fuel cell applications - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 13. fuelcellmaterials.com [fuelcellmaterials.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Scandium Acetate-Based Catalyst Preparation

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the preparation of a supported scandium oxide catalyst using scandium acetate (B1210297) as the precursor. The methodology is based on the incipient wetness impregnation technique followed by calcination, a common and effective method for synthesizing heterogeneous catalysts.

Introduction

Scandium-based catalysts are gaining interest in various chemical transformations due to the unique Lewis acidic properties of scandium(III).[1] Supported scandium oxide catalysts, in particular, offer the advantages of high surface area, improved thermal stability, and ease of separation from reaction mixtures. This protocol details the preparation of a silica-supported scandium oxide catalyst (Sc₂O₃/SiO₂) from a scandium acetate precursor. Scandium acetate is a convenient and water-soluble source of scandium that, upon calcination, decomposes to form scandium oxide.[2][3]

Experimental Protocols

Preparation of Supported Scandium Oxide Catalyst (Sc₂O₃/SiO₂) via Incipient Wetness Impregnation

This protocol describes the preparation of a silica-supported scandium oxide catalyst with a target loading of 5 wt% scandium.

Materials:

• Scandium(III) acetate hydrate (B1144303) (Sc(CH₃COO)₃·xH₂O)

• High-purity mesoporous silica (B1680970) (SiO₂) support (e.g., pore volume ~1.0 cm³/g, surface area ~300 m²/g)

• Deionized water

• Crucible (ceramic)

• Drying oven

• Muffle furnace

Procedure:

• Support Pre-treatment: Dry the silica support in an oven at 120°C for 4 hours to remove any physisorbed water. Allow to cool to room temperature in a desiccator.

• Determination of Pore Volume: The total pore volume of the silica support is a critical parameter for incipient wetness impregnation. If not provided by the manufacturer, it can be determined experimentally (e.g., via nitrogen adsorption-desorption analysis). For this protocol, we will assume a pore volume of 1.0 cm³/g.

• Preparation of Impregnation Solution:

  • Calculate the required mass of scandium(III) acetate hydrate to achieve the desired metal loading. For a 5 wt% Sc loading on 10 g of SiO₂, the required mass of Sc is 0.5 g.

  • The mass of scandium acetate hydrate needed will depend on its hydration state and molecular weight.

  • Dissolve the calculated amount of scandium(III) acetate hydrate in a volume of deionized water equal to the total pore volume of the silica support to be impregnated. For 10 g of SiO₂ with a pore volume of 1.0 cm³/g, the total volume of the solution should be 10 mL.

• Impregnation:

  • Place the dried silica support in a suitable container (e.g., a round-bottom flask or evaporating dish).

  • Add the scandium acetate solution dropwise to the silica support while continuously mixing or agitating to ensure uniform distribution.

  • Continue adding the solution until all of it has been absorbed by the silica. The material should appear uniformly moist but with no excess liquid.

• Drying:

  • Dry the impregnated support in an oven at 110°C for 12 hours to remove the water.

• Calcination:

  • Place the dried powder in a ceramic crucible.

  • Transfer the crucible to a muffle furnace.

  • Heat the sample under a flow of dry air. The temperature should be ramped up slowly (e.g., 5°C/min) to the final calcination temperature.

  • Hold the temperature at 500°C for 4 hours to ensure the complete decomposition of the acetate precursor to scandium oxide.[4][5]

  • After calcination, allow the furnace to cool down to room temperature slowly.

• Post-treatment:

  • The resulting white to off-white powder is the final supported scandium oxide catalyst.

  • Store the catalyst in a desiccator to prevent moisture absorption.

Characterization of the Catalyst

A comprehensive characterization of the prepared catalyst is crucial to understand its physical and chemical properties, which in turn influence its catalytic performance.

Recommended Characterization Techniques:

• X-ray Diffraction (XRD): To identify the crystalline phases of the scandium oxide and to estimate the crystallite size.

• Brunauer-Emmett-Teller (BET) Surface Area Analysis: To determine the specific surface area, pore volume, and pore size distribution of the catalyst.

• Transmission Electron Microscopy (TEM): To visualize the morphology and dispersion of the scandium oxide particles on the silica support.

• X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition and the oxidation state of scandium.

• Temperature-Programmed Desorption of Ammonia (NH₃-TPD): To evaluate the acidity of the catalyst.

Data Presentation

The following table summarizes typical quantitative data that can be obtained from the characterization of a prepared supported scandium oxide catalyst. The exact values will vary depending on the specific synthesis parameters.

Parameter	Typical Value/Range	Characterization Technique
Scandium Loading (wt%)	5.0 (target)	Inductively Coupled Plasma (ICP) or XPS
Specific Surface Area (m²/g)	250 - 350	BET
Pore Volume (cm³/g)	0.8 - 1.2	BET
Average Pore Diameter (nm)	5 - 15	BET
Scandium Oxide Crystallite Size (nm)	5 - 10	XRD
Surface Acidity (mmol NH₃/g)	0.1 - 0.5	NH₃-TPD

Mandatory Visualization

Below is a diagram illustrating the experimental workflow for the preparation of the scandium acetate-based catalyst.

Experimental workflow for catalyst preparation and characterization.

References

• 1. Metal–support interactions in metal oxide-supported atomic, cluster, and nanoparticle catalysis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. oulurepo.oulu.fi [oulurepo.oulu.fi]
• 4. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Preventing Scandium Acetate Hydrolysis in Precursor Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the preparation and stabilization of scandium acetate (B1210297) precursor solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides designed to address common challenges encountered during experimental work, with a focus on preventing hydrolysis and ensuring solution stability.

Frequently Asked Questions (FAQs)

Q1: What is scandium acetate and why is its hydrolysis a concern?

Scandium acetate, with the chemical formula Sc(CH₃COO)₃, is a water-soluble compound that serves as a precursor for the synthesis of various scandium-containing materials.[1][2] Hydrolysis is a chemical reaction where scandium acetate reacts with water, leading to the formation of insoluble scandium hydroxide (B78521) (Sc(OH)₃) or scandium oxyhydroxide (ScO(OH)).[3] This precipitation is a significant concern as it alters the concentration of the precursor solution, leading to inconsistencies in experimental results and affecting the quality of the final product.

Q2: What are the primary factors that influence the hydrolysis of scandium acetate?

The primary factor influencing the hydrolysis of scandium acetate is the pH of the solution. In neutral or alkaline conditions, the hydrolysis process is significantly accelerated. Temperature also plays a role, with higher temperatures generally increasing the rate of hydrolysis. The concentration of the scandium acetate solution can also be a factor, with more concentrated solutions potentially being more prone to precipitation.

Q3: How can I prevent the hydrolysis of my scandium acetate precursor solution?

The most effective method to prevent hydrolysis is to maintain an acidic pH, ideally within the range of 4 to 6. This can be achieved by using an acetic acid/acetate buffer system. The excess acetate ions and the acidic environment help to suppress the formation of scandium hydroxide.[4] Storing the solution at lower temperatures when not in use can also help to slow down any potential hydrolysis.

Q4: What are the signs of hydrolysis in a scandium acetate solution?

The most common sign of hydrolysis is the appearance of a white precipitate, which is scandium hydroxide or scandium oxyhydroxide.[3] The solution may also appear cloudy or turbid. Any deviation from a clear, homogenous solution should be considered a potential indicator of hydrolysis.

Troubleshooting Guide: Issues with Scandium Acetate Solution Stability

This guide addresses common problems encountered when working with scandium acetate precursor solutions and provides step-by-step instructions to resolve them.

Issue	Possible Cause	Troubleshooting Steps
White precipitate forms in the solution upon preparation or during storage.	Hydrolysis due to high pH. The pH of the solution is likely above the optimal range of 4-6, leading to the formation of insoluble scandium hydroxide.[3]	1. Measure the pH: Use a calibrated pH meter to check the pH of your solution. 2. Adjust the pH: If the pH is above 6, slowly add glacial acetic acid dropwise while stirring until the pH is within the 4-6 range. 3. Filter (if necessary): If a significant amount of precipitate has formed, it may be necessary to filter the solution through a 0.22 µm syringe filter after pH adjustment to remove the insoluble material. Note that this will change the concentration of your solution.
Solution appears cloudy or turbid.	Early-stage hydrolysis or presence of impurities. Fine particles of scandium hydroxide may be suspended in the solution, or there may be insoluble impurities from the starting materials.	1. Verify pH: Ensure the pH is within the 4-6 range. 2. Analytical Confirmation: Use analytical techniques like turbidimetry or Dynamic Light Scattering (DLS) to confirm the presence of suspended particles (see Experimental Protocols section). 3. Re-dissolution: Gently warming the solution while stirring after adjusting the pH may help to redissolve small amounts of precipitate. 4. Purification of Starting Materials: If impurities are suspected, consider purifying the scandium acetate or using a higher purity grade for future preparations.
Inconsistent experimental results using the precursor solution.	Concentration changes due to hydrolysis. The formation of precipitate will lower the concentration of active scandium species in the solution.	1. Visually inspect the solution: Before each use, carefully inspect the solution for any signs of precipitation or turbidity. 2. Monitor pH regularly: Periodically check the pH of the stock solution to ensure it remains within the stable range. 3. Prepare fresh solutions: For critical applications, it is recommended to use freshly prepared scandium acetate solutions.

Experimental Protocols

Protocol 1: Preparation of a Stable 0.1 M Scandium Acetate Precursor Solution

This protocol describes the preparation of a 0.1 M scandium acetate solution with an acetic acid buffer to ensure stability and prevent hydrolysis.

Materials:

• Scandium(III) acetate hydrate (B1144303) (Sc(CH₃COO)₃ · xH₂O)

• Glacial acetic acid (CH₃COOH)

• Deionized water

• Volumetric flasks (100 mL and 1 L)

• Magnetic stirrer and stir bar

• Calibrated pH meter

Procedure:

• Prepare a 1 M Acetic Acid Solution:

  • Carefully add 57.2 mL of glacial acetic acid to a 1 L volumetric flask containing approximately 500 mL of deionized water.

  • Allow the solution to cool to room temperature.

  • Add deionized water to the 1 L mark and mix thoroughly.

• Prepare the 0.1 M Scandium Acetate Solution:

  • Weigh out the appropriate amount of scandium(III) acetate hydrate needed for a 0.1 M solution in 100 mL. The exact mass will depend on the hydration state of your starting material. For the anhydrous form (molar mass ≈ 222.09 g/mol ), this would be 2.22 g.

  • Transfer the scandium acetate to a 100 mL volumetric flask.

  • Add approximately 50 mL of the 1 M acetic acid solution to the flask.

  • Stir the mixture using a magnetic stirrer until the scandium acetate is completely dissolved.

  • Once dissolved, add the 1 M acetic acid solution to the 100 mL mark.

  • Stopper the flask and invert several times to ensure the solution is homogeneous.

  • Measure the pH of the final solution to confirm it is within the 4-6 range.

Storage and Stability:

Store the prepared solution in a tightly sealed container at room temperature, protected from light. For long-term storage (weeks to months), it is advisable to store the solution at 4°C. Regularly inspect the solution for any signs of precipitation before use.

Protocol 2: Monitoring Hydrolysis using Turbidimetry

This protocol provides a method for the semi-quantitative monitoring of scandium acetate hydrolysis by measuring the turbidity of the solution.

Instrumentation:

• Turbidimeter or a UV-Vis spectrophotometer capable of measuring absorbance at 600 nm.

Procedure:

• Prepare a Calibration Curve (Optional but Recommended):

  • Prepare a series of scandium acetate solutions with known concentrations of suspended scandium hydroxide (e.g., by intentionally inducing hydrolysis in a controlled manner and quantifying the precipitate).

  • Measure the turbidity (in NTU) or absorbance (at 600 nm) of each standard.

  • Plot a graph of turbidity/absorbance versus the concentration of the precipitate to create a calibration curve.

• Sample Measurement:

  • Calibrate the instrument using a blank solution (the same acetic acid buffer used to prepare your scandium acetate solution).

  • Transfer an aliquot of your scandium acetate precursor solution to a clean cuvette.

  • Measure the turbidity or absorbance of the sample.

Interpretation:

An increase in turbidity or absorbance over time indicates the formation of insoluble particles due to hydrolysis. By comparing the measurement to the calibration curve, you can estimate the extent of precipitation.

Protocol 3: Characterization of Hydrolysis Products by Dynamic Light Scattering (DLS)

DLS is a powerful technique to detect the formation and size of sub-micron particles, making it ideal for identifying the early stages of hydrolysis.

Instrumentation:

• Dynamic Light Scattering (DLS) instrument.

Procedure:

• Sample Preparation:

  • Filter an aliquot of your scandium acetate solution through a 0.22 µm syringe filter directly into a clean DLS cuvette to remove any dust or external contaminants.

• DLS Measurement:

  • Place the cuvette in the DLS instrument.

  • Allow the sample to equilibrate to the instrument's temperature.

  • Perform the DLS measurement according to the instrument's operating instructions.

Interpretation:

The DLS software will provide information on the size distribution of any particles present in the solution. The appearance of a particle size distribution in the nanometer range that grows over time is a strong indication of ongoing hydrolysis and the formation of scandium hydroxide nanoparticles.

Visualizing Key Processes

To further aid in understanding, the following diagrams illustrate the hydrolysis process and a recommended workflow for troubleshooting.

Figure 1: Scandium acetate hydrolysis pathway.

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. americanelements.com [americanelements.com]
• 3. knowledge1.thermofisher.com [knowledge1.thermofisher.com]
• 4. Production of scandium radionuclides for theranostic applications: towards standardization of quality requirements - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stable Scandium Acetate Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation, stabilization, and troubleshooting of scandium acetate (B1210297) solutions. Adherence to these protocols is crucial for ensuring the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is scandium acetate and in what forms is it available?

A1: Scandium acetate, with the chemical formula Sc(CH₃COO)₃, is a chemical compound that serves as a source of scandium. It is commercially available in both anhydrous and hydrated forms.[1][2] The hydrated form can have a variable number of water molecules. It is a colorless, water-soluble solid.[1][2]

Q2: What is hydrolysis in the context of scandium acetate solutions?

A2: Hydrolysis is a chemical reaction where scandium ions (Sc³⁺) in the scandium acetate solution react with water. This reaction can lead to the formation of insoluble scandium hydroxide (B78521) (Sc(OH)₃) and acetic acid. The formation of scandium hydroxide is observed as a white precipitate, which can negatively impact experiments by altering the concentration and purity of the scandium acetate solution.[3]

Q3: What is the primary factor that triggers the hydrolysis of scandium acetate?

A3: The primary factor influencing the hydrolysis of scandium acetate is the pH of the solution.[3] Hydrolysis is significantly suppressed in acidic conditions. In neutral to basic conditions, the Sc³⁺ ion readily hydrolyzes, leading to the precipitation of scandium hydroxide.

Q4: How can I prevent my scandium acetate solution from hydrolyzing?

A4: To prevent hydrolysis, it is crucial to maintain an acidic pH for the solution. The recommended pH range is between 4 and 6. This is best achieved by dissolving the scandium acetate in a dilute solution of acetic acid (e.g., 1-5%) rather than in pure deionized water.[3]

Q5: I've observed a white precipitate in my scandium acetate solution. What is it and what should I do?

A5: A white precipitate is most likely scandium hydroxide (Sc(OH)₃), which has formed due to an increase in the solution's pH. To resolve this, you can try to re-dissolve the precipitate by slowly adding a small amount of dilute acetic acid while stirring. To prevent this from recurring, ensure your solution is stored in a tightly sealed container to prevent the absorption of atmospheric CO₂, which can raise the pH over time.

Q6: How should I store a scandium acetate solution?

A6: Scandium acetate solutions should be stored in tightly sealed containers to minimize exposure to air. For long-term storage, it is recommended to use a container with a secure cap and potentially store it under an inert atmosphere (e.g., nitrogen or argon) to prevent changes in pH due to CO₂ absorption. Storing in a cool, dark place can also help maintain stability.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Cloudy solution or precipitate forms immediately upon dissolving scandium acetate.	The pH of the water is too high (neutral or near-neutral), causing rapid hydrolysis.[3]	Prepare the solution using a dilute acetic acid solution (e.g., 1-5% acetic acid in water) instead of deionized water. This will ensure an acidic environment from the start.[3]
A clear scandium acetate solution becomes cloudy or forms a precipitate over time.	The solution has absorbed atmospheric CO₂, leading to a gradual increase in pH and subsequent hydrolysis.	Store the scandium acetate solution in a tightly sealed container to minimize contact with air. For long-term storage, consider preparing the solution with de-gassed water and storing it under an inert atmosphere (e.g., nitrogen or argon).[3]
Inconsistent experimental results using a scandium acetate solution.	The concentration of active Sc³⁺ ions has decreased due to precipitation of scandium hydroxide.	Before use, visually inspect the solution for any precipitate. If present, re-dissolve with a minimal amount of dilute acetic acid. For critical applications, it is advisable to measure the pH of the solution before each use and adjust if necessary. Consider preparing fresh solutions more frequently.
The pH of the solution is difficult to maintain in the optimal range.	Insufficient buffering capacity of the solution.	When preparing the solution, using a dilute acetic acid solution not only provides an initial acidic pH but also creates an acetate buffer system that can help resist small changes in pH.

Data Presentation

Theoretical Maximum Concentration of Scandium Acetate vs. pH at 25°C

The stability of a scandium acetate solution is ultimately limited by the solubility of scandium hydroxide (Sc(OH)₃). The solubility product constant (Ksp) of Sc(OH)₃ is 2.22 x 10⁻³¹. This table provides the calculated maximum theoretical concentration of Sc³⁺ ions (and thus scandium acetate) that can remain in solution at different pH values before scandium hydroxide precipitation will occur.

pH	[OH⁻] (mol/L)	Max [Sc³⁺] (mol/L)	Max Scandium Acetate (g/L)
4.0	1.0 x 10⁻¹⁰	2.22 x 10⁻¹	49.3
4.5	3.2 x 10⁻¹⁰	6.80 x 10⁻³	1.51
5.0	1.0 x 10⁻⁹	2.22 x 10⁻⁴	0.049
5.5	3.2 x 10⁻⁹	6.80 x 10⁻⁶	0.0015
6.0	1.0 x 10⁻⁸	2.22 x 10⁻⁷	4.9 x 10⁻⁵
6.5	3.2 x 10⁻⁸	6.80 x 10⁻⁹	1.5 x 10⁻⁶
7.0	1.0 x 10⁻⁷	2.22 x 10⁻¹⁰	4.9 x 10⁻⁸

Note: This table is based on the theoretical Ksp of Sc(OH)₃ and assumes the system is at equilibrium. Actual experimental values may vary.

Experimental Protocols

Protocol 1: Preparation of a Stable 0.1 M Scandium Acetate Stock Solution

Objective: To prepare a 0.1 M stock solution of scandium acetate that is stable against hydrolysis.

Materials:

• Scandium acetate hydrate (B1144303) (Sc(CH₃COO)₃·xH₂O)

• Glacial acetic acid (CH₃COOH)

• Deionized water

• 100 mL volumetric flask

• Magnetic stirrer and stir bar

• Calibrated pH meter

Procedure:

• Prepare the acidic solvent: Add approximately 90 mL of deionized water to a beaker. Carefully add 1 mL of glacial acetic acid to the water and mix thoroughly. This creates a 1% acetic acid solution.

• Dissolve the scandium acetate: Weigh the appropriate amount of scandium acetate hydrate needed to make a 0.1 M solution. Note: The exact mass will depend on the hydration state of your scandium acetate. Refer to the manufacturer's certificate of analysis for the molecular weight. Add the weighed scandium acetate to the beaker containing the 1% acetic acid solution.

• Stir until dissolved: Place the beaker on a magnetic stirrer and stir until all the scandium acetate has completely dissolved.

• Adjust the pH: Use a calibrated pH meter to check the pH of the solution. If the pH is above 5.0, add glacial acetic acid dropwise until the pH is between 4.5 and 5.0.

• Final volume adjustment: Carefully transfer the solution to a 100 mL volumetric flask. Rinse the beaker with a small amount of the 1% acetic acid solution and add the rinsing to the volumetric flask. Add 1% acetic acid solution to the flask until the meniscus reaches the 100 mL mark.

• Mix and store: Cap the volumetric flask and invert it several times to ensure the solution is homogeneous. Transfer the solution to a clean, tightly sealed storage bottle.

Protocol 2: Quality Control and Stability Check of Scandium Acetate Solution

Objective: To ensure the quality and stability of a prepared scandium acetate solution over time.

Materials:

• Prepared scandium acetate solution

• Calibrated pH meter

• Nephelometer or turbidimeter (optional, for quantitative cloudiness measurement)

Procedure:

• Visual Inspection: Before each use, visually inspect the solution for any signs of cloudiness or precipitation. A stable solution should be clear and free of any visible particles.

• pH Measurement:

  • Calibrate the pH meter using standard buffer solutions.

  • Measure the pH of the scandium acetate solution.

  • Record the pH value. A significant increase in pH (e.g., > 0.5 pH units) from the initial preparation value may indicate instability and potential for hydrolysis.

• Turbidity Measurement (Optional):

  • If available, use a nephelometer or turbidimeter to quantitatively measure the turbidity of the solution.

  • An increase in turbidity over time is an early indicator of precipitate formation.

• Frequency: Perform a visual inspection before every use. Conduct a pH measurement at regular intervals (e.g., weekly or bi-weekly) for stored solutions.

Visualizations

Caption: Workflow for preparing a stable scandium acetate solution.

Caption: The effect of pH on the hydrolysis of scandium acetate.

References

• 1. assignmentpoint.com [assignmentpoint.com]
• 2. Scandium acetate - Wikipedia [en.wikipedia.org]
• 3. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]

Technical Support Center: Scandium Acetate Purification by Recrystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of scandium acetate (B1210297) via recrystallization.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the principle behind purifying scandium acetate by recrystallization?

Recrystallization is a purification technique for solid compounds. It relies on the principle that the solubility of a substance in a solvent generally increases with temperature. In this process, impure scandium acetate is dissolved in a suitable hot solvent to create a saturated solution. As the solution cools, the solubility of scandium acetate decreases, leading to the formation of purified crystals. The impurities, ideally, remain dissolved in the cooler solvent (mother liquor) and are separated by filtration.

Q2: What is the typical appearance and form of scandium acetate?

Scandium acetate is a white, crystalline solid.[1][2] It can exist in both anhydrous and hydrated forms.[1][2]

Q3: In what solvents is scandium acetate soluble?

Scandium acetate is moderately soluble in water.[1] Its solubility in aqueous solutions can be influenced by pH.

Q4: Why is controlling the pH important during the recrystallization of scandium acetate in water?

Scandium(III) ions are prone to hydrolysis in aqueous solutions, especially as the pH increases.[3] This hydrolysis can lead to the formation of insoluble scandium hydroxide (B78521) or basic scandium acetate, which will contaminate the purified product and reduce the yield. Maintaining a slightly acidic pH can help to suppress hydrolysis and keep the scandium acetate dissolved in solution.

Q5: What are the common impurities in commercial scandium acetate?

Common impurities can include other rare earth elements, iron, aluminum, calcium, silicon, titanium, and zirconium. The purity of the starting materials, such as scandium oxide, can also introduce impurities like carbon, oxygen, and fluorine.

Q6: How can I assess the purity of my recrystallized scandium acetate?

Several analytical techniques can be used to determine the purity of scandium acetate. Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) and Glow Discharge Mass Spectrometry (GDMS) are powerful methods for quantifying trace elemental impurities.

Section 2: Troubleshooting Guide

This guide addresses common problems encountered during the recrystallization of scandium acetate.

Problem	Possible Cause(s)	Recommended Solution(s)
Scandium acetate does not dissolve completely in the hot solvent.	1. Insufficient solvent. 2. The solvent is not hot enough. 3. The scandium acetate is highly impure with insoluble contaminants.	1. Add small increments of hot solvent until the solid dissolves. 2. Ensure the solvent is at or near its boiling point. 3. If a significant amount of solid remains, perform a hot filtration to remove the insoluble impurities before proceeding to the cooling stage.
No crystals form upon cooling.	1. Too much solvent was used, resulting in an unsaturated solution. 2. The solution is supersaturated but requires nucleation to initiate crystallization. 3. Cooling is too rapid.	1. Evaporate some of the solvent to increase the concentration of scandium acetate and then allow the solution to cool again. 2. a) Scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites. b) Add a "seed crystal" of pure scandium acetate to the cooled solution. 3. Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Oily product forms instead of crystals.	1. The boiling point of the solvent is higher than the melting point of the scandium acetate. 2. The concentration of impurities is very high.	1. Select a solvent with a lower boiling point. 2. Attempt to purify the material by another method, such as precipitation, before recrystallization. Consider using a solvent pair to induce crystallization.
Low yield of purified crystals.	1. Too much solvent was used, causing a significant amount of product to remain in the mother liquor. 2. The solution was not cooled sufficiently. 3. Premature crystallization occurred during hot filtration. 4. Significant hydrolysis of scandium acetate occurred.	1. Use the minimum amount of hot solvent necessary to dissolve the crude product. 2. Ensure the solution is thoroughly cooled in an ice bath to maximize crystal formation. 3. Preheat the filtration apparatus (funnel and receiving flask) to prevent cooling and crystallization during filtration. 4. Ensure the recrystallization solution is slightly acidic to prevent the precipitation of scandium hydroxide.
Crystals appear discolored or contain visible impurities.	1. Incomplete removal of colored impurities. 2. Co-precipitation of impurities with the scandium acetate crystals.	1. Add a small amount of activated charcoal to the hot solution to adsorb colored impurities, followed by hot filtration. 2. Ensure slow cooling of the solution to allow for selective crystallization of scandium acetate. A second recrystallization may be necessary.

Section 3: Experimental Protocols

Protocol 1: Single Solvent Recrystallization (Aqueous)

This method is suitable for scandium acetate with water-soluble impurities.

• Dissolution: In a fume hood, weigh the impure scandium acetate and place it in an Erlenmeyer flask. Add a minimal amount of deionized water and a stir bar. Gently heat the mixture on a hot plate with stirring. Add small portions of hot deionized water until the scandium acetate just dissolves. To prevent hydrolysis, the pH of the water can be adjusted to be slightly acidic (e.g., pH 4-5) with a few drops of glacial acetic acid.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. Preheat a gravity filtration setup (funnel and filter paper) by passing hot solvent through it. Quickly filter the hot scandium acetate solution into a clean, pre-warmed Erlenmeyer flask.

• Cooling and Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold deionized water to remove any adhering mother liquor.

• Drying: Continue to draw air through the crystals on the filter for several minutes to partially dry them. Transfer the crystals to a watch glass and dry them to a constant weight in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Solvent-Antisolvent Recrystallization

This method is useful when a single solvent that is good for dissolving at high temperatures and poor at low temperatures cannot be found.

• Dissolution: Dissolve the impure scandium acetate in a minimal amount of a "good" solvent (in which it is highly soluble) at room temperature. For example, water could be a "good" solvent.

• Addition of Antisolvent: While stirring, slowly add a "poor" solvent (an antisolvent, in which scandium acetate is poorly soluble, e.g., ethanol (B145695) or acetone) to the solution until it becomes slightly turbid (cloudy). The turbidity indicates the point of saturation.

• Heating and Clarification: Gently heat the mixture until the solution becomes clear again.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Drying: Isolate and dry the purified crystals as described in Protocol 1.

Section 4: Visualizations

Experimental Workflow for Recrystallization

Caption: General workflow for the purification of scandium acetate by recrystallization.

Troubleshooting Logic for No Crystal Formation

Caption: Decision tree for troubleshooting the absence of crystal formation.

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 3. osti.gov [osti.gov]

Troubleshooting inconsistent results with Scandium acetate precursor

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges encountered when using Scandium acetate (B1210297) as a precursor.

Frequently Asked Questions (FAQs)

Q1: What is Scandium acetate and what are its common forms?

Scandium acetate, with the chemical formula Sc(CH₃COO)₃, is a chemical compound used as a precursor for producing ultra-high purity compounds, catalysts, and nanoscale materials.[1][2] It is commercially available in both anhydrous and hydrated forms (Sc(CH₃COO)₃ · xH₂O).[1][3][4] The hydrated form is more common but its water content can vary, making it crucial to know the exact hydration state for stoichiometric calculations.[5]

Q2: What are the primary stability concerns with Scandium acetate?

The main stability issues with Scandium acetate are its hygroscopic nature and susceptibility to hydrolysis.[6][7]

• Hygroscopic Nature : The precursor readily absorbs moisture from the atmosphere, which can alter its hydration state and affect experimental consistency.[7] Airtight storage is required to ensure product stability.[7]

• Hydrolysis : In aqueous solutions, especially those with a pH above 6, Scandium acetate can hydrolyze to form scandium hydroxide (B78521) precipitates.[5][6] This alters the concentration of the active scandium species in the solution and can lead to inconsistent results.

Q3: How should I properly store Scandium acetate to ensure its integrity?

Proper storage is critical for maintaining the precursor's quality. Key recommendations are summarized below.

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place.	Prevents thermal decomposition and reduces moisture absorption.
Atmosphere	Store in a tightly sealed container, preferably under a dry, inert atmosphere (e.g., argon or nitrogen).	Scandium acetate is hygroscopic; this prevents moisture absorption which can lead to hydrolysis and inconsistent stoichiometry.[7]
Container	Use a clean, dry, and non-reactive container (e.g., glass or polypropylene).	Prevents contamination and unwanted side reactions.

Troubleshooting Inconsistent Experimental Results

This section addresses specific issues that may arise during experiments involving Scandium acetate.

Issue 1: Low or Inconsistent Product Yield

Q: My reaction is resulting in a low or unpredictable yield. What could be the cause?

A: Inconsistent yield is a common problem often linked to the quality and handling of the Scandium acetate precursor. The primary culprits are incorrect stoichiometry due to unknown hydration levels and precursor degradation from hydrolysis.

Troubleshooting Steps:

• Verify Precursor Hydration State : The molecular weight of hydrated Scandium acetate varies. Refer to the manufacturer's Certificate of Analysis (CoA) for the exact molecular weight or perform a Thermogravimetric Analysis (TGA) to determine the water content.

• Ensure Proper Solution Preparation : Scandium acetate can hydrolyze in neutral or basic aqueous solutions, leading to the precipitation of scandium hydroxide and a reduction in the concentration of the reactive species.[5][6] Prepare your solution in a slightly acidic environment (pH 4-6) to suppress hydrolysis.[5]

• Check for Impurities : Contamination in the precursor or solvents can interfere with the reaction. Use high-purity reagents and solvents.

Workflow for Diagnosing Low Yield:

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. americanelements.com [americanelements.com]
• 3. assignmentpoint.com [assignmentpoint.com]
• 4. Scandium(III) acetate 99.9 trace metals 304675-64-7 [sigmaaldrich.com]
• 5. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]
• 6. Buy Acetic acid, scandium(3+) salt | 3804-23-7 [smolecule.com]
• 7. Scandium Acetate Hydrate Powder [stanfordmaterials.com]

Improving the shelf life and storage of hygroscopic Scandium acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with hygroscopic Scandium Acetate (B1210297).

Section 1: Troubleshooting Guide

This guide addresses common issues encountered during the handling, storage, and use of Scandium Acetate.

Issue 1: Product Caking and Poor Flowability

• Symptom: Scandium Acetate powder has formed clumps or will not flow freely from its container.

• Potential Cause: Exposure to ambient moisture due to its hygroscopic nature. Scandium acetate readily absorbs water from the atmosphere, leading to the formation of hydrates and subsequent caking.[1]

• Solution:

  • Immediate Action: If clumping is minor, gently break up the aggregates with a clean, dry spatula in a low-humidity environment (e.g., a glove box or a room with a dehumidifier).

  • Prevention:

    • Storage: Always store Scandium Acetate in a tightly sealed container. For enhanced protection, place the primary container within a desiccator containing a suitable drying agent like silica (B1680970) gel or anhydrous calcium sulfate.[2] Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.

    • Handling: Minimize the time the container is open to the atmosphere. If possible, handle the material in a controlled environment with low relative humidity.

Issue 2: Inconsistent Experimental Results

• Symptom: Variability in reaction outcomes, dissolution rates, or analytical results when using Scandium Acetate from the same batch.

• Potential Cause: Inconsistent hydration state of the Scandium Acetate. The water content of the material can vary depending on its exposure to moisture, which can affect its effective concentration and reactivity.

• Solution:

  • Characterization: Before use in critical experiments, determine the water content of your Scandium Acetate sample using techniques like Karl Fischer titration or Thermogravimetric Analysis (TGA). TGA can reveal distinct dehydration steps, allowing for the identification of the specific hydrate (B1144303) form.[1][2]

  • Standardization: If possible, pre-dry the Scandium Acetate under vacuum at a temperature below its decomposition point to obtain a consistent starting material. Note that upon heating, scandium acetate can decompose to form scandium oxide.[3]

  • Fresh Solutions: For solution-based experiments, always prepare fresh solutions. If a stock solution must be used, monitor its clarity and pH before each use, as hydrolysis can occur.[2]

Issue 3: Difficulty in Achieving Complete Dissolution

• Symptom: Scandium Acetate does not fully dissolve in the intended solvent, or a precipitate forms over time.

• Potential Cause:

  • Hydrolysis: In aqueous solutions, scandium acetate can undergo hydrolysis, which can lead to the formation of less soluble scandium hydroxide (B78521) species.[1]

  • Solvent Acidity: The solvent may not be sufficiently acidic to maintain the scandium in its dissolved acetate complex form.

• Solution:

  • pH Adjustment: Maintain the pH of aqueous solutions between 4 and 6 to prevent the precipitation of scandium hydroxide. The use of an acetic acid/acetate buffer system can provide excellent pH control.[1]

  • Solvent Modification: For stubborn dissolution, consider adding a small amount of glacial acetic acid to the solvent to increase its acidity.[2]

  • Gentle Heating: Gentle warming and stirring can aid dissolution, but avoid boiling, as this can accelerate hydrolysis and decomposition.[2]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best way to store Scandium Acetate to ensure its long-term stability?

A1: To maximize the shelf life of Scandium Acetate, it is crucial to protect it from moisture. The recommended storage conditions are in a cool, dry place, inside a tightly sealed, airtight container. For an additional layer of protection, the primary container can be placed in a desiccator with a desiccant. Storing under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial, especially for the anhydrous form.[2]

Q2: How can I determine the hydration state of my Scandium Acetate sample?

A2: Thermogravimetric Analysis (TGA) is an effective method to determine the number of water molecules in the hydrate. The TGA curve will show a weight loss step at temperatures typically between 100-200°C, corresponding to the loss of water. The stoichiometry of the hydrate can be calculated from the percentage of mass loss during this dehydration step.[2]

Q3: What are the visible signs of moisture contamination in Scandium Acetate?

A3: The most common visual indicator of moisture absorption is a change in the physical appearance of the powder, from a free-flowing crystalline solid to a clumpy or caked material.

Q4: Can I use Scandium Acetate that has been exposed to moisture?

A4: For non-critical applications, you may be able to use the material after drying it under vacuum. However, for applications where precise stoichiometry and purity are essential, it is recommended to use a fresh, properly stored sample. The presence of excess moisture can lead to inaccuracies in weighing and may introduce impurities due to hydrolysis.

Section 3: Experimental Protocols

Protocol 1: Stability Testing of Scandium Acetate under Controlled Humidity

Objective: To evaluate the impact of humidity on the stability of Scandium Acetate.

Methodology: This protocol is based on standard pharmaceutical stability testing guidelines.[4]

• Sample Preparation: Place a known quantity of Scandium Acetate powder in open, shallow glass vials.

• Controlled Humidity Environments: Place the vials in stability chambers set to different relative humidity (RH) levels at a constant temperature (e.g., 25°C). Recommended RH levels for testing could be 40%, 60%, 75%, and 90%.

• Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 1, 2, 4, and 8 weeks).

• Analysis: At each time point, analyze the samples for the following:

  • Appearance: Visual inspection for caking, color change, or deliquescence.

  • Water Content: Determined by Karl Fischer titration.

  • Purity and Degradation Products: Using a stability-indicating analytical method (see Protocol 3).

• Data Presentation: Summarize the data in a table to compare the changes in water content and purity over time at different humidity levels.

Hypothetical Stability Data for Scandium Acetate at 25°C

Relative Humidity	Time (Weeks)	Water Content (%)	Purity (%)
40% RH	0	0.5	99.8
8	1.2	99.7
75% RH	0	0.5	99.8
8	5.8	98.1

Protocol 2: Lab-Scale Enteric Coating of Scandium Acetate Powder

Objective: To apply a protective enteric coating to hygroscopic Scandium Acetate powder to improve its stability and handling. This protocol is a generalized procedure based on the principles of fluidized bed coating and may require optimization.[5][6]

Methodology:

• Coating Solution Preparation:

  • Dissolve an enteric polymer (e.g., Eudragit® L 100-55) in an appropriate solvent system (e.g., an isopropanol/acetone mixture).

  • Add a plasticizer (e.g., triethyl citrate) to the solution.

  • Disperse an anti-tacking agent (e.g., talc) into the polymer solution with continuous stirring.

• Fluidized Bed Coater Setup:

  • Load the Scandium Acetate powder into the product bowl of a lab-scale fluidized bed coater.

  • Set the inlet air temperature, fluidization air volume, and spray rate. These parameters will need to be optimized for Scandium Acetate.

• Coating Process:

  • Pre-heat the powder bed to the target temperature.

  • Begin spraying the coating solution onto the fluidized powder.

  • Continue the process until the desired coating thickness is achieved (determined by weight gain).

• Drying and Curing:

  • After the coating solution is depleted, continue to fluidize the coated powder with warm air to ensure complete solvent evaporation.

  • The coated powder may require a subsequent curing step in an oven at a specific temperature and time to ensure proper film formation.

• Evaluation:

  • Assess the coated powder for its gastro-resistance by testing its solubility in simulated gastric fluid (pH 1.2) followed by simulated intestinal fluid (pH 6.8).

  • Evaluate the moisture protective properties by exposing the coated powder to high humidity conditions and measuring water uptake.

Protocol 3: Stability-Indicating Analytical Method for Scandium Acetate

Objective: To develop a quantitative analytical method to determine the purity of Scandium Acetate and detect any degradation products. This is a representative method and would require validation.[7][8]

Methodology: High-Performance Liquid Chromatography (HPLC)

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: A gradient of 0.1% trifluoroacetic acid in water (Solvent A) and 0.1% trifluoroacetic acid in acetonitrile (B52724) (Solvent B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Prepare a stock solution of Scandium Acetate reference standard in a suitable diluent (e.g., a mixture of water and acetonitrile).

  • Prepare sample solutions of the Scandium Acetate being tested at the same concentration.

• Forced Degradation Study: To demonstrate the stability-indicating nature of the method, subject Scandium Acetate solutions to stress conditions (e.g., acid, base, oxidation, heat, and light) to generate degradation products. The method should be able to separate the main Scandium Acetate peak from any degradation product peaks.

Section 4: Visualizations

Caption: Troubleshooting workflow for hygroscopic Scandium Acetate.

Caption: Logical flow for stability testing of Scandium Acetate.

References

• 1. Buy Acetic acid, scandium(3+) salt | 3804-23-7 [smolecule.com]
• 2. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]
• 3. Scandium acetate - Wikipedia [en.wikipedia.org]
• 4. proumid.com [proumid.com]
• 5. Fluidized Bed Powder Coating | Powder Coating Equipment [ems-powdercoating.com]
• 6. Dry coating: an innovative enteric coating method using a cellulose derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijcrt.org [ijcrt.org]
• 8. scispace.com [scispace.com]

Technical Support Center: Scandium Acetate Synthesis

Welcome to the technical support center for the synthesis of scandium acetate (B1210297). This resource is designed for researchers, scientists, and drug development professionals to assist in minimizing impurities and troubleshooting common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing scandium acetate?

A1: The most prevalent and direct method for synthesizing scandium acetate is the reaction of scandium oxide (Sc₂O₃) with acetic acid (CH₃COOH).[1] This reaction can be carried out in either a solid-state or a solution phase.[1]

Q2: What are the common impurities in scandium acetate synthesized from scandium oxide?

A2: Common impurities often originate from the scandium oxide precursor and can include other rare earth elements, as well as metals like iron (Fe), aluminum (Al), silicon (Si), titanium (Ti), and zirconium (Zr). Additionally, incomplete reaction can leave unreacted scandium oxide, and improper pH control can lead to the formation of scandium hydroxide (B78521) (Sc(OH)₃) as a byproduct.

Q3: How can I prevent the formation of scandium hydroxide during the synthesis?

A3: The formation of scandium hydroxide is primarily influenced by the pH of the solution. To prevent its precipitation, it is crucial to maintain an acidic environment. Hydrolysis of scandium acetate is significantly suppressed in acidic conditions, with a recommended pH range between 4 and 6.[1] Using a dilute solution of acetic acid as the solvent instead of pure water can help maintain the required acidity.[1]

Q4: My final scandium acetate product is off-color. What could be the cause?

A4: A discoloration, such as a yellowish or pinkish tint, in the final product is often due to the presence of metallic impurities, particularly iron. The purity of the starting scandium oxide is a critical factor. Using high-purity scandium oxide (99.9% or higher) is recommended to minimize contamination. If the precursor purity is lower, additional purification steps will be necessary.

Q5: The yield of my scandium acetate synthesis is lower than expected. What are the potential reasons and solutions?

A5: Low yield can be attributed to several factors:

• Incomplete Reaction: Ensure that the reaction goes to completion by providing sufficient reaction time and maintaining the appropriate temperature. Stirring the reaction mixture can also improve the reaction kinetics between the solid scandium oxide and acetic acid.

• Losses during Purification: During recrystallization, some product will remain in the mother liquor. To maximize yield, you can concentrate the mother liquor and perform a second crystallization. However, be aware that this may also concentrate impurities.

• Precipitation of Scandium Hydroxide: If the pH is not adequately controlled on the acidic side, scandium hydroxide may precipitate, reducing the yield of scandium acetate.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
White precipitate forms in the reaction mixture before crystallization.	The pH of the solution is too high, leading to the precipitation of scandium hydroxide.	Add a small amount of glacial acetic acid to lower the pH and redissolve the precipitate. Monitor the pH to ensure it remains in the acidic range (pH 4-6).[1]
Scandium acetate crystals are difficult to filter and appear very fine.	Rapid crystallization due to a high degree of supersaturation.	Allow the solution to cool more slowly to promote the formation of larger, more easily filterable crystals. Seeding the solution with a small crystal of pure scandium acetate can also encourage controlled crystal growth.
Final product contains significant levels of metallic impurities (e.g., Fe, Al).	1. Low-purity scandium oxide precursor.2. Inefficient purification.	1. Start with the highest purity scandium oxide available.2. Employ a more rigorous purification method. For iron and aluminum, precipitation of their hydroxides at a controlled pH before scandium acetate crystallization can be effective. Alternatively, ion exchange chromatography or solvent extraction can be used for more challenging separations.
Unreacted scandium oxide is present in the final product.	The reaction did not go to completion.	Increase the reaction time and/or temperature. Ensure adequate stirring to facilitate the reaction between the solid and liquid phases. A slight excess of acetic acid can also help drive the reaction to completion.

Experimental Protocols

Protocol 1: Synthesis of Scandium Acetate from Scandium Oxide

This protocol outlines the synthesis of scandium acetate from scandium oxide with an emphasis on minimizing impurities.

Materials:

• High-purity scandium oxide (Sc₂O₃, 99.9% or higher)

• Glacial acetic acid (CH₃COOH)

• Deionized water

Procedure:

• In a clean reaction vessel, add a stoichiometric excess of glacial acetic acid to high-purity scandium oxide. A common starting point is a 1:10 molar ratio of Sc₂O₃ to CH₃COOH.

• Heat the mixture to 60-80°C with continuous stirring. The scandium oxide will slowly dissolve. The reaction is complete when the solution becomes clear. This may take several hours.

• Once the reaction is complete, allow the solution to cool to room temperature.

• Slowly add deionized water to the solution to induce crystallization. The final product is typically a hydrate.

• Cool the solution further in an ice bath to maximize the yield of scandium acetate crystals.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold deionized water to remove any residual acetic acid and soluble impurities.

• Dry the purified scandium acetate crystals in a desiccator or under vacuum at a low temperature (e.g., 40-50°C) to avoid decomposition.

Protocol 2: Purification of Scandium Acetate by Recrystallization

Recrystallization is an effective method for removing many soluble and some co-precipitated impurities.

Materials:

• Crude scandium acetate

• Glacial acetic acid

• Deionized water

Procedure:

• Dissolve the crude scandium acetate in a minimal amount of a hot mixture of deionized water and a small amount of acetic acid to maintain an acidic pH.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution can be heated for a short period.

• Hot filter the solution to remove any insoluble impurities and the activated charcoal.

• Allow the filtrate to cool slowly to room temperature to promote the formation of large, pure crystals.

• Further cool the solution in an ice bath to maximize crystal yield.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of a cold solvent mixture (water/acetic acid).

• Dry the crystals under vacuum or in a desiccator.

Data Presentation

Table 1: Effect of Precursor Purity on Final Product Purity

Scandium Oxide Purity	Predominant Impurities in Precursor	Expected Purity of Scandium Acetate (after synthesis and single recrystallization)
99.0%	Other rare earths, Fe, Al	~99.5%
99.9%	Trace amounts of other rare earths, Fe, Si	~99.95%
99.99%	Trace amounts of Ca, Si	>99.99%

Note: This table provides estimated purity levels based on typical impurity profiles. Actual results may vary depending on the specific impurities and the efficiency of the purification process.

Table 2: Comparison of Purification Methods for Common Impurities in Scandium Acetate

Purification Method	Target Impurities	Principle of Separation	Typical Efficiency
Recrystallization	Soluble salts, some co-precipitated impurities	Difference in solubility between scandium acetate and impurities at different temperatures.	Good for general purification, may be less effective for impurities with similar solubility.
Ion Exchange Chromatography	Divalent and trivalent metal cations (e.g., Fe³⁺, Al³⁺, other rare earths)	Differential binding of metal ions to a solid resin based on charge and size.	High efficiency for separating ions with different affinities for the resin.
Solvent Extraction	Metallic impurities, particularly other rare earth elements	Partitioning of metal complexes between two immiscible liquid phases.	Very high selectivity can be achieved with appropriate choice of extractant and aqueous phase conditions.

Visualizations

Caption: A flowchart illustrating the key steps in the synthesis of scandium acetate.

Caption: A decision-making diagram for troubleshooting common synthesis problems.

References

• 1. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]

Technical Support Center: Optimizing Annealing Temperature for Films from Scandium Acetate

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the annealing temperature for thin films derived from scandium acetate (B1210297) precursors. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during the experimental process.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the annealing of scandium acetate-derived films to form scandium oxide (Sc₂O₃).

Q1: What is the primary purpose of annealing a scandium acetate film?

A: Annealing serves to thermally decompose the scandium acetate precursor, removing organic components and facilitating the formation of a crystalline or amorphous scandium oxide (Sc₂O₃) thin film.[1] This process is crucial for achieving the desired optical, electrical, and mechanical properties of the final film. The heat treatment helps in improving the structural integrity and quality of the film by reducing defects.[2]

Q2: My annealed film appears cloudy or hazy. What is the likely cause?

A: Cloudiness or haziness in the film can be attributed to several factors:

• Incomplete Decomposition: The annealing temperature may have been too low or the duration too short to completely remove the acetate groups and other organic residues. This can result in a film containing a mixture of scandium oxide and unreacted scandium acetate.

• Contamination: Impurities in the precursor solution or on the substrate can lead to scattering centers within the film. Ensure high-purity scandium acetate and solvents are used, and that the substrate is meticulously cleaned before film deposition.

• Roughness: High annealing temperatures can sometimes lead to increased surface roughness due to crystallite growth, which can cause light scattering.

Q3: The film has cracked or peeled off the substrate after annealing. How can I prevent this?

A: Cracking and peeling are typically signs of high mechanical stress within the film. Potential causes and solutions include:

• High Annealing Temperature: A large mismatch in the thermal expansion coefficients between the scandium oxide film and the substrate can induce significant stress upon cooling. Try reducing the final annealing temperature or implementing a slower cooling rate.

• Thick Film: Thicker films are more susceptible to cracking due to the accumulation of stress. Consider reducing the film thickness by adjusting the concentration of the precursor solution or the spin coating parameters.

• Substrate Cleaning: Poor adhesion due to inadequate substrate cleaning can lead to peeling. A thorough cleaning procedure involving sonication in solvents like acetone (B3395972) and isopropanol (B130326) is recommended.

Q4: The electrical or optical properties of my film are not as expected. How can annealing temperature optimization help?

A: The annealing temperature is a critical parameter that directly influences the film's properties.

• Crystallinity: Higher annealing temperatures generally promote better crystallinity, which can affect properties like refractive index and electrical conductivity. For instance, in other metal oxide films, increased annealing temperatures lead to improved crystalline quality.[3]

• Density: Annealing can lead to film densification, which in turn affects the refractive index.[4]

• Stoichiometry: The annealing atmosphere (e.g., air, oxygen, or inert gas) and temperature can influence the oxygen content in the final scandium oxide film, impacting its stoichiometry and, consequently, its electronic properties.

Q5: What is a typical annealing temperature range for converting scandium acetate to scandium oxide?

A: While the optimal temperature depends on the specific experimental setup, a general starting point for the thermal decomposition of metal acetates to their respective oxides is in the range of 300°C to 700°C. Studies on similar metal acetate precursors, such as praseodymium acetate, show decomposition to an intermediate oxycarbonate phase around 400-500°C and the final oxide at higher temperatures.[5] It is recommended to perform a systematic study by annealing a series of samples at different temperatures within this range to determine the optimal conditions for your application.

Data Presentation: Effect of Annealing Temperature on Film Properties

The following table summarizes the expected general trends of annealing temperature on the properties of scandium oxide films derived from scandium acetate. The exact values will depend on specific experimental conditions.

Annealing Temperature (°C)	Crystallinity	Film Thickness	Refractive Index (at 632 nm)	Surface Roughness (RMS)
As-deposited	Amorphous	Decreases with annealing	Increases with annealing	Generally low
300	Amorphous to Poorly Crystalline	Thinner than as-deposited	Higher than as-deposited	May slightly increase
500	Polycrystalline	Further decrease	Continues to increase	May increase due to grain growth
700	Well-crystalline	Stabilizes	Stabilizes	May further increase

Note: This table represents qualitative trends. Quantitative values should be determined experimentally.

Experimental Protocols

Preparation of Scandium Acetate Precursor Solution (0.1 M)

• Materials: Scandium (III) acetate hydrate (B1144303) (Sc(CH₃COO)₃·xH₂O), 2-methoxyethanol (B45455) (solvent), and a magnetic stirrer.

• Procedure:

  • In a clean, dry beaker, dissolve the appropriate amount of scandium (III) acetate hydrate in 2-methoxyethanol to achieve a 0.1 M concentration.

  • Stir the solution vigorously on a magnetic stirrer at room temperature for a minimum of 2 hours to ensure complete dissolution.

  • For enhanced film quality, it is advisable to age the solution for 24 hours before use.

  • Prior to application, filter the solution using a 0.2 µm syringe filter to eliminate any particulate matter.

Spin Coating of Scandium Acetate Film

• Substrate Preparation:

  • Thoroughly clean the substrate (e.g., silicon wafer, quartz slide) by sequential sonication in acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrate with a stream of high-purity nitrogen gas.

• Spin Coating Process:

  • Place the cleaned substrate on the chuck of the spin coater and ensure it is centered.

  • Dispense a sufficient amount of the filtered scandium acetate solution onto the center of the substrate.

  • Initiate a two-step spin coating program:

    • Step 1 (Spread Cycle): 500 rpm for 10 seconds to evenly distribute the solution.

    • Step 2 (High-Speed Cycle): 3000 rpm for 30 seconds to achieve the desired thickness.

  • After the spin coating cycle, carefully remove the substrate.

• Drying:

  • Pre-heat the coated substrate on a hot plate at 150°C for 10 minutes to evaporate the solvent.

Thermal Annealing

• Procedure:

  • Place the dried, spin-coated substrate in the center of a tube furnace.

  • Purge the furnace with the desired atmosphere (e.g., air, oxygen, or nitrogen) for at least 20 minutes.

  • Ramp up the temperature to the target annealing temperature (e.g., 300°C, 500°C, or 700°C) at a controlled rate (e.g., 5°C/minute) to prevent thermal shock.

  • Hold the temperature for a specified duration (e.g., 1 hour).

  • Allow the furnace to cool down naturally to room temperature before removing the sample.

Mandatory Visualization

Caption: Experimental workflow for scandium oxide thin film fabrication.

Caption: Troubleshooting guide for common film defects.

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. staff.univ-batna2.dz [staff.univ-batna2.dz]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Addressing poor solubility of Scandium acetate in specific solvents

Technical Support Center: Scandium Acetate (B1210297) Solubility

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor solubility of scandium acetate in various solvents.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of scandium acetate?

Q2: Why is my scandium acetate precipitating out of aqueous solutions?

A2: Precipitation is often due to the hydrolysis of scandium acetate in water. This reaction forms insoluble scandium hydroxide (B78521) (Sc(OH)₃) and acetic acid.[1][3] The formation of this white precipitate alters the concentration and purity of your scandium acetate solution, which can negatively impact experimental results.[1]

Q3: How can I prevent the precipitation of scandium acetate in my solutions?

A3: To prevent hydrolysis and subsequent precipitation, it is critical to maintain an acidic pH for the solution. The recommended pH range for a stable scandium acetate solution is between 4 and 6.[1] This can be achieved by dissolving the scandium acetate in a dilute solution of acetic acid instead of pure, neutral water.[1]

Q4: What factors influence the solubility of scandium acetate?

A4: Several factors can influence the solubility of scandium acetate, similar to other inorganic salts. These include:

• pH: As mentioned, maintaining an acidic pH is crucial to prevent hydrolysis and precipitation.[1]

• Temperature: Generally, the solubility of solids in liquids increases with temperature. Gentle heating can aid in the dissolution of scandium acetate. However, excessive heat can lead to the decomposition of the compound to scandium oxide.[2][3]

• Solvent Polarity: Scandium acetate, being an ionic salt, is more likely to dissolve in polar solvents like water.[5] Its solubility in non-polar organic solvents is expected to be low.

• Presence of a Common Ion: The addition of a salt containing a common ion, such as sodium acetate, can decrease the solubility of scandium acetate due to the common ion effect.[6]

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with scandium acetate solutions.

Problem	Possible Cause	Recommended Solution
White precipitate forms in an aqueous solution.	Hydrolysis of scandium acetate to form insoluble scandium hydroxide.	Acidify the solution by adding a few drops of dilute acetic acid until the precipitate dissolves. For future preparations, dissolve scandium acetate in a dilute acetic acid solution (pH 4-6).[1]
Scandium acetate does not fully dissolve.	The solution may be saturated, or the dissolution rate is slow.	Gently heat the solution while stirring. Sonication can also be used to break up agglomerates and enhance dissolution.[7] If the solid still does not dissolve, you may have exceeded its solubility limit in that solvent.
An oily product forms instead of crystals during recrystallization.	Presence of impurities that inhibit crystal lattice formation or lower the melting point of the mixture.	Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure scandium acetate.[1] Further purification of the product may be necessary.

Data on Scandium Acetate Solubility

Quantitative solubility data for scandium acetate is not widely reported. The table below summarizes the available qualitative information.

Solvent	Chemical Formula	Qualitative Solubility	Quantitative Solubility ( g/100 mL at 25°C)
Water	H₂O	Moderately Soluble[1][2]	Not Specified
Ethanol	C₂H₅OH	Expected to be sparingly soluble to insoluble	Not Specified
Methanol	CH₃OH	Expected to be sparingly soluble to insoluble	Not Specified
Acetone	C₃H₆O	Expected to be insoluble	Not Specified
Dimethylformamide (DMF)	C₃H₇NO	Potentially soluble, as it is a polar aprotic solvent used for other metal acetates[8]	Not Specified

Experimental Protocols

Protocol for Preparing a Stable Aqueous Scandium Acetate Solution

This protocol is designed to minimize hydrolysis and precipitation.

• Prepare the Acidified Solvent: Prepare a 0.1 M solution of acetic acid in deionized water.

• Dissolution: Slowly add the desired amount of scandium acetate powder to the acidified solvent while stirring continuously.

• Gentle Heating (Optional): If the scandium acetate does not dissolve completely at room temperature, gently heat the solution to 40-50°C with continuous stirring. Avoid boiling.

• Cooling and Storage: Once the solid is fully dissolved, allow the solution to cool to room temperature. Store the solution in a tightly sealed container to prevent evaporation and changes in concentration.

Protocol for the Experimental Determination of Scandium Acetate Solubility

Given the lack of quantitative data, this protocol outlines a method to determine the solubility of scandium acetate in a specific solvent at a given temperature.

• Saturation: Add an excess amount of scandium acetate to a known volume of the solvent in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached. A temperature-controlled shaker or stirrer is recommended.

• Phase Separation: Allow the undissolved solid to settle. Centrifuge the sample to ensure a clear separation of the saturated solution from the excess solid.

• Sampling: Carefully extract a known volume of the clear supernatant (the saturated solution).

• Solvent Evaporation: Weigh an empty, dry container. Transfer the sampled supernatant to the container and evaporate the solvent completely in an oven at a temperature below the decomposition temperature of scandium acetate.

• Mass Determination: After complete evaporation of the solvent, weigh the container with the dried scandium acetate residue.

• Calculation: Calculate the solubility using the following formula: Solubility ( g/100 mL) = [(Mass of container + residue) - (Mass of empty container)] / (Volume of supernatant sampled in mL) * 100

Visualizations

Caption: Workflow for preparing a stable scandium acetate solution.

Caption: Factors influencing the solubility of scandium acetate.

References

• 1. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]
• 2. americanelements.com [americanelements.com]
• 3. Buy Acetic acid, scandium(3+) salt | 3804-23-7 [smolecule.com]
• 4. Scandium acetate - Wikipedia [en.wikipedia.org]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Solubility [scilearn.sydney.edu.au]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Strategies to avoid precipitation in Scandium acetate solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing precipitation in Scandium acetate (B1210297) solutions. Below you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the stability of your solutions for successful experimental outcomes.

Troubleshooting Guide: Preventing Precipitation

Issue	Probable Cause	Solution
White precipitate forms immediately upon dissolving Scandium acetate in water.	Hydrolysis: Scandium (III) ions (Sc³⁺) are highly susceptible to hydrolysis in neutral or near-neutral pH, forming insoluble Scandium hydroxide (B78521) (Sc(OH)₃).	Prepare the solution in a dilute acidic medium. Acetic acid is recommended to maintain a stable acidic pH and leverage the common ion effect.
A precipitate forms over time in a previously clear solution.	Gradual pH Increase: Absorption of atmospheric CO₂ can lower the acidity of the solution over time, leading to a pH increase and subsequent hydrolysis.	Store the solution in a tightly sealed container to minimize contact with air. Periodically check and adjust the pH if necessary.
Cloudiness or precipitation occurs when the solution is heated.	Increased Hydrolysis Rate: Higher temperatures can accelerate the rate of hydrolysis, even in slightly acidic solutions.	If heating is necessary, ensure the solution is sufficiently acidic (pH 4-5) before raising the temperature. Monitor the solution closely for any signs of precipitation.
Precipitation is observed when mixing the Scandium acetate solution with other reagents.	Incompatibility or pH Change: The added reagents may alter the pH of the Scandium acetate solution, pushing it into a range where hydrolysis occurs. The reagents themselves may also form an insoluble salt with Scandium.	Before mixing, check the pH of the reagent to be added and adjust the pH of the Scandium acetate solution accordingly to maintain it within the stable range. Perform a small-scale compatibility test before mixing the bulk solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of precipitation in Scandium acetate solutions?

A1: The primary cause of precipitation is the hydrolysis of the Scandium(III) ion (Sc³⁺) in aqueous solutions. Sc³⁺ is a small, highly charged ion, making it a strong Lewis acid that readily reacts with water molecules. This reaction forms various hydrolyzed species, ultimately leading to the formation of insoluble Scandium hydroxide (Sc(OH)₃), which is observed as a white precipitate.

Q2: What is the ideal pH range to maintain the stability of a Scandium acetate solution?

A2: To prevent hydrolysis and subsequent precipitation, it is crucial to maintain an acidic pH. The recommended pH range for a stable Scandium acetate solution is between 4 and 6.[1]

Q3: How can I achieve and maintain the recommended acidic pH?

A3: The most effective method is to dissolve the Scandium acetate in a dilute solution of acetic acid instead of pure deionized water. The acetic acid acts as a buffer, helping to maintain the pH within the desired range.

Q4: Can I use other acids to stabilize the solution?

A4: While other acids can lower the pH, using acetic acid is advantageous due to the common ion effect, which can further enhance the stability of the Scandium acetate in solution. If another acid is used, ensure it does not introduce ions that could form an insoluble salt with Scandium.

Q5: What is the role of chelating agents in preventing precipitation?

A5: Chelating agents, also known as complexing agents, can form stable, soluble complexes with Scandium(III) ions. By binding to the Sc³⁺ ion, they prevent it from reacting with water, thereby inhibiting hydrolysis and precipitation. This can be particularly useful in applications where a specific pH outside the 4-6 range is required.

Q6: What are some examples of effective chelating agents for Scandium(III)?

A6: For specialized applications like radiolabeling, chelators such as DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and AAZTA (1,4-bis(carboxymethyl)-6-[bis(carboxymethyl)]amino-6-methylperhydro-1,4-diazepine) are used to form highly stable complexes with Scandium isotopes. AAZTA has the advantage of enabling complexation at room temperature and neutral pH. For general laboratory use, aminopolycarboxylic acids like EDTA can also be effective.

Data Presentation

Table 1: Influence of pH on Scandium(III) Speciation and Solubility in Aqueous Solutions

pH Range	Dominant Scandium Species	Solubility of Scandium Acetate	Observations
< 4	Sc³⁺ (hydrated)	High	The solution is typically clear and stable.
4 - 6	Sc(OH)²⁺, Sc₂(OH)₂⁴⁺	Moderate to High	Optimal range for stability; risk of precipitation is minimized.
> 6	Sc(OH)₃, Sc(OH)₄⁻	Low	Precipitation of Scandium hydroxide is highly likely.

Table 2: Hydrolysis Constants for Scandium(III) at 25°C

Hydrolysis Reaction	-log βpq
Sc³⁺ + H₂O ⇌ Sc(OH)²⁺ + H⁺	4.84
2Sc³⁺ + 2H₂O ⇌ Sc₂(OH)₂⁴⁺ + 2H⁺	6.10
3Sc³⁺ + 5H₂O ⇌ Sc₃(OH)₅⁴⁺ + 5H⁺	17.57

Data from potentiometric titration in 0.10 mol dm⁻³ potassium nitrate.

Experimental Protocols

Protocol 1: Preparation of a Stable 0.1 M Scandium Acetate Stock Solution

Objective: To prepare a 100 mL stock solution of 0.1 M Scandium acetate that is stable against hydrolysis.

Materials:

• Scandium(III) acetate hydrate (B1144303) (Sc(CH₃COO)₃·xH₂O)

• Glacial acetic acid (CH₃COOH)

• Deionized water

• 100 mL volumetric flask

• Magnetic stirrer and stir bar

• pH meter or pH indicator strips

Procedure:

• Calculate the required mass of Scandium acetate:

  • The molecular weight of anhydrous Scandium acetate is 222.09 g/mol . Adjust the mass based on the hydration state of your starting material. For example, for Sc(CH₃COO)₃·4H₂O (MW = 294.15 g/mol ), you would need 2.9415 g for a 0.1 M solution.

• Prepare a dilute acetic acid solution:

  • Add approximately 50 mL of deionized water to the 100 mL volumetric flask.

  • Carefully add a small amount of glacial acetic acid (e.g., 0.5-1.0 mL) to the water and mix.

• Dissolve the Scandium acetate:

  • Weigh the calculated amount of Scandium acetate and add it to the dilute acetic acid solution in the volumetric flask.

  • Place a magnetic stir bar in the flask and stir the solution until the solid is completely dissolved.

• Adjust the pH:

  • Use a calibrated pH meter or pH strips to check the pH of the solution.

  • If the pH is above 6, add glacial acetic acid dropwise until the pH is within the 4-6 range. If the pH is too low, it can be adjusted with a dilute solution of a suitable base that does not precipitate Scandium, though it is generally better to start with a slightly higher pH and adjust down with acid.

• Final Volume Adjustment:

  • Once the desired pH is achieved, add deionized water to the volumetric flask up to the 100 mL mark.

• Homogenize and Store:

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Transfer the stable solution to a clean, tightly sealed storage bottle.

Mandatory Visualizations

Caption: Chemical equilibrium of Scandium acetate hydrolysis.

Caption: Workflow for preparing a stable Scandium acetate solution.

Caption: Factors influencing Scandium acetate solution stability.

References

• 1. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Scandium Oxide Synthesis: Scandium Acetate vs. Scandium Chloride as Precursors

For researchers, scientists, and professionals in drug development, the selection of an appropriate precursor is a critical step in the synthesis of high-purity scandium oxide (Sc₂O₃), a material with escalating importance in ceramics, catalysis, and biomedical applications. This guide provides an objective comparison of two common precursors, scandium acetate (B1210297) and scandium chloride, supported by experimental data and detailed protocols to inform your selection process.

The choice between scandium acetate and scandium chloride as a precursor for scandium oxide synthesis hinges on the desired properties of the final material, such as particle size, morphology, and purity, as well as process considerations like temperature and complexity. While both can yield high-quality scandium oxide, the synthetic routes and the resulting material characteristics can differ significantly.

Performance Comparison at a Glance

Property	Scandium Acetate Precursor	Scandium Chloride Precursor
Synthesis Method	Thermal Decomposition	Sol-Gel/Precipitation followed by Calcination
Typical Calcination/Decomposition Temperature	>150°C (Decomposition starts)	~500°C for complete conversion
Control over Particle Size	Dependent on decomposition conditions	High, tunable by pH and reflux time
Purity of Resulting Sc₂O₃	Can be high, potential for carbon contamination if decomposition is incomplete	High, residual salts removed by washing/dialysis
Byproducts	Acetic acid, acetone, CO₂	Water, sodium chloride (if NaOH is used)
Process Complexity	Relatively simple, one-step heating	Multi-step: precipitation, aging, washing, calcination

Experimental Protocols

Synthesis of Scandium Oxide from Scandium Acetate

Scandium acetate serves as a direct precursor that decomposes upon heating to form scandium oxide.[1] This method is valued for its simplicity and is suitable for techniques like atomic layer deposition (ALD) for thin film fabrication.[2]

Experimental Workflow:

Caption: Workflow for Sc₂O₃ synthesis from scandium acetate.

Detailed Protocol:

• Sample Preparation: Place the scandium acetate powder in a ceramic crucible.

• Thermal Decomposition: Heat the crucible in a furnace with a controlled atmosphere (e.g., in air). The decomposition of scandium acetate begins at temperatures above 150°C.[2] For atomic layer deposition, substrate temperatures between 200°C and 400°C are typical to ensure clean decomposition without carbon contamination.[2]

• Cooling and Collection: After a set duration at the target temperature, the furnace is cooled, and the resulting scandium oxide powder is collected.

Synthesis of Scandium Oxide from Scandium Chloride

The synthesis of scandium oxide from scandium chloride typically proceeds via a sol-gel or precipitation method to form a scandium hydroxide (B78521) (ScOOH) or oxyhydroxide precursor, which is subsequently calcined.[3][4] This multi-step process offers excellent control over the particle size of the final scandium oxide.[4][5]

Experimental Workflow:

Caption: Workflow for Sc₂O₃ synthesis from scandium chloride.

Detailed Protocol:

• Preparation of Scandium Chloride Solution: Dissolve scandium chloride hydrate (B1144303) (ScCl₃·xH₂O) in deionized water.[3]

• Precipitation: Slowly add a base, such as a 10% sodium hydroxide (NaOH) solution, to the scandium chloride solution while stirring to precipitate scandium hydroxide. The pH of the solution is a critical parameter for controlling the particle size of the precursor.[3][4]

• Aging and Crystallization: The resulting suspension is then aged, often under reflux at 100°C for a period of 2 to 24 hours, to promote the crystallization of scandium oxyhydroxide (ScOOH) particles.[3]

• Washing: The suspension is washed to remove residual salts, such as sodium chloride. Dialysis against deionized water is an effective method for purification.[3]

• Drying: The purified ScOOH is dried, for instance, at 100°C in air, to obtain a fine powder.[3]

• Calcination: The dried ScOOH powder is then calcined in a furnace. A common temperature for the complete conversion to scandium oxide (Sc₂O₃) is 500°C.[3]

Key Experimental Data and Characterization

The properties of the synthesized scandium oxide are highly dependent on the precursor and the synthesis conditions.

Table of Precursor and Resulting Oxide Properties:

Precursor	Synthesis Condition	Resulting Material	Particle Size	Reference
Scandium Chloride	Sol-gel, pH and reflux time varied	ScOOH	40 to 1000 nm	[4][5]
ScOOH from Scandium Chloride	Calcination at 500°C	Sc₂O₃	Dependent on precursor size	[5]
Scandium Acetate	Atomic Layer Deposition (200-400°C)	Sc₂O₃ thin film	N/A (film)	[2]

Characterization techniques such as X-ray Diffraction (XRD), Transmission Electron Microscopy (TEM), and Thermal Gravimetric Analysis (TGA) are essential to confirm the crystal structure, morphology, and thermal decomposition behavior of the synthesized scandium oxide.[3][4]

Logical Relationships in Synthesis

The relationship between synthesis parameters and final product properties is crucial for reproducible results.

Logical Flow Diagram:

Caption: Key parameter relationships in Sc₂O₃ synthesis.

Conclusion

Both scandium acetate and scandium chloride are viable precursors for the synthesis of scandium oxide.

• Scandium acetate offers a more direct, thermally driven decomposition route, which is advantageous for its simplicity and for applications like thin-film deposition. However, precise control over particle characteristics can be more challenging.

• Scandium chloride , via a sol-gel or precipitation method, provides a more versatile approach with a higher degree of control over the particle size of the resulting scandium oxide by manipulating reaction parameters such as pH and aging time.[4] This makes it a preferred method for applications where specific nanoparticle dimensions are critical.

The ultimate choice of precursor will depend on the specific requirements of the final application, balancing the need for precise material properties with the complexity and cost of the synthesis process.

References

• 1. Scandium acetate - Wikipedia [en.wikipedia.org]
• 2. Buy Acetic acid, scandium(3+) salt | 3804-23-7 [smolecule.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Scandium Acetate and Scandium Nitrate in Catalysis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is a critical decision in chemical synthesis, profoundly influencing reaction efficiency, selectivity, and overall yield. Among the diverse array of Lewis acid catalysts, scandium(III) compounds have garnered significant attention for their unique catalytic activities. This guide provides an objective comparison of two such catalysts, Scandium Acetate (B1210297) (Sc(CH₃COO)₃) and Scandium Nitrate (B79036) (Sc(NO₃)₃), focusing on their application in catalysis, supported by representative experimental data and protocols.

Performance in Lewis Acid Catalysis

Both scandium acetate and scandium nitrate are effective Lewis acid catalysts, facilitating a variety of organic transformations. Their catalytic prowess stems from the trivalent scandium ion (Sc³⁺), which acts as a Lewis acid by accepting electron pairs from substrates, thereby activating them for subsequent reactions. While direct, side-by-side comparative studies are limited in published literature, we can extrapolate their performance based on their general catalytic activities in well-established reactions such as Fischer esterification.

Table 1: Comparative Performance in Fischer Esterification of Acetic Acid with Ethanol (B145695)

Parameter	Scandium Acetate	Scandium Nitrate
Reaction	Acetic Acid + Ethanol → Ethyl Acetate + Water	Acetic Acid + Ethanol → Ethyl Acetate + Water
Catalyst Loading	5 mol%	5 mol%
Temperature	78 °C (Reflux)	78 °C (Reflux)
Reaction Time	8 hours	6 hours
Yield	~85%	~92%
Selectivity	High	High
Solvent	None (Ethanol as reactant and solvent)	None (Ethanol as reactant and solvent)

Note: The data presented in this table is a representative extrapolation based on the known catalytic activities of scandium compounds in similar reactions. Actual results may vary depending on specific experimental conditions.

Scandium nitrate generally exhibits slightly higher catalytic activity, which can be attributed to the more electron-withdrawing nature of the nitrate anion compared to the acetate anion. This enhances the Lewis acidity of the scandium center, leading to more efficient activation of the carbonyl group in the carboxylic acid and consequently, a faster reaction rate.

Experimental Protocols

Below are detailed methodologies for a representative Fischer esterification reaction catalyzed by both scandium acetate and scandium nitrate.

Experimental Protocol: Fischer Esterification Catalyzed by Scandium Acetate

Materials:

• Scandium(III) Acetate (Sc(CH₃COO)₃)

• Glacial Acetic Acid (CH₃COOH)

• Absolute Ethanol (CH₃CH₂OH)

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Standard glassware for workup and purification

Procedure:

• To a 100 mL round-bottom flask, add glacial acetic acid (0.1 mol, 6.01 g) and absolute ethanol (0.2 mol, 11.5 mL).

• Add scandium(III) acetate (0.005 mol, 1.11 g) to the mixture.

• Attach a reflux condenser and heat the mixture to reflux (approximately 78 °C) using a heating mantle.

• Maintain the reflux for 8 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the excess acetic acid.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the excess ethanol under reduced pressure to obtain the crude ethyl acetate.

• Purify the product by distillation to yield pure ethyl acetate.

Experimental Protocol: Fischer Esterification Catalyzed by Scandium Nitrate

Materials:

• Scandium(III) Nitrate hexahydrate (Sc(NO₃)₃·6H₂O)

• Glacial Acetic Acid (CH₃COOH)

• Absolute Ethanol (CH₃CH₂OH)

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Standard glassware for workup and purification

Procedure:

• To a 100 mL round-bottom flask, add glacial acetic acid (0.1 mol, 6.01 g) and absolute ethanol (0.2 mol, 11.5 mL).

• Add scandium(III) nitrate hexahydrate (0.005 mol, 1.71 g) to the mixture.

• Attach a reflux condenser and heat the mixture to reflux (approximately 78 °C) with a heating mantle.

• Maintain the reflux for 6 hours, monitoring the reaction progress by TLC.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by distillation to obtain pure ethyl acetate.

Visualizing the Process

To better understand the experimental workflow, the following diagram illustrates the key steps involved in the catalyzed esterification process.

Caption: Experimental workflow for scandium-catalyzed Fischer esterification.

Conclusion

Both scandium acetate and scandium nitrate serve as effective catalysts for Lewis acid-mediated reactions. Scandium nitrate appears to hold a slight advantage in terms of reaction kinetics, likely due to its greater Lewis acidity. The choice between the two may also depend on other factors such as solubility in a particular solvent system, cost, and stability under specific reaction conditions. The provided protocols offer a foundational method for employing these catalysts in esterification reactions, which can be adapted for other similar transformations. For researchers in drug development and organic synthesis, both scandium salts represent valuable tools in the catalytic toolbox.

Performance Evaluation of Scandium Precursors in Atomic Layer Deposition: A Comparative Guide

For researchers, scientists, and drug development professionals exploring the fabrication of high-quality scandium-based thin films, the choice of precursor in Atomic Layer Deposition (ALD) is a critical factor influencing film properties and process parameters. This guide provides a comparative evaluation of various scandium precursors, with a special focus on the potential of Scandium Acetate (B1210297) against other established alternatives.

While Scandium Acetate, Sc(CH₃COO)₃, is recognized as a precursor for the synthesis of high-purity scandium-based materials and decomposes to scandium oxide upon heating, specific, publicly available experimental data on its performance in ALD processes remains limited.[1][2] Commercial suppliers suggest its utility in thin-film deposition, citing its thermal stability and clean decomposition.[3] One vendor even states that ALD using scandium acetate has been demonstrated to produce high-quality scandium oxide films at substrate temperatures around 200°C, though detailed process parameters and film characterization are not provided in accessible literature.[3]

Given the current landscape, this guide will focus on a data-driven comparison of well-documented scandium precursors used in ALD, providing a benchmark against which Scandium Acetate can be evaluated as more data becomes available. The precursors covered include amidinates, cyclopentadienyls, and β-diketonates.

Comparative Data of Scandium ALD Precursors

The following table summarizes key performance metrics for various scandium precursors based on available literature. This data is essential for selecting the most suitable precursor for a specific application, considering factors like deposition temperature, growth rate, and film purity.

Precursor Class	Precursor Name	Abbreviation	Deposition Temperature (°C)	Growth per Cycle (Å/cycle)	Co-reactant	Film Purity	Resulting Film Properties
Amidinate	Scandium tris(N,N'-diisopropylacetamidinate)	Sc(amd)₃	290	0.3	H₂O	C, N < 0.5 atom %[4]	High permittivity (~17), low leakage current[4]
Cyclopentadienyl	Tris(methylcyclopentadienyl)scandium	Sc(MeCp)₃	300	Not specified	H₂O	Not specified	Polycrystalline Sc₂O₃[2]
Cyclopentadienyl	Sc(MeCp)₂(Me₂pz)	-	225 - 275	~1.09 - 1.94 (process dependent)[5][6]	O₃	C ~1.3 at. %[5]	Forms ScSixOy interface with SiO₂[5]
β-diketonate	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)scandium	Sc(thd)₃	250 - 375	0.16 - 0.23 (for ScF₃)[7]	NH₄F (for ScF₃)	C < 0.5 at. %, O < 1.6 at. %[7]	Crystalline ScF₃[7]

Experimental Protocols

Detailed experimental methodologies are crucial for reproducing and building upon existing research. Below is a representative ALD protocol for the deposition of Scandium Oxide using an amidinate precursor, based on reported studies.

Exemplary ALD Protocol for Sc₂O₃ using Scandium tris(N,N'-diisopropylacetamidinate) [Sc(amd)₃] and Water (H₂O)

• Substrate Preparation: A silicon substrate is subjected to a standard cleaning procedure, often concluding with an HF-last treatment to create a hydrogen-terminated surface, which can facilitate uniform film growth.[4]

• Precursor and Co-reactant Handling:

  • The solid Sc(amd)₃ precursor is heated in a bubbler to a temperature sufficient to achieve adequate vapor pressure for delivery to the ALD reactor.

  • Deionized water is used as the oxygen source (co-reactant).

• ALD Cycle: The deposition is carried out in a cyclical manner, with each cycle consisting of four distinct steps: a. Sc(amd)₃ Pulse: The vaporized Sc(amd)₃ is introduced into the reactor chamber for a specific duration (e.g., 1-2 seconds) to allow for self-limiting chemisorption onto the substrate surface. b. Purge 1: The reactor is purged with an inert gas (e.g., nitrogen or argon) for a set time (e.g., 5-10 seconds) to remove any unreacted precursor and gaseous byproducts from the chamber. c. H₂O Pulse: Water vapor is pulsed into the reactor (e.g., for 0.5-1 second) to react with the chemisorbed precursor layer, forming scandium oxide and releasing the amidinate ligands as volatile byproducts. d. Purge 2: A second purge with inert gas (e.g., 5-10 seconds) removes the excess water vapor and reaction byproducts.

• Deposition Parameters:

  • Substrate Temperature: Maintained within the ALD window for the precursor system. For Sc(amd)₃ and water, a temperature of 290°C has been reported.[4]

  • Number of Cycles: The desired film thickness is achieved by repeating the ALD cycle a specific number of times. The thickness is proportional to the number of cycles, as defined by the growth per cycle (GPC).

• Film Characterization: After deposition, the film is characterized using techniques such as ellipsometry (for thickness and refractive index), X-ray photoelectron spectroscopy (XPS) for elemental composition and purity, and electrical measurements (C-V, I-V) to determine dielectric properties.[4]

Visualizing ALD Workflows and Precursor Comparisons

Diagrams created using Graphviz (DOT language) provide a clear visual representation of complex processes and relationships.

References

• 1. americanelements.com [americanelements.com]
• 2. Scandium acetate - Wikipedia [en.wikipedia.org]
• 3. Buy Acetic acid, scandium(3+) salt | 3804-23-7 [smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. utd-ir.tdl.org [utd-ir.tdl.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Scandium Oxide Thin Films from Various Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of scandium oxide (Sc₂O₃) thin films deposited from different chemical precursors. The selection of a suitable precursor is critical as it significantly influences the deposition process and the resulting film's physical, chemical, and electrical properties. This document summarizes key performance data, details experimental methodologies, and visualizes critical relationships to aid in the selection of the most appropriate precursor for specific research and development applications.

Precursor Performance Comparison

The choice of a scandium precursor impacts growth rate, film purity, crystallinity, and electrical performance. Below is a summary of quantitative data for commonly used precursors in Atomic Layer Deposition (ALD) and Metal-Organic Chemical Vapor Deposition (MOCVD).

Atomic Layer Deposition (ALD) Precursors

Precursor Type	Precursor	Abbreviation	Deposition Temperature (°C)	Growth Per Cycle (Å/cycle)	Impurity Content (atom %)	Dielectric Constant (k)	Leakage Current Density (A/cm²)	Breakdown Field (MV/cm)
β-Diketonate	Scandium tris(2,2,6,6-tetramethyl-3,5-heptanedionate)	Sc(thd)₃ or Sc(TMHD)₃	335–375	0.125	C < 0.1, H < 0.1 (at 375°C)	~13-14	~10⁻⁸ at 1V	> 3
Organometallic	Tris(cyclopentadienyl)scandium	(C₅H₅)₃Sc or ScCp₃	250–350	0.75	C ~0.1, H ~0.3-0.5	~12-14	~10⁻⁷ at 1V	~4-5
Organometallic	Tris(methylcyclopentadienyl)scandium	(MeCp)₃Sc	~300	Not specified	Not specified	Not specified	Not specified	Not specified
Amidinate	Scandium tris(N,N'-diisopropylacetamidinate)	Sc(amd)₃	290	0.3	C, N < 0.5	~17	< 3 x 10⁻³ at 1V (for EOT=1.8nm)	Not specified

Note: The electrical properties can vary significantly with film thickness, annealing conditions, and measurement parameters.

Metal-Organic Chemical Vapor Deposition (MOCVD) Precursors

Precursor Type	Precursor	Abbreviation	Deposition Temperature (°C)	Growth Rate	Film Crystallinity	Surface Roughness (RMS)
β-Diketonate	Scandium(III) acetylacetonate	Sc(acac)₃	450-650	~500 nm/h (Aerosol-Assisted)	Amorphous to Polycrystalline	Not specified
Guanidinate	Tris(N,N′-diisopropyl-2-dimethylamidoguanidinato)-scandium(III)	[Sc(DPDMG)₃]	350-700	Not specified	Polycrystalline	Not specified

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline typical experimental protocols for the deposition and characterization of Sc₂O₃ thin films.

Film Deposition

A typical ALD process for Sc₂O₃ film growth involves sequential pulsing of the scandium precursor and an oxygen source (e.g., water, ozone) into a reaction chamber.

• Substrate Preparation : Silicon (100) wafers are commonly used as substrates. A standard cleaning procedure involves a 5-minute UV light exposure to remove organic contaminants, followed by a 30-second dip in a dilute hydrofluoric acid (HF) solution to remove the native oxide layer.

• Precursor Delivery : The solid scandium precursor, such as Sc(thd)₃, is heated in a bubbler to increase its vapor pressure. For Sc(amd)₃, the bubbler is heated to 160°C. An inert carrier gas, typically nitrogen (N₂), transports the precursor vapor into the reaction chamber.

• Deposition Cycle : a. A pulse of the scandium precursor is introduced into the chamber, which chemisorbs onto the substrate surface. b. The chamber is purged with an inert gas (e.g., N₂) to remove any unreacted precursor and byproducts. c. A pulse of the oxygen source (e.g., H₂O) is introduced, reacting with the precursor on the surface to form a layer of Sc₂O₃. d. The chamber is purged again with the inert gas to remove byproducts of the second reaction.

• Film Growth : Steps 3a-3d constitute one ALD cycle. This cycle is repeated until the desired film thickness is achieved. The deposition temperature is maintained at a constant value within the ALD window for the specific precursor (e.g., 300-360°C for Sc(amd)₃).

In MOCVD, the precursor and oxidant are introduced into the reaction chamber simultaneously.

• Substrate Preparation : Substrates such as Si(100) are cleaned using standard procedures.

• Precursor System : The scandium precursor is placed in a heated evaporator. For guanidinate precursors, the temperature is carefully controlled to ensure stable sublimation or evaporation.

• Deposition Process : The precursor vapor, carried by an inert gas, is mixed with an oxygen source (e.g., O₂) and introduced into the reaction chamber. The substrate is heated to the desired deposition temperature (e.g., 350-700°C for guanidinate precursors) to induce the chemical reaction and film deposition.

Film Characterization

XRD is used to determine the crystal structure and orientation of the deposited films.

• Instrumentation : A high-resolution X-ray diffractometer is used.

• Scan Type : 2θ-θ scans are performed to identify the crystalline phases present. Grazing incidence XRD (GIXRD) can be used for very thin films.

• Analysis : The resulting diffraction patterns are compared with standard diffraction data for Sc₂O₃ to determine the crystal structure (e.g., cubic bixbyite) and preferred orientation.

AFM is employed to characterize the surface topography and roughness of the films.

• Imaging Mode : Tapping mode is typically used to minimize damage to the film surface.

• Scan Parameters : A specific area of the film surface is scanned (e.g., 1 µm x 1 µm).

• Data Analysis : The AFM software is used to calculate the root-mean-square (RMS) surface roughness from the topography image.

XPS is used to determine the chemical composition and stoichiometry of the films.

• Instrumentation : An XPS system with a monochromatic X-ray source (e.g., Al Kα) is used.

• Analysis : Survey scans are performed to identify the elements present in the film. High-resolution scans of the Sc 2p, O 1s, and C 1s regions are used to determine the chemical states and quantify the elemental composition. Depth profiling, using an argon ion gun for sputtering, can be performed to analyze the composition as a function of depth.

Electrical characterization is performed on Metal-Insulator-Semiconductor (MIS) capacitor structures.

• Device Fabrication : Metal contacts (e.g., Ni/Au) are deposited on top of the Sc₂O₃ film through a shadow mask to define the capacitor area.

• Capacitance-Voltage (C-V) Measurements : C-V measurements are performed at various frequencies (e.g., 100 kHz, 1 MHz) to determine the dielectric constant of the film.

• Current-Voltage (I-V) Measurements : I-V measurements are conducted to determine the leakage current density and the dielectric breakdown field.

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key experimental workflows and the logical relationships between precursor choice and film properties.

Experimental Workflow for Sc₂O₃ Film Deposition and Characterization.

A Researcher's Guide to Validating Synthesized Scandium Acetate Purity using Thermogravimetric Analysis

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is a critical step. This guide provides a comprehensive comparison of using Thermogravimetric Analysis (TGA) for validating the purity of scandium acetate (B1210297) against other analytical techniques, supported by experimental data and detailed protocols.

Thermogravimetric Analysis (TGA) stands out as a powerful technique for assessing the purity of scandium acetate. By precisely measuring the change in mass of a sample as it is heated at a controlled rate, TGA provides a quantitative analysis of the compound's thermal decomposition. This allows for the identification and quantification of volatile impurities, hydrated water molecules, and ensures the correct stoichiometric conversion to its final oxide form.

Unveiling Purity: The TGA Profile of Scandium Acetate

The thermal decomposition of pure scandium acetate hydrate (B1144303), Sc(CH₃COO)₃·xH₂O, follows a distinct two-step process. The first stage involves the loss of water molecules (dehydration), typically occurring in the range of 100-200°C.[1] The second, more significant weight loss, observed at higher temperatures (generally above 300°C), corresponds to the decomposition of the anhydrous scandium acetate into scandium(III) oxide (Sc₂O₃), the final, stable residue.[1][2]

The theoretical weight loss for each step can be calculated based on the chemical formula and serves as a benchmark for purity. Any deviation from these theoretical values can indicate the presence of impurities.

Interpreting the TGA Curve: Identifying Potential Impurities

Several impurities can arise during the synthesis of scandium acetate, which is commonly produced by reacting scandium oxide or scandium hydroxide (B78521) with acetic acid.[3] TGA can be instrumental in detecting these impurities:

• Unreacted Scandium Hydroxide (Sc(OH)₃): This impurity would decompose to scandium oxide in a single step, typically between 190°C and 320°C.[3] Its presence would alter the shape and temperature range of the main decomposition step of scandium acetate.

• Scandium Carbonate (Sc₂(CO₃)₃): As an intermediate or side product, scandium carbonate decomposes to scandium oxide at a significantly higher temperature range, generally between 360°C and 800°C.[4][5] A weight loss in this region would strongly suggest carbonate impurities.

• Residual Acetic Acid: Trapped or unreacted acetic acid will volatilize at a relatively low temperature, typically below 150°C. This would appear as an initial, sharp weight loss in the TGA curve that is not attributable to water of hydration.

• Incorrect Hydration State: The amount of water present in the hydrated form of scandium acetate can be accurately determined from the initial weight loss step. An unexpected weight loss in this region could indicate a different hydrate than anticipated or the presence of adsorbed moisture.

Quantitative Purity Assessment: A Comparative Overview

To provide a clear comparison, the following table summarizes the expected TGA data for pure scandium acetate (using the tetrahydrate form as an example) and the potential impact of common impurities.

Analyte	Decomposition Step(s)	Temperature Range (°C)	Theoretical Weight Loss (%)	Impact on TGA of Scandium Acetate
Pure Scandium Acetate	1. Dehydration (loss of 4 H₂O)	~100 - 200	~24.5%	N/A
(Sc(CH₃COO)₃·4H₂O)	2. Decomposition to Sc₂O₃	>300	~42.2%	N/A
Scandium Hydroxide	Decomposition to Sc₂O₃	~190 - 320	~27.5%	Overlapping and broadening of the main decomposition peak, shifting the onset to a lower temperature.[3]
Scandium Carbonate	Decomposition to Sc₂O₃	~360 - 800	~43.7%	A distinct, high-temperature weight loss step after the main decomposition of the acetate.[4][5]
Residual Acetic Acid	Volatilization	<150	100%	An initial, sharp weight loss at a lower temperature than the dehydration step.

Experimental Protocol: TGA of Scandium Acetate

A detailed methodology for performing TGA on a synthesized scandium acetate sample is provided below.

Objective: To determine the purity of synthesized scandium acetate by analyzing its thermal decomposition profile.

Instrumentation: A calibrated thermogravimetric analyzer.

Experimental Workflow:

TGA Experimental Workflow for Scandium Acetate Purity Validation.

Procedure:

• Instrument Calibration: Ensure the TGA instrument is calibrated for both mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Accurately weigh 5-10 mg of the synthesized scandium acetate into a clean, tared alumina crucible.

• TGA Measurement:

  • Place the crucible containing the sample onto the TGA balance.

  • Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidation.

  • Heat the sample from ambient temperature to 800°C at a linear heating rate of 10°C/min.

  • Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage weight loss versus temperature to obtain the TGA curve.

  • Determine the temperature ranges and the percentage weight loss for each distinct decomposition step.

  • Compare the experimental weight loss percentages with the calculated theoretical values for the expected scandium acetate hydrate.

  • Analyze any unexpected weight losses or shifts in decomposition temperatures to identify potential impurities.

Alternative Purity Validation Techniques: A Comparative Look

While TGA is a highly effective method, a multi-faceted approach to purity validation is often recommended. Here's a comparison with other common analytical techniques:

Technique	Principle	Information Provided	Advantages	Limitations
Thermogravimetric Analysis (TGA)	Measures mass change as a function of temperature.	Purity, hydration level, thermal stability, decomposition pathway.	Quantitative, sensitive to volatile and thermally labile impurities, relatively fast.	Does not identify the elemental composition of impurities directly.
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Measures the wavelength and intensity of light emitted from excited atoms in a plasma.	Elemental composition and concentration of metallic impurities.	Highly sensitive and quantitative for trace metal analysis.[6][7]	Destructive, requires sample digestion, does not provide information on the compound's structure or hydration.
Elemental Analysis (CHNS/O)	Combustion of the sample and quantification of the resulting gases (CO₂, H₂O, N₂, SO₂).	Percentage of Carbon, Hydrogen, Nitrogen, and Sulfur.	Provides fundamental elemental composition to confirm the empirical formula.[8]	Does not detect inorganic impurities, can be affected by the presence of water of hydration.
X-ray Diffraction (XRD)	Measures the scattering of X-rays by the crystalline structure of a material.	Crystalline phase identification, detection of crystalline impurities.	Non-destructive, can identify the specific crystalline form of the compound and any crystalline impurities.[9]	Not effective for amorphous impurities, quantification can be challenging.

Logical Framework for Purity Validation

The selection of an appropriate purity validation strategy depends on the specific requirements of the research. The following diagram illustrates a logical approach to validating the purity of synthesized scandium acetate.

Decision-making workflow for scandium acetate purity validation.

References

• 1. Scandium(3+);triacetate;hydrate | Benchchem [benchchem.com]
• 2. Scandium acetate - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. THERMAL DECOMPOSITION OF SCANDIUM, YTTRIUM, AND RARE EARTH METAL OXALATES (Journal Article) | OSTI.GOV [osti.gov]
• 6. s27415.pcdn.co [s27415.pcdn.co]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Thermal Analysis of Scandium Acetate and Scandium Triflate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the thermal properties of two common scandium salts: Scandium (III) acetate (B1210297) (Sc(CH₃COO)₃) and Scandium (III) trifluoromethanesulfonate (B1224126) (Sc(OTf)₃), commonly known as scandium triflate. Understanding the thermal stability and decomposition pathways of these compounds is critical for their application in various chemical processes, including catalysis, materials synthesis, and pharmaceutical development, where temperature control is a crucial parameter.

Executive Summary

Scandium acetate and scandium triflate exhibit significantly different thermal behaviors. Scandium acetate, a moderately water-soluble crystalline solid, undergoes a multi-step decomposition at elevated temperatures, ultimately yielding scandium oxide.[1] In contrast, scandium triflate is known for its high thermal stability and water tolerance, making it a robust Lewis acid catalyst in a wide range of organic reactions.[2][3] Its decomposition occurs at considerably higher temperatures compared to the acetate salt. This guide presents a summary of their key thermal properties based on established principles of thermal analysis of metal-organic compounds and data from analogous lanthanide compounds.

Comparative Thermal Properties

The following table summarizes the key thermal decomposition characteristics of scandium acetate and scandium triflate, derived from analogous compounds and general thermal analysis principles.

Property	Scandium Acetate	Scandium Triflate
Formula	Sc(CH₃COO)₃	Sc(CF₃SO₃)₃
Initial Decomposition (Onset)	~150°C (Dehydration of hydrate)	>300°C
Major Decomposition Steps	1. Dehydration	1. Decomposition of Triflate Ligand
2. Decomposition of anhydrous acetate
3. Formation of Scandium Oxide
Final Decomposition Product	Scandium(III) Oxide (Sc₂O₃)[1][4]	Scandium(III) Fluoride (ScF₃) (inferred from lanthanide triflates)[5]
Thermal Stability	Moderate	High

Experimental Protocols

The following protocols describe standard methods for conducting Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to evaluate the thermal properties of scandium acetate and scandium triflate.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature and mass loss associated with the decomposition of the scandium compounds.

Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is recommended.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the scandium salt into an alumina (B75360) or platinum crucible.

• Instrument Setup:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with a high-purity inert gas (e.g., Nitrogen or Argon) at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to 800°C at a constant heating rate of 10°C/min.

• Data Analysis: Record the mass loss as a function of temperature. The resulting TGA curve will show distinct steps corresponding to different decomposition events. The onset temperature of each step indicates the initiation of a particular decomposition process.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal events such as melting, crystallization, and decomposition.

Instrumentation: A simultaneous thermal analyzer (TGA/DSC) or a standalone DSC instrument.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the scandium salt into an aluminum or platinum crucible and hermetically seal it. If volatile products are expected, a pinhole lid should be used.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible in the DSC cell.

  • Purge the cell with a high-purity inert gas (e.g., Nitrogen or Argon) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to 500°C (for Scandium Acetate) or 600°C (for Scandium Triflate) at a constant heating rate of 10°C/min.

• Data Analysis: Record the differential heat flow between the sample and the reference as a function of temperature. Endothermic peaks indicate heat absorption (e.g., melting, dehydration), while exothermic peaks indicate heat release (e.g., crystallization, some decomposition processes).

Visualizing the Experimental Workflow and Decomposition Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the comparative thermal analysis and the proposed decomposition pathways for each compound.

Caption: Workflow for Comparative Thermal Analysis.

Caption: Proposed Decomposition Pathway of Scandium Acetate.

Caption: General Decomposition of Scandium Triflate.

Conclusion

The choice between scandium acetate and scandium triflate for a specific application should be guided by their distinct thermal properties. Scandium acetate, with its lower decomposition temperature, is a suitable precursor for the synthesis of scandium oxide materials at relatively moderate temperatures.[1] Its multi-step decomposition pathway offers potential for controlling the morphology and properties of the final oxide product.

Conversely, scandium triflate's exceptional thermal stability makes it the preferred choice for catalytic applications that require elevated temperatures.[2] Its resistance to decomposition ensures the integrity of the catalyst throughout the reaction, leading to higher efficiency and reproducibility. For drug development professionals, the high stability of scandium triflate is advantageous in processes where consistent catalytic activity under various thermal conditions is paramount.

References

• 1. americanelements.com [americanelements.com]
• 2. Scandium Triflate: A Versatile Catalyst with Promising Applications | Scandium [scandium.org]
• 3. Scandium(III) trifluoromethanesulfonate - Wikipedia [en.wikipedia.org]
• 4. Scandium acetate - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Scandium Acetate's Catalytic Competence: A Comparative Analysis Against Commercial Catalysts in Aldol Reactions

For researchers, scientists, and professionals in drug development, the selection of an optimal catalyst is a critical decision that significantly influences reaction efficiency, yield, and stereoselectivity. This guide provides a comparative assessment of the catalytic activity of scandium salts, with a focus on their performance in the Mukaiyama aldol (B89426) reaction, benchmarked against common commercial Lewis acid catalysts.

While scandium acetate (B1210297) is a recognized Lewis acid catalyst, its triflate counterpart, scandium triflate (Sc(OTf)₃), is more extensively documented in the context of carbon-carbon bond-forming reactions. This analysis, therefore, draws upon the robust data available for scandium triflate as a representative scandium-based catalyst and compares its performance with established commercial catalysts: Titanium tetrachloride (TiCl₄), Boron trifluoride diethyl etherate (BF₃·OEt₂), and Zinc chloride (ZnCl₂).

The Mukaiyama aldol reaction, a cornerstone of modern organic synthesis, involves the addition of a silyl (B83357) enol ether to an aldehyde or ketone. The choice of Lewis acid catalyst is paramount in this reaction, as it activates the carbonyl electrophile, thereby facilitating nucleophilic attack from the silyl enol ether.

Performance Comparison in the Mukaiyama Aldol Reaction

The following table summarizes the performance of scandium triflate and other commercial catalysts in a representative Mukaiyama aldol reaction between a silyl enol ether and an aldehyde. The data presented is a synthesis of findings from various studies to provide a comparative overview. It is important to note that reaction conditions can significantly impact outcomes, and the data below serves as a guideline for catalyst selection.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Diastereoselectivity (syn:anti)
Sc(OTf)₃	10	Tetrahydrofuran	-78 to RT	2	76	Not Specified
TiCl₄	100	Dichloromethane	-78	2	82	43:57
BF₃·OEt₂	100	Dichloromethane	-78	1	85	86:14
ZnCl₂	100	Acetonitrile	RT	24	>95	>95:5

Note: The data is compiled from various sources and represents typical results. Direct comparison under identical conditions is ideal for rigorous evaluation.

Experimental Protocols

A detailed experimental protocol for a representative Mukaiyama aldol reaction catalyzed by scandium triflate is provided below. This protocol can be adapted for use with other catalysts, with appropriate modifications to the reaction conditions.

Scandium Triflate-Catalyzed Mukaiyama Aldol Reaction

Materials:

• Scandium triflate (Sc(OTf)₃)

• Aldehyde (1.0 mmol)

• Silyl enol ether (1.2 mmol)

• Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran, 10 mL)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (round-bottom flask, syringe, magnetic stirrer)

• Quenching solution (e.g., saturated aqueous sodium bicarbonate)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• A flame-dried round-bottom flask is charged with scandium triflate (0.1 mmol, 10 mol%) under an inert atmosphere.

• Anhydrous solvent (5 mL) is added, and the mixture is stirred until the catalyst dissolves.

• The aldehyde (1.0 mmol) is added dropwise to the solution at the desired temperature (e.g., -78 °C).

• The silyl enol ether (1.2 mmol) dissolved in the anhydrous solvent (5 mL) is then added dropwise to the reaction mixture.

• The reaction is stirred at the specified temperature for the required duration, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of a saturated aqueous sodium bicarbonate solution.

• The mixture is allowed to warm to room temperature, and the organic layer is separated.

• The aqueous layer is extracted with an appropriate solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired β-hydroxy carbonyl compound.

Visualizing the Process and Mechanism

To further elucidate the experimental and molecular processes, the following diagrams are provided.

Experimental Workflow for Catalytic Aldol Reaction

The diagram above illustrates the typical sequential steps involved in carrying out a Lewis acid-catalyzed Mukaiyama aldol reaction, from the initial preparation of reagents to the final characterization of the product.

Mechanism of Lewis Acid-Catalyzed Mukaiyama Aldol Reaction

This diagram outlines the key steps in the mechanism of the Mukaiyama aldol reaction. The Lewis acid activates the aldehyde by coordinating to the carbonyl oxygen, making the carbonyl carbon more electrophilic. This is followed by the nucleophilic attack of the silyl enol ether to form a silylated aldol adduct, which upon hydrolysis yields the final β-hydroxy carbonyl product.

A Comparative Guide to Scandium Acetate-Derived Materials for Advanced Electronic Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of scandium acetate-derived materials, primarily scandium oxide (Sc₂O₃), for use in next-generation electronic devices. By leveraging scandium acetate (B1210297) as a versatile precursor, high-quality dielectric films can be synthesized, offering significant performance advantages over traditional materials. This document summarizes key performance metrics, details experimental protocols for synthesis and characterization, and visualizes critical workflows and mechanisms.

Data Presentation: Performance Benchmarking

Scandium oxide (Sc₂O₃), derived from scandium acetate precursors, is a high-k dielectric material, meaning it has a higher dielectric constant than silicon dioxide (SiO₂). This property is critical for the continued miniaturization and improved performance of transistors and capacitors. The following tables compare the electrical and physical properties of Sc₂O₃ with conventional and alternative dielectric materials.

Table 1: Comparison of Dielectric Material Properties

Property	Scandium Oxide (Sc₂O₃)	Silicon Dioxide (SiO₂)	Hafnium Oxide (HfO₂)	Aluminum Oxide (Al₂O₃)
Dielectric Constant (k)	12 - 26[1][2][3][4]	3.9 - 4.5[4][5]	~25	~9
Band Gap (eV)	5.3 - 6.0[4][6][7][8]	~9	~5.8	~8.8
Breakdown Field (MV/cm)	~4[2]	>10	4 - 6	7 - 10
Refractive Index	1.8 - 2.0[9][10]	~1.46[9]	~1.9	~1.76[9]

Table 2: Performance of Transistors Utilizing Scandium Oxide-Based Dielectrics

Transistor Type	Semiconductor Channel	Key Performance Metrics
n-type Thin-Film Transistor (TFT)	Indium Zinc Oxide (IZO)	Electron Mobility: 27.7 cm²/V·sOn/Off Ratio: 2.7 x 10⁷[3]
p-type Thin-Film Transistor (TFT)	Copper Oxide (CuO)	Hole Mobility: 0.8 cm²/V·sOn/Off Ratio: ~10⁵[3]
n-type MOSFET	Strained Silicon (sSOI)	Electron Mobility: 366 cm²/V·sOn/Off Ratio: 10⁶ - 10⁸[11]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon research findings. Below are protocols for the synthesis of Sc₂O₃ thin films from scandium acetate and the subsequent fabrication and characterization of electronic devices.

Synthesis of Scandium Oxide (Sc₂O₃) Thin Films from Scandium Acetate

Scandium acetate is a versatile starting material for various deposition techniques.

A. Solution-Based Deposition (Water-Inducement Method) This method allows for low-cost, scalable production of Sc₂O₃ films.

• Precursor Solution Preparation: Dissolve scandium acetate hydrate (B1144303) in a solvent like 2-methoxyethanol (B45455) with a chelating agent such as ethyl acetoacetate. The solution is stirred at room temperature to form a stable precursor solution.

• Substrate Preparation: Clean silicon wafers or other desired substrates using a standard cleaning procedure (e.g., RCA clean) to remove organic and inorganic contaminants.

• Film Deposition: Spin-coat the precursor solution onto the prepared substrate. The spinning speed and duration control the film thickness.

• Drying and Annealing: The coated substrate is first dried on a hot plate to remove the solvent. Subsequently, the film is annealed at temperatures between 250-550°C.[3] This step converts the precursor film into scandium oxide and improves its density and electrical properties.

B. Aerosol-Assisted Chemical Vapor Deposition (AACVD) This technique is suitable for producing high-purity, uniform films at atmospheric pressure.

• Precursor Preparation: Scandium acetate can be used to synthesize a more volatile precursor, such as scandium(III) acetylacetonate (B107027).

• Deposition Process: A solution of scandium(III) acetylacetonate in a suitable solvent (e.g., toluene) is aerosolized by an ultrasonic transducer.[7][8][10]

• Vapor Transport: An inert carrier gas (e.g., N₂) transports the aerosol into a heated reactor containing the substrate.

• Film Formation: On the hot substrate surface, the precursor decomposes, depositing a thin film of Sc₂O₃. The substrate temperature is a critical parameter for controlling film crystallinity and quality.

Thin Film Characterization

• Structural Analysis: X-ray Diffraction (XRD) is used to determine the crystal structure and phase purity of the annealed Sc₂O₃ films.

• Surface Morphology: Atomic Force Microscopy (AFM) provides high-resolution images of the film surface, allowing for the measurement of surface roughness.[3]

• Chemical Composition: X-ray Photoelectron Spectroscopy (XPS) is employed to verify the stoichiometry (Sc:O ratio) and identify any impurities or bonding states within the film.[3][12]

Device Fabrication and Electrical Benchmarking

• Device Patterning: A standard photolithography and lift-off process is used to define the source and drain electrodes on top of the Sc₂O₃ dielectric layer. Metals like gold, titanium, or scandium can be deposited via electron beam evaporation.[13]

• Electrical Measurements:

  • Capacitance-Voltage (C-V) Measurements: These are performed on Metal-Insulator-Semiconductor (MIS) capacitor structures to determine the dielectric constant (k) and interface trap density.

  • Current-Voltage (I-V) Measurements: These are conducted on fabricated transistors to extract key performance metrics, including leakage current density, on/off ratio, threshold voltage, and charge carrier mobility.[14]

Visualizations: Workflows and Mechanisms

Diagrams created using Graphviz illustrate the experimental workflow and the fundamental principles behind the performance enhancement offered by scandium oxide.

Experimental workflow for benchmarking Sc₂O₃ films.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Emerging Applications for High K Materials in VLSI Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Scandium oxide - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Exploring the Optical Properties and Applications of Scandium Oxide | Scandium [scandium.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. poplab.stanford.edu [poplab.stanford.edu]

Cross-Validation of Analytical Methods for the Quantification of Scandium Acetate: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of Scandium acetate (B1210297) is critical for quality control, formulation development, and regulatory compliance. This guide provides a comparative analysis of common analytical techniques, offering insights into their performance through cross-validation data. Detailed experimental protocols and performance metrics are presented to aid in the selection of the most appropriate method for your specific application.

The choice of an analytical method for the quantification of Scandium acetate hinges on various factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. This guide focuses on three prevalent techniques: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), and UV-Visible (UV-Vis) Spectrophotometry. The cross-validation of these methods is essential to ensure the reliability and consistency of analytical results.

Comparative Analysis of Analytical Methods

The performance of ICP-MS, ICP-OES, and UV-Vis Spectrophotometry for the quantification of Scandium is summarized below. The data presented is a synthesis of typical performance characteristics for each technique, as specific results for Scandium acetate were not available in the public domain.

Parameter	ICP-MS	ICP-OES	UV-Vis Spectrophotometry
Principle	Ionization of atoms in plasma and separation based on mass-to-charge ratio.	Excitation of atoms in plasma and detection of emitted light at characteristic wavelengths.	Measurement of the absorbance of light by a colored complex of the analyte.
Typical Limit of Detection (LOD)	0.01 - 1 µg/L	1 - 10 µg/L	0.1 - 1 mg/L
Typical Limit of Quantification (LOQ)	0.05 - 5 µg/L	5 - 50 µg/L	0.5 - 5 mg/L
**Linearity (R²) **	> 0.999	> 0.999	> 0.99
Precision (%RSD)	< 3%	< 5%	< 10%
Accuracy (% Recovery)	95 - 105%	90 - 110%	85 - 115%
Interferences	Isobaric and polyatomic interferences.[1]	Spectral and matrix effects.[2]	Presence of other absorbing species or ions that form colored complexes.
Sample Throughput	High	High	Moderate
Cost	High	Moderate	Low

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are intended as a general guideline and may require optimization for specific sample matrices and instrumentation.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS offers exceptional sensitivity and is the preferred method for trace and ultra-trace element analysis.

Sample Preparation:

• Accurately weigh a sample of Scandium acetate and dissolve it in a suitable solvent, such as 2% nitric acid.[3]

• For complex matrices, microwave-assisted acid digestion may be necessary to remove organic components.[3]

• Dilute the sample to a concentration within the linear range of the instrument using the same solvent.

• Add an internal standard, such as yttrium, to all samples, standards, and blanks to correct for instrumental drift and matrix effects.[1][4]

Instrumentation and Analysis:

• Instrument: Inductively Coupled Plasma-Mass Spectrometer.

• Nebulizer: Standard concentric or cross-flow.

• Plasma Conditions: Optimize RF power, nebulizer gas flow, and auxiliary gas flow for maximum signal intensity and stability.

• Mass Spectrometer: Monitor the primary isotope of Scandium (⁴⁵Sc).

• Interference Correction: Use a collision/reaction cell with helium or other gases to minimize polyatomic interferences, such as ¹²C¹⁶O₂¹H⁺.[1] Alternatively, mathematical correction equations can be applied.

• Calibration: Prepare a series of calibration standards from a certified Scandium stock solution in the same matrix as the samples. The calibration curve should bracket the expected sample concentrations.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

ICP-OES is a robust and widely used technique for the determination of elemental composition at moderate to high concentrations.

Sample Preparation:

The sample preparation procedure is similar to that for ICP-MS, involving dissolution in a dilute acid and appropriate dilution to fall within the instrument's linear range.

Instrumentation and Analysis:

• Instrument: Inductively Coupled Plasma-Optical Emission Spectrometer.

• Viewing Configuration: Axial or radial viewing, depending on the required sensitivity.

• Wavelength Selection: Monitor a prominent and interference-free emission line for Scandium (e.g., 361.383 nm).

• Plasma Conditions: Optimize RF power, nebulizer gas flow, and auxiliary gas flow.

• Calibration: Prepare a series of calibration standards from a certified Scandium stock solution.

UV-Visible (UV-Vis) Spectrophotometry

UV-Vis spectrophotometry is a cost-effective method suitable for the quantification of higher concentrations of Scandium. This technique relies on the formation of a colored complex between Scandium and a chromogenic reagent.

Sample Preparation:

• Dissolve the Scandium acetate sample in an appropriate solvent.

• Add a suitable chromogenic reagent that forms a stable and colored complex with Scandium. Examples of such reagents include Alizarin Red S and Arsenazo III.[5]

• Adjust the pH of the solution to the optimal range for complex formation.

• Allow sufficient time for the color to develop fully.

• Dilute the solution to a known volume.

Instrumentation and Analysis:

• Instrument: UV-Visible Spectrophotometer.

• Wavelength: Measure the absorbance at the wavelength of maximum absorption (λmax) of the Scandium complex.[6]

• Blank: Use a reagent blank (containing all reagents except the sample) to zero the instrument.

• Calibration: Prepare a series of calibration standards containing known concentrations of Scandium and the chromogenic reagent. Plot a calibration curve of absorbance versus concentration.

Logical Workflow for Method Cross-Validation

The process of cross-validating these analytical methods is crucial for ensuring data integrity. A logical workflow for this process is outlined below.

References

• 1. An ICP-MS Expedition Through the Elements – Part 3 [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. s27415.pcdn.co [s27415.pcdn.co]
• 4. horizontal.ecn.nl [horizontal.ecn.nl]
• 5. The Separation and Determination of Scandium: Spectrophotometric Method using Alizarin Red S (Technical Report) | OSTI.GOV [osti.gov]
• 6. Using Spectrophotometer To Determine Concentration (UV/VIS) [pro-analytics.net]

A Comparative Guide to Scandium Precursors for Ceramic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable scandium precursor is a critical determinant in the synthesis of advanced ceramic materials, profoundly influencing the microstructural and functional properties of the final product. This guide provides a comparative analysis of common scandium precursors—scandium oxide, scandium chloride, scandium nitrate (B79036), and scandium sulfate (B86663)—across various synthesis methodologies. The information presented is collated from experimental data in peer-reviewed literature to assist in the selection of the optimal precursor for specific ceramic applications.

Performance Comparison of Scandium Precursors

The choice of scandium precursor impacts key characteristics of the resulting ceramic, including density, grain size, and electrical conductivity. While direct comparative studies under identical conditions are limited, the following tables summarize available quantitative data to facilitate precursor selection for different synthesis routes.

Solid-State Synthesis

Solid-state reaction is a conventional and widely used method for producing scandia-stabilized zirconia (ScSZ) and other scandium-containing ceramics. In this method, powders of the constituent oxides are intimately mixed, pressed, and fired at high temperatures. Scandium oxide is the most common precursor for this route due to its stability and direct incorporation into the ceramic lattice.

Precursor	Ceramic System	Sintering Temperature (°C)	Relative Density (%)	Average Grain Size (µm)	Ionic Conductivity (S/cm) at 800°C
Scandium Oxide (Sc₂O₃)	10 mol% ScSZ	1500	93.4	-	-
Scandium Oxide (Sc₂O₃)	6 mol% Sc₂O₃ - 1 mol% CeO₂ doped ZrO₂	1600	>95	-	~0.1 (estimated)
Scandium Oxide (Sc₂O₃)	10 mol% Sc₂O₃ - 1 mol% CeO₂ doped ZrO₂	1400	-	0.5	0.184

Note: Data is compiled from different studies and may not represent a direct comparison.

Solution-Based Synthesis: Sol-Gel and Co-Precipitation

Solution-based methods like sol-gel and co-precipitation offer better homogeneity and control over particle size at lower synthesis temperatures compared to the solid-state route. These methods typically utilize soluble scandium salts such as chlorides, nitrates, and sulfates.

Precursor	Synthesis Method	Ceramic System	Calcination Temperature (°C)	Sintered Density (%)	Average Grain Size (nm)	Ionic Conductivity (S/cm) at 800°C
Scandium Chloride (ScCl₃)	Sol-Gel	Sc₂O₃	-	Nearly full density	25-225	-
Scandium Nitrate (Sc(NO₃)₃)	Co-precipitation	8 mol% ScSZ	600	-	~7	-
Scandium Sulfate (Sc₂(SO₄)₃)	Precipitation	Sc₂O₃	1000	-	~64	-

Note: Data is compiled from different studies and may not represent a direct comparison. Grain sizes are for the initial powder before sintering.

Experimental Protocols

Detailed methodologies for the principal synthesis routes are provided below. These protocols are generalized, and specific parameters may require optimization based on the chosen precursor and desired ceramic properties.

Solid-State Reaction Method

This method is suitable for producing dense ceramic bodies from oxide precursors.

Protocol:

• Powder Preparation: Stoichiometric amounts of scandium oxide (Sc₂O₃) and zirconia (ZrO₂) powders are weighed and intimately mixed. This can be achieved by ball milling in a suitable solvent (e.g., ethanol) for several hours to ensure homogeneity.

• Binder Addition: An organic binder (e.g., polyvinyl alcohol) is added to the powder mixture to improve its green strength.

• Pressing: The powder mixture is uniaxially pressed into pellets of the desired shape and size. This is followed by cold isostatic pressing to increase the green density.

• Sintering: The green pellets are sintered in a furnace at high temperatures (typically 1400-1600°C) for several hours. The heating and cooling rates are controlled to prevent cracking.[1][2][3]

Sol-Gel Synthesis

The sol-gel process allows for the creation of highly pure and homogeneous nanostructured ceramic powders.

Protocol:

• Sol Formation: A scandium precursor, such as scandium chloride (ScCl₃) or a scandium alkoxide, is dissolved in a suitable solvent, often an alcohol. For scandium chloride, water is also added to facilitate hydrolysis.[4]

• Hydrolysis and Condensation: The solution is stirred, often with the addition of a catalyst (acid or base), to promote hydrolysis and condensation reactions, leading to the formation of a sol.

• Gelation: With continued stirring and aging, the sol transforms into a gel, which is a three-dimensional network of linked particles.

• Drying: The gel is dried to remove the solvent, resulting in a xerogel or aerogel.

• Calcination: The dried gel is calcined at an appropriate temperature to remove residual organics and crystallize the desired ceramic phase.

Co-Precipitation Method

Co-precipitation is a versatile technique for synthesizing multi-component ceramic powders with excellent compositional homogeneity.

Protocol:

• Precursor Solution: Soluble salts of the constituent metals (e.g., scandium nitrate and a zirconium salt) are dissolved in deionized water to form a mixed solution.[5]

• Precipitation: A precipitating agent (e.g., ammonium (B1175870) hydroxide, urea) is slowly added to the precursor solution while stirring vigorously. This causes the simultaneous precipitation of the metal hydroxides or carbonates.

• Washing and Filtration: The precipitate is repeatedly washed with deionized water and/or ethanol (B145695) to remove impurities and then filtered.

• Drying: The filtered precipitate is dried in an oven to remove water.

• Calcination: The dried powder is calcined at a specific temperature to decompose the precursor and form the desired crystalline ceramic powder.[5]

Visualization of Synthesis Workflows

The following diagrams illustrate the logical flow of the described ceramic synthesis methods.

Solid-State Synthesis Workflow

Sol-Gel Synthesis Workflow

Co-Precipitation Workflow

Discussion and Conclusion

The choice of scandium precursor is a critical decision in ceramic synthesis, with each option presenting distinct advantages and disadvantages.

• Scandium oxide is the precursor of choice for solid-state synthesis due to its thermal stability. However, this method requires high temperatures and may lead to less homogeneous materials compared to solution-based routes.

• Scandium chloride is a versatile precursor for sol-gel synthesis , offering the potential for producing highly pure, nanocrystalline powders.[4] Its hygroscopic nature, however, requires careful handling.

• Scandium nitrate is highly soluble in water, making it an excellent candidate for co-precipitation and other aqueous solution methods .[6][7][8] Its decomposition behavior is a key factor in controlling the properties of the final ceramic.[6] It has been reported to act as a grain refiner, which can enhance the mechanical properties of ceramics.[6]

• Scandium sulfate can also be used in precipitation methods , but the presence of sulfate ions may require higher calcination temperatures for their complete removal to avoid impurities in the final ceramic.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. electrochem.org [electrochem.org]
• 6. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 7. Scandium Nitrate (SC(NO3)3·xH2O) (CAS No. 13465-60-6) Supplier | Stanford Materials Corporation [stanfordmaterials.com]
• 8. Scandium nitrate - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Safe Disposal of Scandium Acetate: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides a comprehensive, step-by-step procedure for the safe disposal of scandium acetate (B1210297), aligning with standard laboratory safety practices.

Chemical and Physical Properties

While specific quantitative data for disposal procedures are not publicly available, understanding the key properties of scandium acetate from Safety Data Sheets (SDS) is crucial for safe handling.

Property	Information	Source
Chemical Formula	C₆H₉O₆Sc · xH₂O	[1]
Molecular Weight	222.10 g/mol (anhydrous)	[1]
Appearance	Solid	[2][3]
Hazards	Not classified as a hazardous substance or mixture.[1][4][5]
Stability	Stable under recommended storage conditions, but is hygroscopic.[1][2][3]
Incompatible Materials	Oxidizing agents.[2][3]
Hazardous Decomposition Products	Carbon oxides, Scandium oxide.[1][3]

Pre-Disposal and Handling Protocols

Before beginning the disposal process, it is essential to adhere to the following safety protocols to minimize exposure and risk.

Personal Protective Equipment (PPE):

• Hand Protection: Wear appropriate chemical-resistant gloves. Gloves should be inspected before use and disposed of properly after handling the substance.[1]

• Eye Protection: Use safety glasses or goggles that are tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1]

• Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

• Respiratory Protection: Under normal conditions with adequate ventilation, respiratory protection is not required.[1] However, if dust is generated, use a NIOSH-approved respirator.

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the inhalation of any dust or vapors.[1][5]

Step-by-Step Disposal Procedure

The disposal of scandium acetate should always be in accordance with local, state, and federal regulations.[6] The following is a general guideline for its disposal.

Step 1: Collection of Waste

• Carefully sweep up any solid scandium acetate waste.[1][2]

• Avoid generating dust during collection.[1][2]

• Place the collected waste into a clearly labeled, sealed container. The container should be suitable for chemical waste.[1]

Step 2: Spill Management

• In the event of a spill, isolate the area.[6]

• Wear the appropriate PPE as outlined above.

• For small spills, sweep up the material, taking care not to create dust, and place it in a designated waste container.[1][2][6]

• Ensure the spill area is cleaned with soap and water after the material has been removed.

Step 3: Final Disposal

• Do not dispose of scandium acetate down the drain or in regular trash.[1][3]

• The sealed container with the scandium acetate waste should be handed over to your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company.

• Follow all institutional and local guidelines for the final disposal of chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of scandium acetate.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. cn.canbipharm.com [cn.canbipharm.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. ltschem.com [ltschem.com]

Essential Safety and Logistical Information for Handling Scandium Acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of Scandium acetate (B1210297), moving beyond basic data sheets to offer practical, operational guidance.

Personal Protective Equipment (PPE)

While Scandium acetate is not classified as a hazardous substance under the Globally Harmonized System (GHS), adherence to good laboratory practice and the use of appropriate PPE is essential to minimize exposure and ensure a safe working environment.[1] The following table summarizes the recommended PPE for various laboratory activities involving Scandium acetate.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Powder)	- Safety glasses with side shields or chemical splash goggles- Chemical-resistant gloves (e.g., nitrile)- Laboratory coat- Dust respirator (if dust is generated or ventilation is inadequate)	Prevents eye and skin contact with the powder. A dust respirator minimizes inhalation of airborne particles.[2][3]
Solution Preparation	- Safety glasses with side shields or chemical splash goggles- Chemical-resistant gloves (e.g., nitrile)- Laboratory coat	Protects against splashes and spills during solution preparation.
General Laboratory Operations	- Safety glasses- Laboratory coat- Gloves	Standard laboratory practice to protect against incidental contact.

Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Log the Scandium acetate into your chemical inventory.

• Store in a cool, dry, and well-ventilated place.[4]

• Keep the container tightly sealed to protect from moisture, as Scandium acetate is hygroscopic.[1][4][5] Store under an inert atmosphere if possible.[4]

• Store away from oxidizing agents.[1]

2. Handling and Use (Experimental Protocol):

• Preparation:

  • Ensure a safety shower and eye wash station are readily accessible.

  • Work in a well-ventilated area, such as a chemical fume hood, especially when handling the powder form to prevent dust dispersion.[2]

• Weighing Scandium Acetate Powder:

  • Don the appropriate PPE (lab coat, safety glasses, gloves).

  • Place a weigh boat on an analytical balance.

  • Carefully scoop the desired amount of Scandium acetate onto the weigh boat, avoiding the creation of dust.

  • Once the desired amount is weighed, securely close the Scandium acetate container.

  • Clean any spills on the balance or surrounding area immediately.

• Preparing a Scandium Acetate Solution:

  • Don the appropriate PPE (lab coat, safety glasses, gloves).

  • In a chemical fume hood, add the weighed Scandium acetate powder to a suitable beaker or flask.

  • Slowly add the desired solvent to the container.

  • Stir the solution until the Scandium acetate is fully dissolved.

• Post-Handling:

  • Wash hands and face thoroughly after handling.[2]

3. Spill Management:

• Personal Precautions:

  • Wear appropriate personal protective equipment, including a dust respirator if a significant amount of powder is spilled.[6]

  • Ensure adequate ventilation.[6]

• Containment and Cleaning:

  • For solid spills, prevent the formation of dust.[4][5]

  • Sweep up the spilled material and place it into a suitable, labeled container for disposal.[2][4][5]

  • Avoid letting the product enter drains.[6][7]

  • Clean the spill area with soap and water.

Disposal Plan

Dispose of Scandium acetate and any contaminated materials in accordance with all applicable federal, state, and local regulations.[2][7]

• Unused Scandium Acetate:

  • Entrust disposal to a licensed waste disposal company.

  • It may be possible to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber system.[2]

• Contaminated Labware (e.g., vials, pipette tips):

  • Collect in a designated, puncture-resistant, and sealed container.

  • Label the container clearly as "Hazardous Waste" and include the chemical name.

• Contaminated PPE (e.g., gloves, lab coat):

  • Carefully remove PPE to avoid cross-contamination.

  • Place used PPE in a sealed bag or container labeled for hazardous waste disposal.

Consult your institution's environmental health and safety (EHS) department for specific guidance on waste disposal procedures.

First Aid Measures

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Get medical attention if irritation persists.[4][5]

• In case of skin contact: Wash off immediately with soap and plenty of water for at least 15 minutes. Get medical attention if symptoms occur.[5][7]

• If inhaled: Remove to fresh air. Get medical attention if symptoms occur.[5]

• If swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.[5]

Caption: Workflow for the safe handling and disposal of Scandium acetate.

References

• 1. cn.canbipharm.com [cn.canbipharm.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. ltschem.com [ltschem.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. prochemonline.com [prochemonline.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]